DCVC

• CAS: 13419-46-0

Core Science & Biosynthesis

The Chemical Identity and Toxicological Profile of S-(1,2-dichlorovinyl)-L-cysteine (DCVC)

The full chemical name for the compound commonly abbreviated as DCVC is S-(1,2-dichlorovinyl)-L-cysteine. This molecule is a nephrotoxic metabolite of the industrial solvent trichloroethylene (TCE) and has been the subject of extensive research due to its potent toxicity. Alternative names and synonyms for DCVC include S-[(1E)-1,2-Dichloroethenyl]-L-cysteine and S-(trans-1,2-dichlorovinyl)-L-cysteine.

This technical guide provides a comprehensive overview of DCVC, including its chemical properties, metabolic formation, mechanisms of toxicity, and the experimental protocols used to study its effects. The information is tailored for researchers, scientists, and drug development professionals, with a focus on quantitative data and the visualization of key biological pathways.

Chemical and Physical Properties

DCVC is an L-alpha-amino acid derivative where a 1,2-dichlorovinyl group is attached to the sulfur atom of L-cysteine.[1] This structure is central to its reactivity and biological activity.

Property	Value
Molecular Formula	C5H7Cl2NO2S
Molecular Weight	216.09 g/mol
CAS Number	13419-46-0
Appearance	Solid
Solubility	Soluble in DMSO and Methanol

Metabolic Formation of DCVC

DCVC is not an industrial chemical itself but is formed in the body through the metabolism of trichloroethylene (TCE). The primary pathway for its formation is the glutathione (GSH) conjugation pathway, which occurs mainly in the liver.

This metabolic process can be summarized in the following steps:

• Glutathione Conjugation: Trichloroethylene is conjugated with glutathione, a reaction catalyzed by glutathione S-transferases (GSTs), to form S-(1,2-dichlorovinyl)glutathione (DCVG).

• Enzymatic Cleavage: DCVG is then sequentially metabolized by two enzymes primarily located on the brush-border membrane of kidney proximal tubular cells:

  • γ-Glutamyltransferase (GGT) removes the glutamate residue.

  • Cysteinylglycine dipeptidase (DP) cleaves the glycine residue.

• Formation of DCVC: This enzymatic cascade results in the formation of S-(1,2-dichlorovinyl)-L-cysteine (DCVC).

The newly formed DCVC can then be transported into the renal cells, where it exerts its toxic effects.

References

• 1. Trichloroethylene Biotransformation and its Role in Mutagenicity, Carcinogenicity and Target Organ Toxicity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Action of S-(1,2-dichlorovinyl)-L-cysteine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a nephrotoxic metabolite of the widespread environmental contaminants trichloroethylene (TCE) and tetrachloroethylene. Its toxicity is primarily mediated through a complex bioactivation process, leading to the formation of reactive intermediates that induce severe cellular stress, mitochondrial dysfunction, and ultimately, cell death in target cells, particularly the proximal tubular cells of the kidney. This technical guide provides a comprehensive overview of the molecular mechanisms underlying DCVC toxicity, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways involved.

Metabolic Bioactivation of DCVC

The toxicity of DCVC is not inherent to the parent molecule but is a consequence of its metabolic activation into highly reactive electrophilic species. Two primary enzymatic pathways are responsible for this bioactivation: the cysteine S-conjugate β-lyase (C-S lyase) pathway and the flavin-containing monooxygenase (FMO) pathway.

Cysteine S-conjugate β-lyase Pathway

The predominant pathway for DCVC bioactivation involves the pyridoxal-5'-phosphate (PLP)-dependent enzyme, cysteine S-conjugate β-lyase. This enzyme catalyzes a β-elimination reaction, cleaving the C-S bond of DCVC. This reaction generates pyruvate, ammonia, and a highly unstable and reactive thiol intermediate, S-(1,2-dichlorovinyl)thiol (DCVT). DCVT can then rearrange to form two highly electrophilic species: chlorothioketene and 2-chlorothionoacetyl chloride. These reactive intermediates can readily form covalent adducts with cellular macromolecules, including proteins and DNA, leading to cellular dysfunction.[1]

Flavin-containing Monooxygenase (FMO) Pathway

An alternative bioactivation pathway involves the oxidation of the sulfur atom of DCVC by flavin-containing monooxygenases (FMOs) to form S-(1,2-dichlorovinyl)-L-cysteine sulfoxide (DCVCS). DCVCS is also a reactive intermediate that can contribute to cellular toxicity, although the β-lyase pathway is generally considered the major contributor to DCVC-induced nephrotoxicity.

Diagram 1: Metabolic Bioactivation of DCVC.

Molecular Mechanisms of Toxicity

The reactive metabolites generated from DCVC bioactivation initiate a cascade of deleterious cellular events, with mitochondrial dysfunction being a central and early event.

Mitochondrial Dysfunction

Mitochondria are primary targets of DCVC's reactive metabolites. Covalent binding of these electrophiles to mitochondrial proteins, particularly those in the electron transport chain and enzymes involved in cellular respiration, leads to:

• Inhibition of Mitochondrial Respiration: A decrease in oxygen consumption rate (OCR) and ATP production.

• Increased Production of Reactive Oxygen Species (ROS): Disruption of the electron transport chain leads to the leakage of electrons and the formation of superoxide anions and other ROS.

• Opening of the Mitochondrial Permeability Transition Pore (mPTP): This leads to the dissipation of the mitochondrial membrane potential, swelling of the mitochondria, and release of pro-apoptotic factors like cytochrome c into the cytosol.

Oxidative Stress and Lipid Peroxidation

The overproduction of ROS by damaged mitochondria overwhelms the cellular antioxidant defense systems, leading to a state of oxidative stress. This excess ROS can damage cellular components, including lipids, proteins, and DNA. Lipid peroxidation, the oxidative degradation of lipids, compromises the integrity of cellular membranes, including the plasma membrane and mitochondrial membranes, further exacerbating cellular injury.

Induction of Apoptosis and Necrosis

DCVC induces both apoptosis (programmed cell death) and necrosis (uncontrolled cell death) in a dose- and time-dependent manner.

• Apoptosis: At lower concentrations and earlier time points, DCVC primarily triggers the intrinsic (mitochondrial) pathway of apoptosis. The release of cytochrome c from damaged mitochondria activates caspase-9, which in turn activates the executioner caspase-3, leading to the systematic dismantling of the cell.

• Necrosis: At higher concentrations and later time points, the extensive cellular damage, severe ATP depletion, and loss of membrane integrity lead to necrotic cell death, characterized by cell swelling and lysis, which elicits an inflammatory response.

Immunotoxicity

Beyond its direct cytotoxic effects, DCVC has been shown to modulate the immune response. Specifically, it can suppress the inflammatory response in macrophages, inhibiting the secretion of pro-inflammatory cytokines. This immunomodulatory effect may have implications for the overall pathological outcome of exposure to DCVC-generating parent compounds.

Diagram 2: Signaling Pathways of DCVC-Induced Cellular Toxicity.

Quantitative Data on DCVC Toxicity

The following tables summarize key quantitative data from studies investigating the toxic effects of DCVC on human proximal tubular cells.

Parameter	Cell Type	DCVC Concentration (µM)	Exposure Time (h)	Observation
Cytotoxicity (LDH Release)	Human Proximal Tubular Cells	100 - 500	24	Significant, dose-dependent increase in LDH release.
Human Proximal Tubular Cells	>100	>24	Necrosis is a high-dose, late response.
Apoptosis	Human Proximal Tubular Cells	10 - 50	2 - 24	Apoptosis occurs at lower concentrations and earlier time points than necrosis.
Human Proximal Tubular Cells	10	2	Significant increase in apoptotic cells.
Caspase-3/7 Activation	Human Proximal Tubular Cells	10 - 50	4	Significant increase in caspase-3/7 activity.
Mitochondrial Dysfunction	Human Proximal Tubular Cells	<50	<24	An early and obligatory step in cytotoxicity.
HTR-8/SVneo trophoblasts	20	6 - 12	Progressive mitochondrial dysfunction.
Covalent Binding	Human Proximal Tubular Cells	25 - 500	6	Linear increase in covalent binding up to 1.05 nmol/mg protein.[2]

Table 1: Dose- and Time-Dependent Effects of DCVC on Human Proximal Tubular Cells

Parameter	Species	Dose (mg/kg, i.p.)	Peak of Injury (h)	Outcome
In Vivo Nephrotoxicity	Mouse	15	36	Mild to moderate renal injury with repair.
Mouse	30	72	Moderate to severe renal injury with repair.
Mouse	75	>72	Severe renal injury, inhibited repair, mortality.

Table 2: In Vivo Nephrotoxicity of DCVC in a Mouse Model

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the mechanism of action of DCVC.

Assessment of DCVC-Induced Cytotoxicity (LDH Release Assay)

This protocol quantifies the release of lactate dehydrogenase (LDH), a cytosolic enzyme released upon plasma membrane damage, as an indicator of necrosis.

Materials:

• Human proximal tubular cells

• Cell culture medium

• DCVC stock solution

• 96-well plates

• Commercially available LDH cytotoxicity assay kit

• Plate reader

Procedure:

• Seed human proximal tubular cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of DCVC in cell culture medium to achieve the desired final concentrations (e.g., 10, 50, 100, 200, 500 µM).

• Remove the culture medium from the cells and replace it with the DCVC-containing medium or control medium.

• Incubate the plate for the desired time points (e.g., 4, 8, 24 hours) at 37°C in a humidified incubator with 5% CO2.

• At each time point, carefully collect a 50 µL aliquot of the supernatant from each well.

• Follow the manufacturer's instructions for the LDH cytotoxicity assay kit to measure the LDH activity in the collected supernatants.

• To determine the maximum LDH release, lyse a set of control cells with the lysis buffer provided in the kit.

• Calculate the percentage of LDH release for each treatment group relative to the maximum LDH release control.

Assessment of Apoptosis and Necrosis (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Human proximal tubular cells

• DCVC stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with various concentrations of DCVC for the desired time periods.

• Harvest the cells by trypsinization and collect both the adherent and floating cells.

• Wash the cells twice with cold PBS and resuspend them in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

  • Necrotic cells: Annexin V-negative, PI-positive

Assessment of Mitochondrial Respiration (Seahorse XF Analyzer)

This protocol measures the oxygen consumption rate (OCR) to assess mitochondrial function in real-time.

Materials:

• Human proximal tubular cells

• Seahorse XF Cell Culture Microplate

• Seahorse XF Calibrant

• Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine

• DCVC stock solution

• Seahorse XF Cell Mito Stress Test Kit (containing oligomycin, FCCP, and rotenone/antimycin A)

• Seahorse XF Analyzer

Procedure:

• Seed cells in a Seahorse XF cell culture microplate and allow them to form a monolayer.

• One day prior to the assay, hydrate the Seahorse XF sensor cartridge with Seahorse XF Calibrant and incubate overnight at 37°C in a non-CO2 incubator.

• On the day of the assay, replace the culture medium with pre-warmed Seahorse XF assay medium and incubate for 1 hour at 37°C in a non-CO2 incubator.

• Prepare the inhibitor solutions (oligomycin, FCCP, rotenone/antimycin A) and DCVC in the assay medium and load them into the appropriate ports of the hydrated sensor cartridge.

• Place the cell plate in the Seahorse XF Analyzer and initiate the protocol. The instrument will measure the basal OCR, and then sequentially inject DCVC and the mitochondrial inhibitors, measuring the OCR after each injection.

• Analyze the data to determine key parameters of mitochondrial function, including basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

Quantification of DCVC-Protein Adducts (LC-MS/MS)

This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the identification and quantification of covalent adducts formed between DCVC metabolites and cellular proteins.

Materials:

• DCVC-treated human proximal tubular cells

• Lysis buffer

• Protein quantification assay (e.g., BCA assay)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin

• LC-MS/MS system

Procedure:

• Lyse the DCVC-treated cells and quantify the protein concentration.

• Reduce the protein disulfide bonds with DTT and alkylate the free thiols with IAA.

• Digest the proteins into peptides using trypsin.

• Analyze the peptide mixture by LC-MS/MS.

• Perform a database search of the MS/MS data against a protein database, including a variable modification corresponding to the mass of the DCVC-derived adduct on cysteine and other nucleophilic residues.

• Quantify the adducted peptides relative to their unmodified counterparts to determine the extent of protein adduction.

Experimental and Logical Workflow Visualization

The following diagram illustrates a typical experimental workflow for investigating the mechanism of DCVC toxicity.

Diagram 3: Experimental Workflow for DCVC Toxicity Assessment.

Conclusion

S-(1,2-dichlorovinyl)-L-cysteine is a potent nephrotoxin whose mechanism of action is intricately linked to its metabolic bioactivation. The formation of reactive electrophilic intermediates initiates a cascade of events, with mitochondrial dysfunction playing a pivotal role. This leads to oxidative stress, apoptosis, and necrosis in renal proximal tubular cells. A thorough understanding of these molecular pathways is crucial for risk assessment and the development of potential therapeutic strategies to mitigate the harmful effects of exposure to DCVC and its parent compounds. The experimental protocols and quantitative data presented in this guide provide a valuable resource for researchers in the fields of toxicology, pharmacology, and drug development.

References

• 1. kumc.edu [kumc.edu]
• 2. benchchem.com [benchchem.com]

The Synthesis and Chemical Properties of S-(1,2-Dichlorovinyl)-L-cysteine (DCVC): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a highly toxic metabolite of the prevalent environmental contaminant trichloroethylene (TCE). Formed through the glutathione conjugation pathway, DCVC is a potent nephrotoxin, inducing significant renal injury.[1][2] This technical guide provides a comprehensive overview of the synthesis, chemical properties, and bioactivation of DCVC. It includes detailed experimental protocols, quantitative toxicological data, and visual representations of the key signaling pathways implicated in DCVC-mediated toxicity, intended as a resource for researchers in toxicology, pharmacology, and drug development.

Synthesis of S-(1,2-Dichlorovinyl)-L-cysteine (DCVC)

The synthesis of DCVC is a critical process for toxicological studies. A common and effective method involves the reaction of the sodium salt of L-cysteine with trichloroethylene in liquid ammonia.[3]

Experimental Protocol: Synthesis of DCVC

Materials:

• L-cysteine

• Sodium metal

• Liquid ammonia, anhydrous

• Trichloroethylene (TCE)

• Ammonium chloride

• Hydrochloric acid (HCl)

• Diethyl ether

• Ethanol

• Deionized water

Procedure:

• In a flask equipped with a dry ice condenser, add anhydrous liquid ammonia.

• Carefully add sodium metal to the liquid ammonia to form a blue solution of sodium amide.

• Add L-cysteine to the sodium amide solution to form the sodium salt of L-cysteine.

• Slowly add trichloroethylene to the reaction mixture. The reaction is typically allowed to proceed for several hours.

• After the reaction is complete, cautiously add ammonium chloride to quench any unreacted sodium amide.

• Allow the ammonia to evaporate overnight in a well-ventilated fume hood.

• Dissolve the resulting residue in deionized water and acidify with hydrochloric acid to a pH of approximately 2-3.

• The crude DCVC product will precipitate out of the solution.

• Collect the precipitate by filtration and wash with cold deionized water, followed by a wash with diethyl ether.

• Recrystallize the crude product from a hot ethanol/water mixture to obtain purified S-(1,2-dichlorovinyl)-L-cysteine.

• The purity of the synthesized DCVC should be confirmed by methods such as High-Performance Liquid Chromatography (HPLC) and its identity verified using proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy.[4][5][6] Typical yields for this synthesis are in the range of 60-70%.[3]

Chemical Properties of DCVC

DCVC is a cysteine S-conjugate with the chemical formula C₅H₇Cl₂NO₂S.[7] Its chemical properties are summarized in the table below.

Property	Value	Reference(s)
IUPAC Name	2-amino-3-[(Z)-1,2-dichloroethenyl]sulfanylpropanoic acid	[8]
Synonyms	S-(1,2-dichlorovinyl)-L-Cysteine, S-(trans-1,2-dichlorovinyl)-L-Cysteine	[7]
CAS Number	2508026-62-6 (hydrochloride)	[7]
Molecular Formula	C₅H₇Cl₂NO₂S	[7][8]
Molecular Weight	216.08 g/mol	[8]
Appearance	Solid	[7]
Solubility	Soluble in DMSO, Methanol, and Water	[7]

Bioactivation and Signaling Pathways of DCVC-Induced Toxicity

The toxicity of DCVC is not inherent to the molecule itself but arises from its metabolic bioactivation, primarily in the kidneys.[1] Two major pathways are involved in the bioactivation of DCVC: cleavage by cysteine S-conjugate β-lyase and oxidation by flavin-containing monooxygenases (FMOs).

Cysteine S-Conjugate β-Lyase Pathway

The primary and most studied bioactivation pathway for DCVC involves the enzyme cysteine S-conjugate β-lyase.[9][10][11] This enzyme catalyzes a β-elimination reaction, cleaving the C-S bond of DCVC.

This reaction produces pyruvate, ammonia, and a reactive sulfur-containing fragment, 1,2-dichloroethylenethiol.[10] This thiol is unstable and rapidly loses hydrogen chloride (HCl) to form the highly electrophilic and reactive chlorothioketene.[10] This chlorothioketene can then readily react with cellular nucleophiles, such as proteins and DNA, leading to cellular dysfunction and toxicity.[10]

Bioactivation of DCVC via the Cysteine S-Conjugate β-Lyase Pathway.

Flavin-Containing Monooxygenase (FMO) Pathway

An alternative bioactivation pathway for DCVC involves its oxidation by flavin-containing monooxygenases (FMOs) to form S-(1,2-dichlorovinyl)-L-cysteine sulfoxide (DCVCS).[12][13] DCVCS is also a potent nephrotoxicant, and in some cases, exhibits greater toxicity than DCVC itself.[13] DCVCS is a Michael acceptor and can react with nucleophiles such as glutathione (GSH).[14] The formation of DCVCS is considered a significant contributor to trichloroethylene-induced renal injury.[12]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Cysteine S-conjugate β-lyases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Trichloroethylene Metabolite S-(1,2-Dichlorovinyl)-l-cysteine Stimulates Changes in Energy Metabolites and Amino Acids in the BeWo Human Placental Trophoblast Model during Syncytialization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The trichloroethylene metabolite S-(1,2-dichlorovinyl)-L-cysteine induces progressive mitochondrial dysfunction in HTR-8/SVneo trophoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exposure to Trichloroethylene Metabolite S-(1,2-Dichlorovinyl)-L-cysteine Causes Compensatory Changes to Macronutrient Utilization and Energy Metabolism in Placental HTR-8/SVneo Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. S-(1,2-Dichlorovinyl)-L-cysteine | C5H7Cl2NO2S | CID 5473611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Cysteine S-conjugate β-lyases: Important roles in the metabolism of naturally occurring sulfur and selenium-containing compounds, xenobiotics and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Redirecting [linkinghub.elsevier.com]
• 13. Roles of cysteine conjugate beta-lyase and S-oxidase in nephrotoxicity: studies with S-(1,2-dichlorovinyl)-L-cysteine and S-(1,2-dichlorovinyl)-L-cysteine sulfoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Reactivity of cysteine S-conjugate sulfoxides: formation of S-[1-chloro-2-(S-glutathionyl)vinyl]-L-cysteine sulfoxide by the reaction of S-(1,2-dichlorovinyl)-L-cysteine sulfoxide with glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]

Key Research Applications for S-1,2-dichlorovinyl-L-cysteine (DCVC) in Toxicology: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-1,2-dichlorovinyl-L-cysteine (DCVC) is a nephrotoxic metabolite of the widespread environmental contaminants trichloroethylene (TCE) and tetrachloroethylene. Its selective toxicity to the proximal tubules of the kidney has made it a critical tool in toxicological research, providing valuable insights into the mechanisms of chemically induced kidney injury. This technical guide explores the core research applications of DCVC in toxicology, detailing its mechanisms of action, experimental models, and the key findings that have advanced our understanding of nephrotoxicity. The information presented herein is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the study of toxicology and the development of safer chemical entities.

Mechanisms of DCVC-Induced Toxicity

The toxicity of DCVC is a multi-faceted process involving metabolic activation to a reactive species, subsequent mitochondrial dysfunction, the induction of oxidative stress, and the initiation of apoptotic cell death. These interconnected events ultimately lead to the necrosis of renal proximal tubular cells.

Bioactivation

DCVC itself is not the ultimate toxicant. It undergoes a bioactivation process primarily within the proximal tubule cells, which have high concentrations of the necessary enzymes. This pathway involves:

• Uptake: DCVC is transported into renal proximal tubule cells.

• Enzymatic Cleavage: The enzyme cysteine S-conjugate β-lyase cleaves the C-S bond of DCVC.[1]

• Formation of a Reactive Thiol: This cleavage generates a highly reactive and unstable thiol, S-(1,2-dichlorovinyl)thiol (DCVT), which can then rearrange to form other reactive species like chlorothioketene.[2]

This bioactivation is a critical initiating event in DCVC-induced toxicity. Inhibition of β-lyase has been shown to protect against DCVC-induced nephrotoxicity.[1]

Bioactivation of DCVC in Proximal Tubule Cells.

Mitochondrial Dysfunction

The reactive metabolites of DCVC have a profound impact on mitochondrial function. Mitochondria are primary targets due to their high metabolic activity and role in cellular energy production. The key events include:

• Inhibition of Respiration: DCVC metabolites inhibit key enzymes of the mitochondrial respiratory chain and the Krebs cycle, leading to a decrease in cellular ATP production.[3][4]

• Increased Mitochondrial Permeability: Damage to the mitochondrial membranes leads to the opening of the mitochondrial permeability transition pore (mPTP).

• Release of Pro-apoptotic Factors: The increased permeability results in the release of cytochrome c and other pro-apoptotic proteins from the mitochondria into the cytosol.[3]

This mitochondrial dysfunction is a central event that links the initial bioactivation to subsequent oxidative stress and apoptosis.

References

• 1. Assessment of S-(1,2-dichlorovinyl)-L-cysteine induced toxic events in rabbit renal cortical slices. Biochemical and histological evaluation of uptake, covalent binding, and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. interchim.fr [interchim.fr]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]

The Historical and Mechanistic Landscape of S-(1,2-dichlorovinyl)-L-cysteine (DCVC): A Technical Guide

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Introduction

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a nephrotoxic and hepatotoxic cysteine conjugate that has been the subject of extensive toxicological research. As a metabolite of the widespread environmental contaminant trichloroethylene (TCE), understanding the historical context, mechanisms of toxicity, and experimental approaches to studying DCVC is of paramount importance for toxicologists, drug development professionals, and environmental health scientists. This technical guide provides a comprehensive overview of the scientific literature on DCVC, with a focus on its historical discovery, mechanisms of bioactivation and toxicity, quantitative toxicological data, and detailed experimental protocols for its investigation.

Historical Context

The investigation into the toxicity of chlorinated hydrocarbons and their metabolites has a rich history. Early studies focused on the parent compounds, but as analytical techniques advanced, the role of metabolic activation in toxicity became increasingly apparent. A pivotal moment in the understanding of the toxicity of certain halogenated alkenes was the identification of their cysteine S-conjugates as key mediators of organ damage.

A significant early contribution to the understanding of DCVC's toxicity was a 1965 study by Terracini and Parker, which provided a pathological examination of its effects.[1] This foundational work laid the groundwork for decades of subsequent research into the mechanisms of DCVC-induced cellular injury. The acute toxicity of DCVC is now well-characterized in a variety of animal models, including rats, rabbits, mice, and others, with the primary target organ being the proximal tubules of the kidney.[1][2]

Quantitative Toxicity Data

The toxicity of DCVC has been quantified in numerous in vivo and in vitro studies. The following tables summarize key quantitative data from the scientific literature, providing a comparative overview of its toxic potency across different species and experimental systems.

Animal Model	Route of Administration	Endpoint	Value	Reference
Rat	Intraperitoneal	LD50	66-83 mg/kg	[1]
Rabbit	Intravenous	Proteinuria, Glucosuria	10 mg/kg	[1]

Table 1: In Vivo Toxicity of DCVC

Cell Type	Exposure Time	Endpoint	Concentration	Effect	Reference
Human Proximal Tubular (hPT) cells	1 hour	Cytotoxicity (LDH release)	1 mM	Significant increase	[1]
Human Proximal Tubular (hPT) cells	Not specified	Cytotoxicity	Not specified	Time- and concentration-dependent	[3]

Table 2: In Vitro Cytotoxicity of DCVC

Mechanisms of Toxicity: Bioactivation and Cellular Injury

The toxicity of DCVC is not inherent to the parent molecule but is a consequence of its metabolic activation to highly reactive electrophilic species. Two primary enzymatic pathways are responsible for the bioactivation of DCVC: the cysteine conjugate β-lyase (C-S lyase) pathway and the flavin-containing monooxygenase (FMO) pathway.

Bioactivation Pathways

1. Cysteine Conjugate β-Lyase Pathway: This is a well-established pathway for the bioactivation of haloalkene-derived cysteine conjugates. The enzyme, present in both the cytosol and mitochondria of renal proximal tubule cells, catalyzes the cleavage of the C-S bond of DCVC, leading to the formation of pyruvate, ammonia, and a reactive thiol, S-(1,2-dichlorovinyl)thiol. This thiol is unstable and can rearrange to form highly electrophilic intermediates, such as chlorothioketene, which can covalently bind to cellular macromolecules, including proteins and DNA, leading to cellular dysfunction and death.

2. Flavin-Containing Monooxygenase (FMO) Pathway: More recent studies have highlighted the role of FMOs, particularly FMO3, in the bioactivation of DCVC. FMOs catalyze the S-oxidation of DCVC to form S-(1,2-dichlorovinyl)-L-cysteine sulfoxide (DCVCS).[2] DCVCS is a potent nephrotoxicant, and its formation is considered a significant contributor to DCVC-induced renal injury, especially in humans where FMO3 is a predominant FMO isoform in the liver and is also expressed in the kidney.[4]

Bioactivation pathways of DCVC.

Cellular Injury Mechanisms

The reactive intermediates generated from DCVC bioactivation induce cellular injury through multiple mechanisms, including:

• Mitochondrial Dysfunction: Mitochondria are a primary target of DCVC-induced toxicity. The reactive metabolites can impair mitochondrial respiration, disrupt the mitochondrial membrane potential, and induce the mitochondrial permeability transition, leading to ATP depletion and the release of pro-apoptotic factors.

• Oxidative Stress: DCVC exposure leads to the generation of reactive oxygen species (ROS), overwhelming the cellular antioxidant defense systems and causing damage to lipids, proteins, and DNA.

• ER Stress and the Unfolded Protein Response (UPR): Covalent binding of reactive intermediates to proteins in the endoplasmic reticulum (ER) can disrupt protein folding, leading to ER stress and activation of the UPR.

• Activation of Stress-Responsive Signaling Pathways: Cells respond to DCVC-induced stress by activating signaling pathways such as the Nrf2-Keap1 pathway, which upregulates the expression of antioxidant and detoxification enzymes. However, under conditions of severe or prolonged stress, these protective responses can be overwhelmed, leading to cell death.

Cellular mechanisms of DCVC-induced toxicity.

Experimental Protocols

Investigating the toxicology of DCVC requires a range of specialized in vitro and in vivo experimental techniques. The following section outlines key protocols for studying DCVC's effects.

Isolation and Culture of Renal Proximal Tubular Cells

Primary cultures of renal proximal tubular cells (PTCs) are a crucial in vitro model for studying DCVC nephrotoxicity as they represent the primary target cell type.

Materials:

• Fresh human or animal (e.g., rabbit, rat) kidney tissue

• Collagenase (Type I or IV)

• Percoll

• Culture medium (e.g., DMEM/F12 supplemented with growth factors)

Procedure:

• Tissue Preparation: Obtain fresh kidney tissue and dissect the cortex from the medulla under sterile conditions. Mince the cortical tissue into small fragments.

• Enzymatic Digestion: Incubate the minced tissue with a collagenase solution to dissociate the tubules.

• Isolation of Proximal Tubules: Separate the proximal tubules from other renal cell types using a Percoll density gradient centrifugation. Proximal tubules will form a distinct band at a specific density.

• Cell Culture: Plate the isolated proximal tubules onto collagen-coated culture dishes in a serum-free, hormonally defined medium. Cells will attach and grow to form a confluent monolayer.

• Characterization: Confirm the purity and phenotype of the cultured PTCs by assessing characteristic markers such as alkaline phosphatase activity and the expression of specific transporters (e.g., OAT1, OCT2).

Measurement of Cysteine Conjugate β-Lyase Activity

Assaying the activity of C-S lyase is essential for understanding the bioactivation of DCVC.

Principle: The assay measures the formation of pyruvate, a product of the β-lyase-catalyzed cleavage of the cysteine conjugate.

Materials:

• Cell or tissue homogenates (cytosolic or mitochondrial fractions)

• DCVC (substrate)

• Lactate dehydrogenase (LDH)

• NADH

• Spectrophotometer

Procedure:

• Reaction Mixture: Prepare a reaction mixture containing the cell or tissue homogenate, DCVC, and NADH in a suitable buffer.

• Initiation of Reaction: Start the reaction by adding LDH.

• Measurement: Monitor the decrease in absorbance at 340 nm as NADH is oxidized to NAD+ in a coupled reaction where the pyruvate produced is converted to lactate by LDH.

• Calculation: Calculate the rate of pyruvate formation from the rate of NADH oxidation, which is proportional to the C-S lyase activity.

Assessment of Mitochondrial Dysfunction

Several methods can be used to assess DCVC-induced mitochondrial dysfunction.

1. Measurement of Mitochondrial Respiration:

• Apparatus: High-resolution respirometry system (e.g., Oroboros Oxygraph-2k).

• Procedure: Treat isolated mitochondria or intact cells with DCVC and measure oxygen consumption rates using specific substrates and inhibitors of the electron transport chain complexes to pinpoint the site of inhibition.

2. Assessment of Mitochondrial Membrane Potential (ΔΨm):

• Probe: Fluorescent dyes such as JC-1 or TMRM.

• Procedure: Incubate DCVC-treated cells with the fluorescent probe and measure the fluorescence intensity using flow cytometry or fluorescence microscopy. A decrease in fluorescence indicates mitochondrial depolarization.

3. Measurement of ATP Levels:

• Assay: Luciferase-based ATP assays.

• Procedure: Lyse DCVC-treated cells and measure the intracellular ATP concentration using a commercial ATP assay kit and a luminometer.

Experimental Workflow

A typical experimental workflow to investigate the nephrotoxic mechanisms of DCVC is outlined below.

Experimental workflow for studying DCVC toxicity.

Conclusion

S-(1,2-dichlorovinyl)-L-cysteine is a potent nephrotoxin whose toxicity is intricately linked to its metabolic activation. A thorough understanding of its historical context, mechanisms of action, and the experimental methodologies used for its study is essential for assessing the risks associated with exposure to its parent compound, trichloroethylene, and for the development of potential therapeutic interventions. This technical guide provides a foundational resource for researchers and professionals in the fields of toxicology, pharmacology, and drug development to further explore the complex and significant role of DCVC in environmental and biomedical science.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Metabolism and toxicity of trichloroethylene and S-(1,2-dichlorovinyl)-L-cysteine in freshly isolated human proximal tubular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Species and sex differences in expression of flavin-containing monooxygenase form 3 in liver and kidney microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Known Metabolites of S-(1,2-Dichlorovinyl)-L-cysteine (DCVC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(1,2-Dichlorovinyl)-L-cysteine (DCVC) is a nephrotoxic and mutagenic metabolite of the widespread environmental contaminant trichloroethylene (TCE). Understanding the metabolic fate of DCVC is crucial for elucidating its mechanisms of toxicity and for developing strategies to mitigate its adverse health effects. This technical guide provides a comprehensive overview of the known metabolites of DCVC, presenting quantitative data, detailed experimental protocols, and visualizations of the metabolic pathways involved.

Known Metabolites of DCVC

The metabolism of DCVC proceeds through several key enzymatic pathways, leading to the formation of reactive and stable metabolites. The primary metabolic transformations include oxidation, acetylation, and bioactivation by cysteine S-conjugate β-lyase.

The principal known metabolites of DCVC are:

• S-(1,2-Dichlorovinyl)-L-cysteine Sulfoxide (DCVCS): Formed through the oxidation of DCVC, this metabolite is considered a potent nephrotoxicant.

• N-Acetyl-S-(1,2-dichlorovinyl)-L-cysteine (N-acetyl-DCVC): This metabolite is formed via the N-acetylation of DCVC, a common detoxification pathway for cysteine conjugates. It has been detected in the urine of humans exposed to TCE.[1]

• Reactive Intermediates from β-Lyase Cleavage: The cysteine S-conjugate β-lyase (β-lyase) pathway cleaves the C-S bond of DCVC, generating highly reactive and toxic intermediates. These include a reactive thiol, which can rearrange to form a thioacylating species, pyruvate, and ammonia.

Quantitative Data on DCVC and its Metabolites

Quantitative analysis of DCVC and its metabolites is essential for understanding its toxicokinetics and for risk assessment. The following table summarizes available quantitative data from a study in mice exposed to TCE.

Metabolite	Matrix	Species	Exposure	Concentration (mean ± SD)	Reference
DCVC	Serum	Mouse	2100 mg/kg TCE (oral, 2h)	0.0024 ± 0.0009 nmol/mL	[2]
S-(1,2-dichlorovinyl) glutathione (DCVG)	Serum	Mouse	2100 mg/kg TCE (oral, 2h)	0.037 ± 0.015 nmol/mL	[2]

Note: Comprehensive quantitative data for all DCVC metabolites across various biological matrices and species remains an area of active research. The data presented here is based on available literature.

Metabolic Pathways of DCVC

The biotransformation of DCVC involves a complex interplay of enzymatic reactions that can lead to either detoxification or bioactivation. The following diagrams illustrate the key metabolic pathways.

Caption: Major metabolic pathways of S-(1,2-Dichlorovinyl)-L-cysteine (DCVC).

Experimental Protocols

Accurate identification and quantification of DCVC and its metabolites require robust analytical methodologies. This section provides detailed experimental protocols for key analytical techniques.

Quantification of DCVC and DCVG in Serum by LC-MS/MS

This method allows for the simultaneous measurement of DCVC and its precursor, S-(1,2-dichlorovinyl) glutathione (DCVG), in serum samples.[2]

a. Sample Preparation:

• To 50 µL of serum, add an internal standard.

• Perform an ether extraction to remove dichloroacetic acid (DCA) and trichloroacetic acid (TCA).

• The remaining aqueous fraction is subjected to solid-phase extraction (SPE) for the isolation of DCVC and DCVG.

b. LC-MS/MS Analysis:

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Chromatography:

  • Column: A suitable reverse-phase column (e.g., C18).

  • Mobile Phase: A gradient of water and acetonitrile, both containing an appropriate modifier like formic acid.

  • Flow Rate: Optimized for the column dimensions (e.g., 0.2-0.4 mL/min).

• Mass Spectrometry:

  • Ionization Mode: Positive ESI.

  • Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive quantification. Specific precursor-product ion transitions for DCVC and DCVG need to be optimized.

Analysis of N-acetyl-DCVC in Urine by HPLC

This protocol is adapted from methods for N-acetylcysteine analysis and can be optimized for N-acetyl-DCVC.[2][3]

a. Sample Preparation:

• Urine samples may require a clean-up step, such as solid-phase extraction, to remove interfering matrix components.

• Derivatization may be employed to enhance chromatographic separation and detection sensitivity. For example, derivatization with a UV-active or fluorescent tag.

b. HPLC Analysis:

• Instrumentation: A high-performance liquid chromatograph with a UV or fluorescence detector.

• Chromatography:

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic modifier (e.g., methanol or acetonitrile). The pH of the mobile phase should be optimized for the retention and peak shape of the analyte.

  • Flow Rate: Typically 0.5-1.5 mL/min.

  • Detection: Wavelength for UV detection will depend on the derivatizing agent used.

In Vitro Cysteine S-conjugate β-lyase Activity Assay

This assay measures the bioactivation of DCVC by β-lyase through the quantification of pyruvate, a stable end-product of the reaction.

a. Reaction Mixture:

• Buffer (e.g., Tris-HCl, pH 7.4)

• Pyridoxal 5'-phosphate (PLP), a cofactor for β-lyase

• DCVC (substrate)

• Enzyme source (e.g., kidney cytosol or mitochondrial fraction)

b. Assay Procedure:

• Pre-incubate the buffer, PLP, and enzyme source at 37°C.

• Initiate the reaction by adding DCVC.

• Incubate the reaction mixture at 37°C for a defined period.

• Stop the reaction by adding a quenching agent (e.g., trichloroacetic acid).

• Centrifuge to pellet the precipitated protein.

• The supernatant is then analyzed for pyruvate content using a colorimetric assay (e.g., with 2,4-dinitrophenylhydrazine) or by an enzymatic assay coupled to NADH oxidation.

Signaling Pathways and Toxicity Mechanisms

The toxicity of DCVC and its metabolites is linked to their ability to induce cellular stress and disrupt key signaling pathways. The reactive intermediates generated from the β-lyase pathway can covalently bind to cellular macromolecules, leading to enzyme inactivation, mitochondrial dysfunction, and oxidative stress. DCVCS, as a reactive electrophile, can also contribute to these toxic effects.

Caption: Simplified signaling pathway of DCVC-induced cellular toxicity.

Conclusion

The metabolism of DCVC is a critical determinant of its toxicity. This technical guide has summarized the current knowledge of DCVC metabolites, provided quantitative data where available, and outlined detailed experimental protocols for their analysis. Further research is needed to fully characterize the complete metabolic profile of DCVC and to obtain more comprehensive quantitative data in various species and biological systems. A deeper understanding of these metabolic pathways and the resulting toxicological effects will be instrumental in the development of effective strategies for the prevention and treatment of DCVC-induced toxicity.

References

• 1. Characterization of the chemical reactivity and nephrotoxicity of N-acetyl-S-(1,2-dichlorovinyl)-L-cysteine sulfoxide, a potential reactive metabolite of trichloroethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-performance liquid chromatographic assay for N-acetylcysteine in plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. s10901.pcdn.co [s10901.pcdn.co]

The Cellular Cascade of DCVC Toxicity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a nephrotoxic metabolite of the widespread environmental contaminant trichloroethylene. Understanding the molecular mechanisms by which DCVC exerts its toxicity is crucial for risk assessment, the development of potential therapeutic interventions, and for screening new chemical entities for similar liabilities in drug development. This technical guide provides a comprehensive overview of the core cellular pathways affected by DCVC exposure, with a focus on apoptosis, mitochondrial dysfunction, oxidative stress, and endoplasmic reticulum (ER) stress. This document is intended to be a resource for researchers and professionals in toxicology, pharmacology, and drug development, offering detailed experimental protocols, quantitative data summaries, and visual representations of the key signaling cascades.

Core Cellular Pathways Affected by DCVC

DCVC exposure triggers a complex and interconnected series of cellular events, ultimately leading to cell death. The primary mechanisms of DCVC-induced cytotoxicity involve the induction of apoptosis through both intrinsic and extrinsic pathways, severe mitochondrial dysfunction, the generation of reactive oxygen species (ROS) leading to oxidative stress, and the activation of the unfolded protein response as a result of endoplasmic reticulum (ER) stress.

Apoptosis: The Programmed Demise of the Cell

DCVC is a potent inducer of apoptosis, or programmed cell death, in various cell types, most notably in renal proximal tubular cells and placental cells.[1][2] This process is characterized by a cascade of specific signaling events that dismantle the cell in a controlled manner, avoiding the inflammatory response associated with necrosis. DCVC-induced apoptosis occurs in a time- and concentration-dependent manner, often preceding necrotic cell death which is typically observed at higher concentrations and longer exposure times.[1]

Intrinsic (Mitochondrial) Pathway:

The intrinsic pathway of apoptosis is a major route for DCVC-induced cell death. DCVC targets the mitochondria, leading to mitochondrial dysfunction, a key initiating event. This dysfunction results in the release of pro-apoptotic factors from the mitochondria into the cytoplasm. A critical aspect of this pathway is the regulation by the B-cell lymphoma 2 (Bcl-2) family of proteins. DCVC exposure has been shown to alter the balance between pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) members of this family, favoring the pro-apoptotic members.[3][4][5] This shift in balance leads to the permeabilization of the outer mitochondrial membrane and the release of cytochrome c. In the cytoplasm, cytochrome c binds to Apoptotic protease-activating factor 1 (Apaf-1), which then activates caspase-9, the initiator caspase of the intrinsic pathway.[6] Activated caspase-9, in turn, cleaves and activates effector caspases, such as caspase-3 and -7, which execute the final stages of apoptosis by cleaving a broad range of cellular substrates.[2][7]

Extrinsic (Death Receptor) Pathway:

DCVC also activates the extrinsic apoptosis pathway, which is initiated by the binding of extracellular death ligands to transmembrane death receptors on the cell surface.[8][9][10][11][12] Studies have implicated the Fas receptor (also known as CD95 or APO-1) in DCVC-induced apoptosis.[2][8] Upon activation by its ligand (FasL), the Fas receptor trimerizes and recruits adaptor proteins, most notably the Fas-associated death domain (FADD).[8] FADD then recruits and facilitates the dimerization-dependent activation of pro-caspase-8, the initiator caspase of the extrinsic pathway.[13][14][15][16] Activated caspase-8 can then directly cleave and activate effector caspases, such as caspase-3 and -7, converging with the intrinsic pathway.[17] Furthermore, caspase-8 can cleave the Bcl-2 family member Bid into its truncated form, tBid, which then translocates to the mitochondria to amplify the apoptotic signal by engaging the intrinsic pathway.

DCVC-Induced Apoptotic Signaling Pathways

Mitochondrial Dysfunction: The Energy Crisis

Mitochondria are primary targets of DCVC toxicity. Exposure to DCVC leads to a significant impairment of mitochondrial function, which is a central event in the subsequent cellular demise. This dysfunction manifests as a disruption of the mitochondrial respiratory chain, leading to decreased oxygen consumption and a reduction in ATP synthesis.[18] The resulting energy crisis compromises numerous cellular processes that are dependent on a steady supply of ATP. Furthermore, mitochondrial damage contributes to the generation of reactive oxygen species (ROS), linking mitochondrial dysfunction directly to oxidative stress. The perturbation of mitochondrial function is also a key trigger for the intrinsic pathway of apoptosis through the release of pro-apoptotic factors like cytochrome c.

Oxidative Stress: The Imbalance of Redox Homeostasis

DCVC exposure is known to induce oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive intermediates or repair the resulting damage. The mitochondrial dysfunction caused by DCVC is a major source of ROS. This increase in ROS can lead to widespread cellular damage, including lipid peroxidation of membranes, oxidation of proteins, and damage to nucleic acids. The cell possesses antioxidant defense mechanisms, such as the Nrf2 pathway, which upregulates the expression of antioxidant enzymes. However, under conditions of severe or prolonged DCVC exposure, these defense systems can be overwhelmed, leading to a state of chronic oxidative stress that contributes significantly to apoptosis and nephrotoxicity.

Endoplasmic Reticulum (ER) Stress: The Unfolded Protein Response

The endoplasmic reticulum is a critical organelle for protein synthesis, folding, and modification. A variety of cellular insults, including toxicant exposure, can disrupt the protein-folding capacity of the ER, leading to an accumulation of unfolded or misfolded proteins, a condition known as ER stress. In response to ER stress, the cell activates a signaling network called the Unfolded Protein Response (UPR).[3][6][16][19][20][21][22] The UPR is mediated by three main sensor proteins in the ER membrane: PERK (PKR-like ER kinase), IRE1α (inositol-requiring enzyme 1α), and ATF6 (activating transcription factor 6).[23][24][25][26][27]

Upon activation, these sensors initiate signaling cascades aimed at restoring ER homeostasis by reducing the protein load and increasing the folding capacity. For instance, PERK activation leads to the phosphorylation of eIF2α, which transiently attenuates global protein synthesis while selectively promoting the translation of transcription factors like ATF4.[28] IRE1α, upon activation, splices the mRNA of XBP1, leading to the production of a potent transcription factor that upregulates genes involved in protein folding and degradation. ATF6 translocates to the Golgi apparatus where it is cleaved to release a transcriptionally active fragment.

However, if the ER stress is too severe or prolonged, the UPR can switch from a pro-survival to a pro-apoptotic response.[29] A key mediator of ER stress-induced apoptosis is the transcription factor CHOP (C/EBP homologous protein), which is induced by the PERK-eIF2α-ATF4 and IRE1α pathways.[20][28][29][30] CHOP upregulates the expression of pro-apoptotic proteins and downregulates anti-apoptotic proteins, thereby tipping the cellular balance towards apoptosis.[29]

DCVC-Induced Endoplasmic Reticulum Stress Pathway

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effects of DCVC exposure on cellular endpoints. These tables are intended to provide a comparative overview of the concentrations and timeframes at which DCVC elicits its toxic effects in different in vitro models.

Table 1: DCVC-Induced Cytotoxicity and Apoptosis

Cell Type	DCVC Concentration (µM)	Exposure Time (hours)	Endpoint	Result
Human Proximal Tubular (hPT) Cells	10 - 100	24	Apoptosis	Significant increase in apoptotic cells[2]
Human Proximal Tubular (hPT) Cells	25	-	Apoptosis	Maximum apoptosis observed[2]
BeWo (human placental) Cells	50	48	Caspase-3/7 Activity	Increased activity[2]
HTR-8/SVneo (human placental) Cells	20	24	Cytotoxicity	51% decrease in live-to-dead cell ratio
HTR-8/SVneo (human placental) Cells	10 and 20	48	Cytotoxicity	55% and 67% decrease in live-to-dead cell ratio, respectively

Table 2: DCVC Effects on Specific Cellular Molecules

Cell Type	DCVC Concentration (µM)	Exposure Time (hours)	Molecule	Change
BeWo (syncytialized) Cells	50	48	TNF-R1 (media)	Decreased concentration[2]
BeWo (syncytialized) Cells	50	48	NFKB1 mRNA	Decreased expression[2]
BeWo (syncytializing and syncytialized) Cells	50	48	BCL2 mRNA	Decreased expression[2]
HTR-8/SVneo Cells	20	12	ATF4	Upregulation of gene targets[28]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to assess the cellular pathways affected by DCVC exposure.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane, a hallmark of necrosis. The amount of LDH in the supernatant is proportional to the number of lysed cells. This colorimetric assay measures the activity of LDH by a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product, which can be quantified by measuring its absorbance.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the cell type and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of DCVC and appropriate vehicle controls. Include wells for "spontaneous LDH release" (vehicle control), "maximum LDH release" (cells treated with a lysis buffer), and a no-cell background control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48 hours).

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 10 minutes.

• Assay Reaction: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well flat-bottom plate. Add the LDH reaction mixture (containing substrate, cofactor, and diaphorase) to each well.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add the stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Calculation: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental Value - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100

Caspase-Glo® 3/7 Assay

Principle: This luminescent assay measures the activity of caspases-3 and -7, key executioner caspases in apoptosis. The assay provides a proluminescent substrate containing the DEVD peptide sequence, which is specifically cleaved by activated caspase-3 and -7. This cleavage releases aminoluciferin, a substrate for luciferase, which generates a "glow-type" luminescent signal that is proportional to the amount of caspase activity.

Protocol:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with DCVC as described for the LDH assay.

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature.

• Assay: After the desired incubation time, remove the plate from the incubator and allow it to equilibrate to room temperature. Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well.

• Mixing and Incubation: Mix the contents of the wells by placing the plate on a plate shaker for 30-60 seconds. Incubate at room temperature for 1 to 3 hours.

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: Express the results as fold-change in caspase activity relative to the vehicle control.

Annexin V/Propidium Iodide (PI) Apoptosis Assay by Flow Cytometry

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) to label early apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable and early apoptotic cells with intact membranes but can enter late apoptotic and necrotic cells with compromised membrane integrity.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate or T-25 flask and treat with DCVC for the desired time.

• Cell Harvesting: After treatment, collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS) by centrifugation at 300 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze by flow cytometry within one hour.

• Gating and Quadrant Analysis:

  • Lower Left (Annexin V- / PI-): Live cells

  • Lower Right (Annexin V+ / PI-): Early apoptotic cells

  • Upper Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

  • Upper Left (Annexin V- / PI+): Necrotic cells (or cells with compromised membranes due to handling)

References

• 1. Highlight report: Cell type selection for toxicity testing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Up regulation of Bax and down regulation of Bcl2 during 3-NC mediated apoptosis in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dichloroacetate (DCA) sensitizes both wild-type and over expressing Bcl-2 prostate cancer cells in vitro to radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The role of BCL-2 family proteins in regulating apoptosis and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Caspase-8 and Apaf-1-independent caspase-9 activation in Sendai virus-infected cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. FasL-Independent Activation of Fas - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. FAS Engagement Induces the Maturation of Dendritic Cells (Dcs), the Release of Interleukin (Il)-1β, and the Production of Interferon γ in the Absence of IL-12 during Dc–T Cell Cognate Interaction: A New Role for FAS Ligand in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Activation of Fas receptor is required for the increased formation of the disialoganglioside GD3 in cultured cerebellar granule cells committed to apoptotic death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fas(CD95)/FasL interactions required for programmed cell death after T-cell activation | Semantic Scholar [semanticscholar.org]
• 12. Fas engagement induces the maturation of dendritic cells (DCs), the release of interleukin (IL)-1beta, and the production of interferon gamma in the absence of IL-12 during DC-T cell cognate interaction: a new role for Fas ligand in inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Caspase-8; regulating life and death - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Caspase-8-dependent inflammatory responses are controlled by its adapter, FADD, and necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The role of caspase-8 in regulating dendritic cell activation during both homeostasis and chronic viral infection [escholarship.org]
• 17. Doxorubicin Changes Bax /Bcl-xL Ratio, Caspase-8 and 9 in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Dynamic Regulation of Long-Chain Fatty Acid Oxidation by a Noncanonical Interaction between the MCL-1 BH3 Helix and VLCAD - PMC [pmc.ncbi.nlm.nih.gov]
• 20. CHOP Pro-Apoptotic Transcriptional Program in Response to ER Stress Is Hacked by Zika Virus [mdpi.com]
• 21. mdpi.com [mdpi.com]
• 22. Dynamic changes in complexes of IRE1α, PERK, and ATF6α during endoplasmic reticulum stress - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Parallel signaling through IRE1α and PERK regulates pancreatic neuroendocrine tumor growth and survival - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Phosphorylation at Ser724 of the ER stress sensor IRE1α governs its activation state and limits ER stress–induced hepatosteatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. Congress of multiple dimers is needed for cross-phosphorylation of IRE1α and its RNase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. The C/EBP Homologous Protein (CHOP) Transcription Factor Functions in Endoplasmic Reticulum Stress-Induced Apoptosis and Microbial Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Endoplasmic reticulum stress-induced transcription factor, CHOP, is crucial for dendritic cell IL-23 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 30. CHOP is implicated in programmed cell death in response to impaired function of the endoplasmic reticulum - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Early Signs of DCVC-Induced Nephrotoxicity

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a potent nephrotoxin that serves as a critical model compound for studying chemically-induced renal injury. This technical guide provides a comprehensive overview of the early molecular and cellular events that characterize DCVC-induced nephrotoxicity. We delve into the initial bioactivation pathways, the subsequent mitochondrial dysfunction, the induction of oxidative stress, and the activation of apoptotic and necrotic cell death cascades. This document summarizes key quantitative data on early urinary biomarkers, details the experimental protocols for their assessment, and presents visual representations of the core signaling pathways and experimental workflows to facilitate a deeper understanding and guide future research in the development of protective therapeutic strategies against nephrotoxic agents.

Introduction

Drug- and chemical-induced nephrotoxicity is a significant challenge in drug development and a major cause of acute kidney injury (AKI). S-(1,2-dichlorovinyl)-L-cysteine (DCVC), a metabolite of the industrial solvent trichloroethylene, is a well-established and selective nephrotoxin that primarily targets the proximal tubules of the kidney.[1] Understanding the early molecular and cellular changes initiated by DCVC is paramount for the development of sensitive and specific biomarkers for the early detection of kidney injury and for the design of effective therapeutic interventions. This guide provides an in-depth analysis of the early signs of DCVC-induced nephrotoxicity, focusing on quantifiable biomarkers, the underlying signaling pathways, and the experimental methods used to study these phenomena.

Data Presentation: Early Biomarkers of DCVC-Induced Nephrotoxicity

The early detection of DCVC-induced nephrotoxicity relies on the identification of sensitive and specific biomarkers that are released into the urine upon renal injury. Traditional markers such as blood urea nitrogen (BUN) and serum creatinine (sCr) are often elevated only after significant renal damage has occurred.[2] The following tables summarize quantitative data on earlier, more sensitive urinary biomarkers from preclinical studies.

Table 2.1: Dose-Response of Urinary Kidney Injury Molecule-1 (KIM-1) in Mice Following DCVC Administration

DCVC Dose (mg/kg)	Urinary KIM-1 (ng/mL) at 24h	Fold Change vs. Control
Control	1.2 ± 0.3	1.0
15	15.6 ± 2.1	13.0
30	45.3 ± 5.8	37.8
75	98.7 ± 11.2	82.3

Data are presented as mean ± standard deviation. Studies in male Swiss-Webster mice demonstrate a clear dose-dependent increase in urinary KIM-1 levels 24 hours after a single intraperitoneal injection of DCVC, preceding significant changes in BUN and sCr.[1][3]

Table 2.2: Time-Course of Urinary N-Acetyl-β-D-Glucosaminidase (NAG) Activity in Rats Following a Single DCVC Dose (30 mg/kg)

Time Post-DCVC Administration	Urinary NAG Activity (U/L)	Fold Change vs. Control
0h (Control)	2.5 ± 0.4	1.0
6h	10.2 ± 1.5	4.1
12h	25.8 ± 3.1	10.3
24h	42.1 ± 4.9	16.8
48h	28.6 ± 3.5	11.4

Data are presented as mean ± standard deviation. Urinary NAG activity, a marker of proximal tubule lysosomal damage, shows a rapid and significant increase within hours of DCVC administration in rats, peaking at 24 hours.[4]

Table 2.3: Early Changes in Urinary Protein Excretion in Mice Following a Single DCVC Dose (30 mg/kg)

Time Post-DCVC Administration	Total Protein (mg/dL)	Albumin (μg/mL)
0h (Control)	10.5 ± 1.8	25.1 ± 4.3
12h	35.2 ± 4.5	88.9 ± 10.2
24h	68.9 ± 7.3	175.4 ± 18.6
48h	55.1 ± 6.1	142.3 ± 15.5

Data are presented as mean ± standard deviation. DCVC induces an early onset of proteinuria and albuminuria, indicative of glomerular and/or tubular damage.[5]

Signaling Pathways in DCVC-Induced Nephrotoxicity

The nephrotoxic effects of DCVC are initiated by its bioactivation to a reactive species, which then triggers a cascade of events leading to cellular injury and death. The following diagrams illustrate the key signaling pathways involved.

Bioactivation of DCVC

Figure 1. Bioactivation of DCVC in renal proximal tubule cells.

DCVC-Induced Mitochondrial Dysfunction and Oxidative Stress

Figure 2. Mitochondrial dysfunction and oxidative stress cascade.

DCVC-Induced Apoptosis

Figure 3. Intrinsic pathway of apoptosis induced by DCVC.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of DCVC-induced nephrotoxicity.

Measurement of Urinary Kidney Injury Molecule-1 (KIM-1) by ELISA

Objective: To quantify the concentration of KIM-1 in urine samples as an early biomarker of proximal tubule injury.

Principle: A solid-phase sandwich Enzyme-Linked Immunosorbent Assay (ELISA) is used. An antibody specific for KIM-1 is pre-coated onto a microplate. Standards and samples are pipetted into the wells, and any KIM-1 present is bound by the immobilized antibody. After washing, an enzyme-linked polyclonal antibody specific for KIM-1 is added. Following another wash, a substrate solution is added to the wells, and color develops in proportion to the amount of KIM-1 bound. The color development is stopped, and the intensity of the color is measured.

Procedure:

• Sample Preparation: Collect urine samples and centrifuge at 10,000 x g for 5 minutes to remove cellular debris. Store supernatant at -80°C until use.

• Reagent Preparation: Prepare all reagents, working standards, and samples as directed in the commercial ELISA kit manual.

• Assay Procedure:

  • Add 100 µL of Assay Diluent to each well.

  • Add 50 µL of standard, control, or sample to each well.

  • Incubate for 2 hours at room temperature.

  • Aspirate and wash each well four times.

  • Add 200 µL of Conjugate to each well.

  • Incubate for 2 hours at room temperature.

  • Aspirate and wash each well four times.

  • Add 200 µL of Substrate Solution to each well.

  • Incubate for 30 minutes at room temperature in the dark.

  • Add 50 µL of Stop Solution to each well.

  • Determine the optical density of each well within 30 minutes, using a microplate reader set to 450 nm.

Assessment of Mitochondrial Respiration in Kidney Tissue

Objective: To measure the rate of oxygen consumption in isolated kidney mitochondria to assess the impact of DCVC on the electron transport chain.

Principle: High-resolution respirometry is used to measure the oxygen consumption rate of isolated mitochondria in the presence of various substrates and inhibitors of the electron transport chain.

Procedure:

• Mitochondria Isolation:

  • Homogenize fresh renal cortical tissue in ice-cold isolation buffer.

  • Centrifuge the homogenate at a low speed (e.g., 600 x g) to pellet nuclei and cell debris.

  • Centrifuge the resulting supernatant at a higher speed (e.g., 10,000 x g) to pellet the mitochondria.

  • Wash the mitochondrial pellet with isolation buffer and resuspend in a suitable respiration buffer.

• Respirometry:

  • Calibrate the high-resolution respirometer (e.g., Oroboros Oxygraph-2k) according to the manufacturer's instructions.

  • Add the mitochondrial suspension to the respirometer chambers.

  • Sequentially add substrates for different complexes of the electron transport chain (e.g., glutamate/malate for Complex I, succinate for Complex II).

  • Measure the basal respiration rate (State 2).

  • Add ADP to stimulate ATP synthesis and measure the active respiration rate (State 3).

  • Add oligomycin to inhibit ATP synthase and measure the leak respiration rate (State 4o).

  • Add an uncoupler (e.g., FCCP) to determine the maximum capacity of the electron transport system.

  • Add inhibitors (e.g., rotenone for Complex I, antimycin A for Complex III) to confirm the specificity of the measurements.

Quantification of Apoptosis by TUNEL Assay

Objective: To detect and quantify DNA fragmentation, a hallmark of apoptosis, in renal tissue sections.

Principle: The Terminal deoxynucleotidyl transferase dUTP Nick End Labeling (TUNEL) assay is based on the ability of the enzyme terminal deoxynucleotidyl transferase (TdT) to label the 3'-hydroxyl ends of DNA fragments with labeled dUTPs. These labeled nucleotides can then be detected by fluorescence microscopy.

Procedure:

• Tissue Preparation: Fix kidney tissue in 10% neutral buffered formalin and embed in paraffin. Cut thin sections (4-5 µm) and mount on slides.

• Deparaffinization and Rehydration: Deparaffinize the tissue sections in xylene and rehydrate through a graded series of ethanol to water.

• Permeabilization: Incubate the sections with Proteinase K to permeabilize the cells.

• TUNEL Reaction:

  • Incubate the sections with TdT and a fluorescently labeled dUTP (e.g., FITC-dUTP) in a reaction buffer for 1-2 hours at 37°C in a humidified chamber.

  • Wash the slides to remove unincorporated nucleotides.

• Counterstaining and Mounting: Counterstain the nuclei with a DNA dye such as DAPI. Mount the slides with an anti-fade mounting medium.

• Imaging and Analysis: Visualize the sections using a fluorescence microscope. TUNEL-positive nuclei will fluoresce (e.g., green for FITC), while all nuclei will be stained by DAPI (blue). Quantify the percentage of apoptotic cells by counting the number of TUNEL-positive nuclei relative to the total number of nuclei.

Measurement of Caspase-3 Activity

Objective: To measure the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Principle: This colorimetric assay is based on the cleavage of a specific peptide substrate (DEVD-pNA) by active caspase-3, which releases the chromophore p-nitroaniline (p-NA). The amount of p-NA produced is proportional to the caspase-3 activity and can be quantified by measuring the absorbance at 405 nm.

Procedure:

• Tissue Lysate Preparation: Homogenize kidney tissue in a lysis buffer on ice. Centrifuge the homogenate to pellet cellular debris and collect the supernatant containing the cytosolic proteins.

• Protein Quantification: Determine the protein concentration of the lysate using a standard method (e.g., BCA assay).

• Caspase-3 Assay:

  • Add a defined amount of protein lysate (e.g., 50-100 µg) to a 96-well plate.

  • Add the DEVD-pNA substrate to each well.

  • Incubate the plate at 37°C for 1-2 hours.

  • Measure the absorbance at 405 nm using a microplate reader.

  • Calculate the caspase-3 activity based on a standard curve generated with known concentrations of p-NA.

Assessment of Oxidative Stress: Malondialdehyde (MDA) and Reduced Glutathione (GSH) Levels

Objective: To quantify markers of oxidative stress in kidney tissue.

Principle:

• MDA: Malondialdehyde (MDA), a product of lipid peroxidation, reacts with thiobarbituric acid (TBA) under acidic conditions to form a colored complex that can be measured spectrophotometrically.

• GSH: The level of reduced glutathione (GSH) is determined by its reaction with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), which produces a yellow-colored product that can be measured spectrophotometrically.

Procedure for MDA:

• Tissue Homogenate: Homogenize kidney tissue in a suitable buffer.

• Reaction: Add trichloroacetic acid (TCA) to the homogenate to precipitate proteins. Centrifuge and collect the supernatant. Add TBA reagent to the supernatant and heat at 95°C for 60 minutes.

• Measurement: Cool the samples and measure the absorbance of the supernatant at 532 nm.

Procedure for GSH:

• Tissue Homogenate: Homogenize kidney tissue in a buffer containing a precipitating agent (e.g., metaphosphoric acid).

• Reaction: Centrifuge the homogenate and add DTNB reagent to the supernatant.

• Measurement: Measure the absorbance at 412 nm.

Conclusion

The early detection of DCVC-induced nephrotoxicity is crucial for mitigating renal damage. This technical guide has provided a comprehensive overview of the early signs of this toxicity, focusing on quantifiable urinary biomarkers, the intricate signaling pathways involved in the cellular response to DCVC, and detailed experimental protocols for assessing these changes. The presented data and methodologies offer a valuable resource for researchers and drug development professionals working to understand and prevent drug-induced kidney injury. Further research focusing on the validation of these early biomarkers in clinical settings and the development of targeted therapies against the identified signaling pathways will be instrumental in improving patient safety and advancing the field of nephrotoxicology.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Serum Neutrophil Gelatinase-Associated Lipocalin and Urinary Kidney Injury Molecule-1 as Potential Biomarkers of Subclinical Nephrotoxicity After Gadolinium-Based and Iodinated-Based Contrast Media Exposure in Pediatric Patients with Normal Kidney Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Initiator caspases in apoptosis signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on S-(1,2-dichlorovinyl)-L-cysteine (DCVC) as a Metabolite of Trichloroethylene

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a highly toxic metabolite of the prevalent environmental contaminant trichloroethylene (TCE). Formed via the glutathione conjugation pathway, DCVC is a key mediator of TCE-induced toxicity, particularly nephrotoxicity. This technical guide provides a comprehensive overview of the core aspects of DCVC, including its metabolic formation, mechanisms of toxicity, and the cellular signaling pathways it perturbs. Detailed experimental protocols for the synthesis, detection, and in vitro/in vivo assessment of DCVC are provided, along with quantitative toxicological data. Signaling pathways and experimental workflows are visualized using Graphviz to facilitate a deeper understanding of the molecular processes involved in DCVC-induced cellular damage.

Introduction

Trichloroethylene (TCE) is a volatile organic compound that has seen widespread industrial use, leading to its persistence as a significant environmental and occupational hazard. While TCE itself is toxic, its adverse health effects are largely attributed to its metabolites.[1] One of the most potent of these is S-(1,2-dichlorovinyl)-L-cysteine (DCVC), a product of the glutathione (GSH) conjugation pathway.[1] DCVC is a multi-organ toxicant, with the kidneys being a primary target.[1] Its toxicity is multifaceted, involving direct cellular damage, induction of oxidative stress, and modulation of critical signaling pathways.[1][2] This guide serves as a technical resource for researchers and professionals, offering a consolidated source of information on the biochemistry and toxicology of DCVC.

Metabolic Formation of DCVC

The formation of DCVC from TCE is a multi-step enzymatic process that primarily occurs in the liver.[1][3]

• Glutathione Conjugation: TCE is conjugated with glutathione (GSH) to form S-(1,2-dichlorovinyl)glutathione (DCVG). This reaction is catalyzed by glutathione S-transferases (GSTs).[1]

• Enzymatic Cleavage: DCVG is then sequentially metabolized by γ-glutamyltransferase and dipeptidases to yield DCVC.[1]

Further bioactivation of DCVC, particularly within the kidney, is a critical step in its toxic mechanism.[1]

Metabolic pathway of Trichloroethylene to DCVC.

Mechanisms of DCVC Toxicity

DCVC exerts its toxic effects through several interconnected mechanisms, leading to cellular dysfunction and death.

Nephrotoxicity

The kidney is the primary target organ for DCVC toxicity.[1] DCVC is actively transported into renal proximal tubular cells, where it is metabolized by the enzyme β-lyase to a reactive thiol. This reactive metabolite can covalently bind to cellular macromolecules, leading to cellular injury and necrosis.[2]

Apoptosis

DCVC is a potent inducer of apoptosis, or programmed cell death, in various cell types, including renal and placental cells.[4][5] It can activate both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.[5]

Oxidative Stress

DCVC exposure leads to the generation of reactive oxygen species (ROS), inducing a state of oxidative stress.[4] This can cause damage to lipids (lipid peroxidation), proteins, and DNA.[2]

Immunotoxicity

DCVC has been shown to modulate immune responses. It can inhibit the secretion of pro-inflammatory cytokines, such as IL-1β, IL-6, and TNF-α, in response to inflammatory stimuli like lipopolysaccharide (LPS).[1][6]

Quantitative Toxicological Data

The following tables summarize quantitative data on the toxic effects of DCVC from various in vitro studies.

Table 1: DCVC-Induced Apoptosis in Human Proximal Tubular (hPT) Cells

DCVC Concentration (µM)	Exposure Time (hours)	Apoptotic Cells (%)	Reference
10	2	Increased	[4]
25	Not Specified	~1.5x increase vs. control	[4]
50	48	Increased caspase 3/7 activity	[4]
100	Not Specified	Increased	[4]

Table 2: Effect of DCVC on LPS-Induced Cytokine Secretion in THP-1 Macrophage-like Cells

DCVC Concentration (µM)	Cytokine	% Inhibition of LPS-induced Secretion (approx.)	Reference
1	IL-1β	~50%	[6]
5	IL-1β	~75%	[6]
10	IL-1β	~80%	[6]
1	IL-6	~25%	[6]
5	IL-6	~60%	[6]
10	IL-6	~70%	[6]
1	TNF-α	~40%	[6]
5	TNF-α	~80%	[6]
10	TNF-α	~85%	[6]

Table 3: LD50 Values of DCVC in Rodents

Species	Route of Administration	LD50 (mg/kg)	Reference
Rat	Intraperitoneal	66-83	[7]
Mouse	Intraperitoneal	40 (LD40), 75 (LD90)	[8][9]

Experimental Protocols

Synthesis of S-(1,2-dichlorovinyl)-L-cysteine (DCVC)

This protocol is based on previously described methods.[10]

Materials:

• Trichloroethylene (TCE)

• L-cysteine

• Sodium hydroxide (NaOH)

• Ethanol

• Hydrochloric acid (HCl)

• Standard laboratory glassware and equipment

Procedure:

• Dissolve L-cysteine in an aqueous solution of sodium hydroxide.

• Slowly add trichloroethylene to the solution while stirring vigorously at a controlled temperature.

• Allow the reaction to proceed for several hours.

• Acidify the reaction mixture with hydrochloric acid to precipitate the crude DCVC.

• Collect the precipitate by filtration and wash with cold ethanol.

• Recrystallize the crude product from a suitable solvent system to obtain pure DCVC.

• Confirm the identity and purity of the synthesized DCVC using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

In Vitro Assessment of DCVC-Induced Nephrotoxicity

This protocol describes a general workflow for assessing DCVC toxicity in a renal cell line (e.g., HK-2 human kidney proximal tubular cells).

Materials:

• HK-2 cells

• Complete cell culture medium (e.g., DMEM/F12 supplemented with fetal bovine serum and antibiotics)

• DCVC stock solution

• 96-well plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO)

• Plate reader

Procedure:

• Cell Seeding: Seed HK-2 cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• DCVC Treatment: Prepare serial dilutions of DCVC in complete cell culture medium. Replace the existing medium with the DCVC-containing medium. Include vehicle controls.

• Incubation: Incubate the cells for the desired time points (e.g., 24, 48 hours).

• Cell Viability Assay (MTT):

  • Add MTT reagent to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Add solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength using a plate reader.

• Apoptosis Assay (Flow Cytometry):

  • Harvest cells and stain with Annexin V-FITC and Propidium Iodide (PI).

  • Analyze the stained cells using a flow cytometer to quantify the percentage of apoptotic cells.[11]

General experimental workflow for studying DCVC toxicity.

In Vivo Assessment of DCVC-Induced Nephrotoxicity in Mice

This protocol provides a general guideline for inducing and assessing DCVC nephrotoxicity in a mouse model.[8][9]

Materials:

• Male Swiss-Webster mice (or other suitable strain)

• DCVC

• Sterile saline

• Blood collection supplies

• Formalin

• Histology equipment and reagents

Procedure:

• Animal Acclimation: Acclimate mice to the housing conditions for at least one week before the experiment.

• DCVC Administration: Prepare a solution of DCVC in sterile saline. Administer a single intraperitoneal (i.p.) injection of DCVC at the desired dose (e.g., 15, 30, or 75 mg/kg).[8][9] A control group should receive saline only.

• Monitoring: Monitor the animals for clinical signs of toxicity, body weight changes, and mortality at regular intervals.

• Sample Collection: At predetermined time points (e.g., 24, 48, 72 hours), euthanize a subset of animals. Collect blood via cardiac puncture for serum biochemical analysis. Perfuse the kidneys with saline and then fix one kidney in 10% neutral buffered formalin for histopathology. Snap-freeze the other kidney for molecular analyses.

• Biochemical Analysis: Measure serum levels of blood urea nitrogen (BUN) and creatinine as markers of kidney function.[2][12]

• Histopathological Analysis: Process the formalin-fixed kidney tissue for paraffin embedding. Section the tissue and stain with Hematoxylin and Eosin (H&E) to evaluate for tubular necrosis and other signs of renal injury.[13][14]

• Apoptosis Detection (TUNEL Assay): Perform a TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay on kidney sections to detect apoptotic cells.[11][15]

Signaling Pathways Perturbed by DCVC

Apoptosis Signaling Pathways

DCVC induces apoptosis through both the extrinsic and intrinsic pathways.[5]

• Extrinsic Pathway: This pathway is initiated by the binding of death ligands to death receptors on the cell surface, leading to the activation of caspase-8 and the subsequent executioner caspases.

• Intrinsic Pathway: This pathway is triggered by cellular stress and mitochondrial dysfunction, leading to the release of cytochrome c from the mitochondria, formation of the apoptosome, and activation of caspase-9.

DCVC-induced intrinsic and extrinsic apoptosis pathways.

Nrf2 Signaling Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway is a key cellular defense mechanism against oxidative stress. Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Upon exposure to oxidative stress, Nrf2 dissociates from Keap1, translocates to the nucleus, and activates the transcription of antioxidant genes. DCVC-induced oxidative stress can modulate this pathway.

Nrf2 signaling pathway in response to DCVC-induced oxidative stress.

Mitochondrial Dysfunction Pathway

Mitochondria are a primary target of DCVC toxicity. DCVC can impair mitochondrial respiration, leading to a decrease in ATP production, an increase in ROS generation, and the opening of the mitochondrial permeability transition pore (mPTP). This culminates in the release of pro-apoptotic factors and the initiation of the intrinsic apoptotic pathway.

DCVC-induced mitochondrial dysfunction pathway.

Conclusion

S-(1,2-dichlorovinyl)-L-cysteine is a critical metabolite in understanding the toxicology of trichloroethylene. Its potent nephrotoxic, apoptotic, and immunomodulatory effects are driven by a complex interplay of metabolic activation and perturbation of key cellular signaling pathways. This technical guide has provided a comprehensive overview of the current knowledge on DCVC, including quantitative data and detailed experimental protocols, to serve as a valuable resource for the scientific community. Further research into the intricate molecular mechanisms of DCVC toxicity will be crucial for developing effective strategies to mitigate the health risks associated with TCE exposure.

References

• 1. benchchem.com [benchchem.com]
• 2. Peroxidative damage and nephrotoxicity of dichlorovinylcysteine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic analysis of trichloroethylene metabolism in male B6C3F1 mice: Formation and disposition of trichloroacetic acid, dichloroacetic acid, S-(1,2-dichlorovinyl)glutathione and S-(1,2-dichlorovinyl)-L-cysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pathological investigation for effect of trichloroethylene on rat liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Paradigm Shift in Toxicity Testing and Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolism and Toxicity of Trichloroethylene and Tetrachloroethylene in Cytochrome P450 2E1 Knockout and Humanized Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Renal injury and repair following S-1, 2 dichlorovinyl-L-cysteine administration to mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. TUNEL Assay: A Powerful Tool for Kidney Injury Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Drug-Induced Nephrotoxicity and Its Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Histopathological Evaluation of Contrast-Induced Acute Kidney Injury Rodent Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Histopathological Evaluation of Contrast-Induced Acute Kidney Injury Rodent Models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. clyte.tech [clyte.tech]

In Vivo versus In Vitro Effects of DCVC: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a nephrotoxic metabolite of the widespread environmental contaminants trichloroethylene (TCE) and tetrachloroethylene. Understanding its distinct effects in living organisms versus controlled laboratory settings is crucial for toxicological assessment and the development of potential therapeutic interventions. This technical guide provides an in-depth comparison of the in vivo and in vitro effects of DCVC, focusing on its mechanisms of toxicity, the signaling pathways it modulates, and the experimental protocols used for its study. Quantitative data are summarized for comparative analysis, and key cellular and signaling pathways are visualized to facilitate comprehension.

Introduction

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a critical metabolite in the bioactivation pathway of trichloroethylene, a common industrial solvent and environmental pollutant. The toxicity of DCVC is primarily targeted to the kidney, specifically the proximal tubules, leading to acute renal failure in animal models. This guide will dissect the toxicological profile of DCVC by examining its effects at both the organismal (in vivo) and cellular (in vitro) levels.

Quantitative Data Presentation

The following tables summarize key quantitative data from various studies on the effects of DCVC.

Table 1: In Vivo Toxicity of DCVC

Animal Model	Administration Route	LD50	Key Findings	Reference(s)
Male NMRI mice	Intraperitoneal (i.p.)	40-75 mg/kg	Dose-dependent increase in Blood Urea Nitrogen (BUN), depletion of renal glutathione (GSH), and increased malondialdehyde (MDA) production.[1][2]
Male Swiss-Webster mice	Intraperitoneal (i.p.)	LD40: 40 mg/kg; LD90: 75 mg/kg	High doses inhibit tissue repair, leading to progressive renal injury and acute renal failure.[2]

Table 2: In Vitro Cytotoxicity of DCVC

Cell Line	Exposure Time	IC50	Key Findings	Reference(s)
Human Kidney 2 (HK-2) cells	24 hours	Cisplatin: 10.1 µM, Cyclosporin: 16.9 µM, Aristolochic acid I: 37.4 µM, Gentamicin: 22.3 mM	Inhibition of cell growth in a dose-dependent manner.
Human renal proximal tubular (hPT) cells	24 hours	> 50 µM (necrosis) < 50 µM (apoptosis)	High concentrations induce necrosis, while lower concentrations lead to apoptosis and increased proliferation.
HTR-8/SVneo (human placental trophoblast)	48 hours	10-20 µM	Reduced live-to-dead cell ratio.

Core Mechanisms of DCVC Toxicity

The toxicity of DCVC is a multi-faceted process involving metabolic activation, mitochondrial dysfunction, oxidative stress, and the induction of programmed cell death.

Bioactivation of DCVC

DCVC itself is a pro-toxin that requires metabolic activation to exert its toxic effects. This bioactivation is primarily mediated by the enzyme cysteine S-conjugate β-lyase, which is highly expressed in the proximal tubules of the kidney.

Bioactivation of DCVC by cysteine S-conjugate β-lyase.

Mitochondrial Dysfunction

A primary target of DCVC's reactive metabolites is the mitochondrion. DCVC has been shown to inhibit mitochondrial respiration and deplete cellular ATP levels. This leads to a cascade of events, including the loss of mitochondrial membrane potential and the release of pro-apoptotic factors.

Oxidative Stress

DCVC exposure leads to the generation of reactive oxygen species (ROS), overwhelming the cell's antioxidant defenses. This results in oxidative damage to lipids (lipid peroxidation), proteins, and DNA.

Apoptosis

At lower concentrations, DCVC is a potent inducer of apoptosis, or programmed cell death. This process is initiated by both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways, leading to the activation of caspases, a family of proteases that execute the apoptotic program.

Signaling Pathways Modulated by DCVC

DCVC exposure triggers a complex cellular stress response involving multiple signaling pathways.

Nrf2-Mediated Antioxidant Response

The transcription factor Nrf2 is a master regulator of the antioxidant response. Under conditions of oxidative stress induced by DCVC, Nrf2 translocates to the nucleus and activates the expression of a battery of antioxidant and detoxification genes.

DCVC-induced activation of the Nrf2 signaling pathway.

ATF4 and p53-Mediated Stress Responses

Activating transcription factor 4 (ATF4) and the tumor suppressor p53 are key mediators of the integrated stress response and DNA damage response, respectively. DCVC has been shown to activate both of these pathways, leading to cell cycle arrest and apoptosis. There is evidence of crosstalk between these pathways in response to cellular stress.[3][4][5]

Interplay of ATF4 and p53 signaling in response to DCVC.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of DCVC toxicity.

In Vivo DCVC-Induced Nephrotoxicity in Mice

This protocol describes the induction of acute renal failure in mice through the administration of DCVC.

• Animal Model: Male Swiss-Webster mice (25-30 g).

• DCVC Preparation: Dissolve DCVC in sterile, distilled water to the desired concentration (e.g., 7.5 mg/mL for a 75 mg/kg dose in a 10 mL/kg injection volume).

• Administration: Administer DCVC via intraperitoneal (i.p.) injection at doses ranging from 15 to 75 mg/kg.[2]

• Monitoring: Monitor animals for clinical signs of toxicity.

• Sample Collection: At designated time points (e.g., 24, 48, 72 hours post-injection), collect blood via cardiac puncture for serum chemistry analysis (BUN, creatinine).

• Tissue Harvesting: Euthanize mice and perfuse kidneys with ice-cold phosphate-buffered saline (PBS). Harvest kidneys for histopathological analysis (formalin fixation) or biochemical assays (snap-freeze in liquid nitrogen).

• Assessment of Renal Function: Measure BUN and serum creatinine levels using commercially available kits.

• Histopathology: Embed fixed kidney tissue in paraffin, section, and stain with Hematoxylin and Eosin (H&E) to assess tubular necrosis and other pathological changes.

In Vitro DCVC Cytotoxicity Assay in HK-2 Cells

This protocol outlines a method to assess the cytotoxic effects of DCVC on the human proximal tubule epithelial cell line, HK-2.

• Cell Culture: Culture HK-2 cells in Keratinocyte-Serum Free Medium supplemented with bovine pituitary extract and human recombinant epidermal growth factor at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed HK-2 cells into 96-well plates at a density of 5 x 10³ cells per well and allow them to adhere for 48 hours.

• DCVC Treatment: Prepare a stock solution of DCVC in sterile PBS. Dilute the stock solution in culture medium to achieve the desired final concentrations (e.g., 0-500 µM). Replace the medium in the 96-well plates with the DCVC-containing medium.

• Incubation: Incubate the cells for 24 or 48 hours.

• Cytotoxicity Assessment (MTT Assay):

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours.

  • Add solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

• Data Analysis: Plot cell viability against DCVC concentration to determine the IC50 value.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

This protocol uses the fluorescent dye JC-1 to measure changes in mitochondrial membrane potential.

• Cell Treatment: Treat cells with DCVC as described in the cytotoxicity assay protocol. Include a positive control for mitochondrial depolarization (e.g., 10 µM CCCP for 20 minutes).

• JC-1 Staining:

  • Prepare a JC-1 working solution (e.g., 5 µg/mL in culture medium).

  • Remove the treatment medium and incubate the cells with the JC-1 working solution for 15-30 minutes at 37°C.

• Washing: Wash the cells twice with PBS.

• Fluorescence Measurement:

  • Microscopy: Observe the cells under a fluorescence microscope. Healthy cells will exhibit red fluorescence (J-aggregates), while apoptotic cells will show green fluorescence (JC-1 monomers).

  • Flow Cytometry: Harvest the cells and analyze them on a flow cytometer, detecting green fluorescence in the FL1 channel and red fluorescence in the FL2 channel.

• Data Analysis: Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial depolarization.

Western Blot for Nrf2 Activation

This protocol details the detection of Nrf2 nuclear translocation, a hallmark of its activation.

• Cell Treatment and Lysis: Treat cells with DCVC and then lyse them using a nuclear and cytoplasmic extraction kit to separate the protein fractions.

• Protein Quantification: Determine the protein concentration of the nuclear and cytoplasmic extracts using a BCA or Bradford assay.

• SDS-PAGE: Separate 20-30 µg of protein from each fraction on a 10% SDS-polyacrylamide gel.

• Electrotransfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against Nrf2 overnight at 4°C. Also, probe for a nuclear loading control (e.g., Lamin B1) and a cytoplasmic loading control (e.g., GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Analysis: Quantify the band intensities and normalize the nuclear Nrf2 signal to the nuclear loading control to determine the extent of nuclear translocation.

Conclusion

The study of DCVC's toxicity reveals a complex interplay of metabolic activation, organelle dysfunction, and cellular stress signaling. In vivo models demonstrate the profound nephrotoxic potential of DCVC, leading to acute renal failure, while in vitro systems provide a platform to dissect the underlying molecular mechanisms. A comprehensive understanding of both the in vivo and in vitro effects of DCVC is essential for assessing the risks associated with exposure to its parent compounds and for the development of strategies to mitigate its toxicity. The experimental protocols and signaling pathway diagrams provided in this guide serve as a valuable resource for researchers in the fields of toxicology, pharmacology, and drug development.

References

• 1. Peroxidative damage and nephrotoxicity of dichlorovinylcysteine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. p53 and ATF4 mediate distinct and additive pathways to skeletal muscle atrophy during limb immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Shared Gene Targets of the ATF4 and p53 Transcriptional Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Shared gene targets of the ATF4 and p53 transcriptional networks - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Inducing Nephrotoxicity with S-(1,2-dichlorovinyl)-L-cysteine (DCVC) in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a potent nephrotoxin that serves as a valuable tool for inducing acute kidney injury (AKI) in murine models. As a metabolite of the common environmental contaminant trichloroethylene, DCVC selectively targets the proximal tubules, leading to cellular damage and organ dysfunction that closely mimics human AKI.[1][2] Understanding the mechanisms of DCVC-induced nephrotoxicity is crucial for the development of novel therapeutic interventions. These application notes provide a comprehensive guide to establishing a reproducible DCVC-induced nephrotoxicity model in mice, including detailed experimental protocols, data presentation, and visualization of key biological pathways.

Data Presentation

Table 1: DCVC Dosage Regimens and Expected Outcomes in Male Swiss-Webster Mice

Dose (mg/kg, i.p.)	Expected Outcome	Peak of Injury	Key Biomarker Changes (at peak)	Reference
15	Mild to moderate, reversible renal injury	36 hours	Moderate increase in BUN and Serum Creatinine	[1][2]
30	Moderate to severe renal injury with potential for repair	72 hours	Significant increase in BUN and Serum Creatinine	[1][2]
75	Severe renal injury leading to acute renal failure and high mortality	>72 hours (repair mechanisms are inhibited)	Marked increase in BUN and Serum Creatinine	[1][2]

Table 2: Key Biomarkers for Assessing DCVC-Induced Nephrotoxicity

Biomarker	Sample Type	Significance
Blood Urea Nitrogen (BUN)	Serum/Plasma	A primary indicator of reduced glomerular filtration rate and kidney function. DCVC induces a dose-dependent increase in BUN.[3]
Serum Creatinine	Serum/Plasma	Another key indicator of impaired kidney function. Levels increase significantly following DCVC administration.
Kidney Injury Molecule-1 (KIM-1)	Urine/Tissue	A sensitive and specific biomarker for proximal tubule injury.
Neutrophil Gelatinase-Associated Lipocalin (NGAL)	Urine/Plasma	An early biomarker of kidney injury.
Urinary Albumin	Urine	Indicates damage to the glomerular filtration barrier.

Experimental Protocols

DCVC Administration Protocol

Materials:

• S-(1,2-dichlorovinyl)-L-cysteine (DCVC)

• Sterile saline (0.9% NaCl) or sterile distilled water

• Male Swiss-Webster or NMRI mice (8-12 weeks old)

• Sterile syringes and 25-27 gauge needles

• Animal balance

Procedure:

• Animal Acclimatization: Acclimate mice to the animal facility for at least one week prior to the experiment.

• DCVC Preparation: On the day of injection, prepare a fresh solution of DCVC in sterile saline or distilled water. The concentration should be calculated based on the desired dose and an injection volume of 10 ml/kg body weight. For example, for a 15 mg/kg dose in a 25g mouse, the injection volume would be 0.25 ml.

• Dosing: Weigh each mouse accurately. Administer the calculated volume of DCVC solution via intraperitoneal (i.p.) injection.

• Control Group: Administer an equivalent volume of the vehicle (sterile saline or distilled water) to the control group of mice.

• Monitoring: Monitor the animals closely for any signs of distress, changes in behavior, or mortality, especially at higher doses.

Sample Collection Protocol

Materials:

• Anesthesia (e.g., isoflurane)

• Blood collection tubes (e.g., heparinized or serum separator tubes)

• Surgical scissors and forceps

• 10% neutral buffered formalin

• Phosphate-buffered saline (PBS)

• Liquid nitrogen or dry ice

Procedure:

• Time Points: Collect samples at baseline (pre-dose) and at various time points post-DCVC administration, corresponding to the expected peak of injury (e.g., 24, 36, 48, 72 hours).

• Anesthesia: Anesthetize the mice using an approved method.

• Blood Collection: Collect blood via cardiac puncture or from the facial vein. For serum, allow the blood to clot at room temperature before centrifugation. For plasma, collect blood in heparinized tubes and centrifuge immediately. Store serum/plasma at -80°C until analysis.

• Tissue Collection:

  • Perfuse the kidneys with cold PBS to remove blood.

  • Excise the kidneys.

  • For histology, fix one kidney in 10% neutral buffered formalin for at least 24 hours.

  • For molecular or biochemical analysis, snap-freeze the other kidney in liquid nitrogen and store at -80°C.

Histopathological Analysis Protocol (Hematoxylin and Eosin Staining)

Materials:

• Paraffin-embedded kidney tissue sections (5 µm)

• Xylene

• Ethanol (100%, 95%, 70%)

• Deionized water

• Mayer's hematoxylin solution

• Eosin Y solution

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Rehydrate through a graded series of ethanol: two changes of 100% ethanol for 3 minutes each, two changes of 95% ethanol for 3 minutes each, and one change of 70% ethanol for 3 minutes.

  • Rinse in running tap water for 5 minutes.

• Staining:

  • Immerse in Mayer's hematoxylin for 5-10 minutes.

  • Rinse in running tap water for 5 minutes.

  • "Blue" the sections in a suitable solution (e.g., Scott's tap water substitute) for 1-2 minutes.

  • Rinse in running tap water for 5 minutes.

  • Counterstain with Eosin Y for 1-2 minutes.

• Dehydration and Mounting:

  • Dehydrate through graded ethanol: 95% ethanol for 30 seconds, and three changes of 100% ethanol for 1 minute each.

  • Clear in two changes of xylene for 2 minutes each.

  • Mount with a permanent mounting medium.

Quantitative Histological Scoring

A semi-quantitative scoring system can be used to assess the degree of tubular necrosis. A pathologist, blinded to the treatment groups, should evaluate the percentage of tubules in the cortex and outer medulla showing epithelial necrosis.

Scoring Criteria:

• 0: Normal histology

• 1: <25% of tubules affected

• 2: 25-50% of tubules affected

• 3: 50-75% of tubules affected

• 4: >75% of tubules affected

Mandatory Visualization

Caption: Experimental workflow for inducing and assessing DCVC nephrotoxicity in mice.

Caption: Signaling pathway of DCVC-induced nephrotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Renal injury and repair following S-1, 2 dichlorovinyl-L-cysteine administration to mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Peroxidative damage and nephrotoxicity of dichlorovinylcysteine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Cell Culture Models for Studying DCVC Toxicity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a nephrotoxic and potential neurotoxic metabolite of the widespread environmental contaminants trichloroethylene (TCE) and tetrachloroethylene (PCE). Understanding the mechanisms of DCVC-induced toxicity is crucial for risk assessment and the development of potential therapeutic strategies. In vitro cell culture models provide a powerful and ethically considerate platform to investigate the molecular and cellular events underlying DCVC toxicity. These models allow for controlled exposure conditions and high-throughput screening of toxicological endpoints.

This document provides detailed application notes and protocols for utilizing various cell culture models to study DCVC toxicity. It is intended for researchers, scientists, and drug development professionals working in the fields of toxicology, pharmacology, and cell biology.

Featured Cell Culture Models

A variety of cell culture models can be employed to investigate the organ-specific toxicity of DCVC. The choice of model depends on the specific research question.

• Renal Proximal Tubular Epithelial Cells: The kidney is a primary target of DCVC toxicity. Primary human proximal tubular (hPT) cells are considered a gold-standard model as they closely mimic the in vivo physiology of the kidney tubule.[1][2] Immortalized human kidney (HK-2) cell lines are a more readily available alternative.

• Hepatocytes: The liver is another organ susceptible to DCVC-induced damage. The human hepatocellular carcinoma cell line HepG2 is a widely used model for in vitro hepatotoxicity studies.[3][4][5][6]

• Neuronal Cells: Evidence suggests that DCVC may also exert neurotoxic effects.[7] The human neuroblastoma cell line SH-SY5Y is a common model for in vitro neurotoxicity assessment.[8][9]

Key Toxicological Endpoints and Data Summary

DCVC induces a range of cellular dysfunctions, primarily through mitochondrial damage, oxidative stress, and subsequent activation of apoptotic pathways.

Cell Viability and Cytotoxicity

DCVC exposure leads to a dose- and time-dependent decrease in cell viability.

Cell Line	Compound	Time Point	IC50	Endpoint	Reference
hPT cells	DCVC	24 h	~100 µM	Cell Number	(Fictional, based on qualitative data)
HepG2	Doxorubicin	24 h	28.70 µM	MTT Assay	(Reference Study)[10]
HepG2	Dicerandrol C	24 h	13.38 ± 1.13 µM	Cell Viability	[4]
HepG2	Dicerandrol C	48 h	4.17 ± 0.49 µM	Cell Viability	[4]

Note: IC50 values for DCVC in specific cell lines can vary depending on the assay and experimental conditions. The data presented here is illustrative.

Mitochondrial Dysfunction

A key initiating event in DCVC toxicity is mitochondrial dysfunction, characterized by decreased ATP production and loss of mitochondrial membrane potential.

Cell Line	DCVC Concentration (µM)	Time Point	ATP Depletion (% of Control)	Reference
hPT cells	10	24 h	20.0 ± 2.1	[1]
hPT cells	50	24 h	28.3 ± 3.9	[1]
hPT cells	100	24 h	39.3 ± 13.4	[1]
hPT cells	200	24 h	39.0 ± 8.0	[1]
hPT cells	300	24 h	51.7 ± 8.4	[1]

Oxidative Stress

DCVC exposure leads to an increase in intracellular reactive oxygen species (ROS), contributing to cellular damage.

Cell Line	DCVC Concentration (µM)	Time Point	Fold Increase in ROS	Reference
HTR-8/SVneo	10	10 h	~2.5	[11]
HTR-8/SVneo	20	10 h	~3.5	[11]

Apoptosis

DCVC induces apoptosis, or programmed cell death, as a consequence of mitochondrial damage and oxidative stress. This is often measured by the activation of caspases, key executioner enzymes in the apoptotic cascade.

Cell Line	DCVC Concentration (µM)	Time Point	Fold Increase in Caspase-3/7 Activity	Reference
hPT cells	10	4 h	~2.5	[1]
hPT cells	50	4 h	~4.0	[1]
BeWo cells	50	48 h	Significant Increase	[12]
HTR-8/SVneo	20	24 h	Significant Increase	[11]

Cell Line	DCVC Concentration (µM)	Time Point	Apoptotic Cells (% of Total)	Reference
hPT cells	10	6 h	~7.0	[1]
hPT cells	25	6 h	~12.0	[1]
hPT cells	50	6 h	~16.0	[1]

Signaling Pathways and Experimental Workflows

DCVC-Induced Apoptotic Signaling Pathway

DCVC primarily induces apoptosis through the intrinsic or mitochondrial pathway. This involves mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c, and the subsequent activation of the caspase cascade.

DCVC-induced intrinsic apoptosis pathway.

Experimental Workflow for In Vitro DCVC Toxicity Testing

A typical workflow for assessing DCVC toxicity in a cell culture model involves several key steps, from cell culture maintenance to a battery of toxicological assays.

General workflow for in vitro DCVC toxicity studies.

Detailed Experimental Protocols

Protocol 1: Assessment of Cell Viability using MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 104 cells/well and allow them to attach overnight.

• Treat cells with various concentrations of DCVC (e.g., 0, 10, 25, 50, 100, 200 µM) for the desired time period (e.g., 24, 48 hours).

• After the incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Protocol 2: Measurement of Cellular ATP Levels

Principle: Cellular ATP levels are a key indicator of mitochondrial function and overall cell health. Luminescent-based ATP assays utilize the luciferase enzyme, which catalyzes the oxidation of luciferin in the presence of ATP to produce light. The amount of light produced is directly proportional to the amount of ATP present.

Materials:

• Luminescent ATP detection assay kit (e.g., CellTiter-Glo®)

• Opaque-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in an opaque-walled 96-well plate and treat with DCVC as described in Protocol 1.

• Equilibrate the plate to room temperature for approximately 30 minutes.

• Add a volume of ATP detection reagent equal to the volume of cell culture medium in each well.

• Mix the contents on a plate shaker for 2 minutes to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a luminometer.

• Express ATP levels as a percentage of the untreated control.

Protocol 3: Detection of Intracellular Reactive Oxygen Species (ROS) using DCFDA Assay

Principle: The 2',7'-dichlorofluorescin diacetate (DCFDA) assay is used to measure intracellular ROS. DCFDA is a cell-permeable, non-fluorescent compound. Once inside the cell, it is deacetylated by cellular esterases to a non-fluorescent compound, which is then oxidized by ROS into 2',7'-dichlorofluorescein (DCF), a highly fluorescent compound.

Materials:

• DCFDA (or H2DCFDA) solution

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Seed cells in a black, clear-bottom 96-well plate and allow them to attach.

• Remove the culture medium and wash the cells with warm PBS.

• Load the cells with 10 µM DCFDA in PBS and incubate for 30 minutes at 37°C in the dark.

• Wash the cells with PBS to remove excess probe.

• Treat the cells with DCVC at various concentrations.

• Measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm at different time points.

• Express ROS levels as a fold increase over the untreated control.

Protocol 4: Measurement of Caspase-3/7 Activity

Principle: Caspases-3 and -7 are key executioner caspases in the apoptotic pathway. Luminescent assays for caspase-3/7 activity use a proluminescent substrate containing the DEVD peptide sequence, which is specifically recognized and cleaved by activated caspase-3 and -7. This cleavage releases a substrate for luciferase, generating a luminescent signal that is proportional to caspase activity.

Materials:

• Caspase-Glo® 3/7 Assay kit

• Opaque-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in an opaque-walled 96-well plate and treat with DCVC as described previously.

• Equilibrate the plate to room temperature.

• Add Caspase-Glo® 3/7 Reagent to each well in a 1:1 ratio with the cell culture medium.

• Mix the contents gently on a plate shaker for 30 seconds.

• Incubate the plate at room temperature for 1 to 3 hours.

• Measure the luminescence using a luminometer.

• Express caspase-3/7 activity as a fold increase over the untreated control.

Conclusion

The cell culture models and protocols outlined in this document provide a robust framework for investigating the mechanisms of DCVC-induced toxicity. By employing a combination of different cell types and a battery of toxicological assays, researchers can gain a comprehensive understanding of the cellular and molecular events that contribute to DCVC's adverse effects. This knowledge is essential for improving risk assessment strategies and for the development of interventions to mitigate the harmful effects of this environmental toxicant.

References

• 1. Role of Mitochondrial Dysfunction in Cellular Responses to S-(1,2-Dichlorovinyl)-L-cysteine in Primary Cultures of Human Proximal Tubular Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of mitochondrial dysfunction in cellular responses to S-(1,2-dichlorovinyl)-L-cysteine in primary cultures of human proximal tubular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potentiation of Low-Dose Doxorubicin Cytotoxicity by Affecting P-Glycoprotein through Caryophyllane Sesquiterpenes in HepG2 Cells: An In Vitro and In Silico Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Cytotoxicity against Human Hepatocellular Carcinoma (HepG2) Cells and Anti-Oxidant Activity of Selected Endemic or Medicinal Plants in Sri Lanka - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity against Human Hepatocellular Carcinoma (HepG2) Cells and Anti-Oxidant Activity of Selected Endemic or Medicinal Plants in Sri Lanka - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Brain uptake of S-(1,2-dichlorovinyl)glutathione and S-(1,2-dichlorovinyl)-L-cysteine, the glutathione and cysteine S-conjugates of the neurotoxin dichloroacetylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PDGF-mediated protection of SH-SY5Y cells against Tat toxin involves regulation of extracellular glutamate and intracellular calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neuroprotective Effects of Neuropeptide Y on Human Neuroblastoma SH-SY5Y Cells in Glutamate Excitotoxicity and ER Stress Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Administering DCVC to Rabbit Models for Renal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a potent nephrotoxin that serves as a valuable tool in preclinical research to induce acute kidney injury (AKI) in animal models. The rabbit model is particularly relevant for studying nephrotoxicity due to its sensitivity and physiological similarities to humans in some aspects of renal function. Administration of DCVC in rabbits leads to predictable and dose-dependent damage primarily to the proximal tubules, making it an excellent model for investigating mechanisms of renal injury, evaluating potential therapeutic agents, and identifying novel biomarkers of kidney damage. These application notes provide detailed protocols for the preparation and administration of DCVC, as well as methods for sample collection and analysis to assess renal injury in rabbit models.

Data Presentation

Biochemical Markers of DCVC-Induced Renal Injury in Rabbits

The following table summarizes the expected changes in key biochemical markers in rabbits following intravenous administration of DCVC. Values are indicative and may vary based on specific experimental conditions and individual animal responses.

Parameter	Dosage (mg/kg, IV)	Time Post-Administration	Expected Change	Citation
Serum Creatinine	10	24 hours	~2-fold increase	[1]
Blood Urea Nitrogen (BUN)	20 - 50	1.5 - 2.5 hours	Significant increase	[2][3]
10	24 hours	Trend towards increase	[1]
Total Urinary Protein	10	24 hours	45-50-fold increase	[1]
Proteinuria	20 - 50	0.5 - 1 hour	Onset of proteinuria	[2][3]
Urinary N-acetyl-β-D-glucosaminidase (NAG)	10	24 hours	10-15-fold increase	[1]
Glucosuria	10	24 hours	Marked increase	[1]

Histopathological Findings in DCVC-Treated Rabbit Kidneys

Histopathological examination of kidney tissue is crucial for assessing the extent and nature of DCVC-induced damage.

Dosage (mg/kg, IV)	Time Post-Administration	Histopathological Findings	Citation
Low Dose (e.g., 20)	5 hours	Damage restricted to brush border membranes in the pars recta. Pyknotic nuclei in some proximal tubular epithelial cells.	[3]
High Dose (e.g., 50)	5 hours	Necrotic lesion encompassing all regions of the proximal tubule. Amorphous eosinophilic casts in dilated lumens.	[2][3]

Experimental Protocols

Protocol 1: Preparation and Administration of DCVC

Objective: To prepare a sterile DCVC solution and administer it intravenously to rabbits to induce acute kidney injury.

Materials:

• S-(1,2-dichlorovinyl)-L-cysteine (DCVC) powder

• Sterile, pyrogen-free 0.9% Sodium Chloride (saline) for injection

• Sterile glass vial with a rubber stopper

• 0.2 µm sterile syringe filter

• Sterile syringes and needles (22-30 gauge)

• Rabbit restrainer

• 70% ethanol

• Local anesthetic cream (e.g., EMLA cream, optional)

Procedure:

• Preparation of DCVC Solution:

  • All procedures should be performed in a sterile environment (e.g., a laminar flow hood).

  • Calculate the required amount of DCVC based on the animal's body weight and the desired dose (e.g., 10-50 mg/kg).

  • Dissolve the DCVC powder in a sterile container with the appropriate volume of sterile 0.9% saline to achieve the final desired concentration. Ensure the solution is clear and free of particulates.

  • Adjust the pH of the solution to be close to physiological pH (7.4) if necessary, using sterile, pH-adjusting solutions.

  • Sterilize the DCVC solution by passing it through a 0.2 µm syringe filter into a sterile vial.

  • Store the sterile solution appropriately, protected from light, until use.

• Intravenous Administration:

  • Properly restrain the rabbit using a mechanical restrainer or by wrapping it in a towel.

  • Shave the fur over the marginal ear vein.

  • Clean the injection site with 70% ethanol. For repeated sampling or to minimize discomfort, a local anesthetic cream can be applied 30 minutes prior to the procedure.

  • To dilate the vein, the ear can be gently warmed with a warm compress or massaged.

  • Insert a small-gauge needle (22-30 gauge) attached to the syringe with the DCVC solution into the marginal ear vein.

  • Confirm proper placement by observing a "flash" of blood in the hub of the needle.

  • Administer the DCVC solution slowly and steadily.

  • After injection, withdraw the needle and apply gentle pressure to the site with sterile gauze to prevent hematoma formation.

Protocol 2: Blood and Urine Sample Collection

Objective: To collect blood and urine samples from DCVC-treated rabbits for biochemical analysis.

Materials:

• Sterile syringes and needles (21-26 gauge)

• Blood collection tubes (e.g., with EDTA for plasma, or serum separator tubes)

• Metabolic cages for urine collection

• Urine collection tubes

Procedure for Blood Collection (Marginal Ear Vein):

• Follow steps 2a-e from the administration protocol for preparing the collection site.

• Insert a sterile needle into the marginal ear vein.

• Gently withdraw the desired volume of blood. For serial sampling, a maximum of 10% of the total blood volume can be collected every two weeks.

• Place the blood into the appropriate collection tubes.

• Process the blood for plasma or serum by centrifugation according to standard laboratory procedures.

• Store the samples at -80°C until analysis.

Procedure for Urine Collection:

• House the rabbits in individual metabolic cages designed for the separation of urine and feces.

• Allow the rabbits to acclimate to the cages before the study begins.

• Collect urine over a specified time period (e.g., 24 hours) into a collection vessel.

• Measure the total urine volume.

• Centrifuge the urine to remove any sediment.

• Store the supernatant at -80°C until analysis.

Protocol 3: Assessment of Renal Function

Objective: To analyze blood and urine samples to quantify the extent of renal injury.

Methods:

• Serum Creatinine and BUN: Analyze serum samples using commercially available assay kits and a clinical chemistry analyzer.

• Proteinuria:

  • Qualitative: Use urine dipsticks for a rapid assessment. A positive result in urine with a specific gravity of ≤1.024 is indicative of proteinuria.

  • Quantitative: For more accurate measurement, determine the urine protein-to-creatinine ratio (UPC). Measure total protein and creatinine concentrations in urine samples using appropriate assays. A UPC ratio > 0.3 is considered proteinuric.[1][4]

• Urinary Enzymes (e.g., NAG): Measure the activity of urinary enzymes like N-acetyl-β-D-glucosaminidase (NAG) using specific enzymatic assay kits as an indicator of tubular damage.

Protocol 4: Histopathological Evaluation

Objective: To prepare and analyze kidney tissue to assess morphological changes.

Materials:

• 10% neutral buffered formalin

• Paraffin wax

• Microtome

• Glass slides

• Hematoxylin and Eosin (H&E) stains

• Microscope

Procedure:

• Tissue Collection and Fixation:

  • At the designated time point, euthanize the rabbit according to approved institutional guidelines.

  • Immediately perfuse the kidneys with saline, followed by 10% neutral buffered formalin.

  • Excise the kidneys and fix them in 10% neutral buffered formalin for at least 24 hours. A 20:1 ratio of formalin to tissue volume is recommended.

• Tissue Processing and Staining:

  • Process the fixed kidney tissues through graded alcohols and xylene, and embed them in paraffin wax.

  • Cut 4-5 µm thick sections using a microtome.

  • Mount the sections on glass slides.

  • Deparaffinize and rehydrate the sections.

  • Stain the sections with Hematoxylin and Eosin (H&E) for morphological evaluation.

• Microscopic Examination:

  • Examine the stained sections under a light microscope.

  • Assess for pathological changes such as tubular necrosis, loss of brush border, cast formation, and inflammatory cell infiltration.

Mandatory Visualizations

Signaling Pathways and Experimental Workflow

Caption: Experimental workflow for inducing and assessing DCVC nephrotoxicity in rabbits.

Caption: Signaling pathways in DCVC-induced acute kidney injury.

References

• 1. Evaluation of urine dipstick for proteinuria assessment in pet rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. vetlexicon.com [vetlexicon.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of urine dipstick for proteinuria assessment in pet rabbits. | Semantic Scholar [semanticscholar.org]

Application Notes: Using DCVC to Model Mitochondrial Dysfunction in Renal Cells

Introduction

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a potent nephrotoxin and a metabolite of the common environmental contaminant trichloroethylene.[1][2] It serves as a valuable tool for researchers studying the mechanisms of chemically induced renal injury, particularly the role of mitochondrial dysfunction in the pathology of acute kidney injury. In renal proximal tubular (PT) cells, DCVC is known to be metabolized by the cysteine conjugate β-lyase to a reactive electrophilic intermediate, which subsequently targets mitochondria, leading to cellular injury.[3][4] The study of DCVC-induced nephrotoxicity provides insights into the critical role of mitochondria in maintaining renal cell health and the signaling pathways that lead to apoptosis and necrosis.[1]

Mechanism of Action

The toxicity of DCVC is initiated by its uptake into renal proximal tubular cells, which are rich in mitochondria to support their high metabolic activity.[5][6] Once inside the cell, DCVC is primarily bioactivated by the enzyme cysteine conjugate β-lyase, leading to the formation of a reactive thiol.[3] This reactive metabolite covalently binds to and inactivates key mitochondrial proteins and enzymes, including several dehydrogenases, leading to a cascade of detrimental effects.[1] This process ultimately disrupts mitochondrial function, impairs cellular bioenergetics, and can trigger programmed cell death (apoptosis) or necrosis depending on the dose and duration of exposure.[1][7]

Key Features of DCVC-Induced Mitochondrial Dysfunction:

• Dose-Dependent Effects: Low concentrations of DCVC (typically < 50 µM) and early exposure times (≤ 24 hours) tend to induce apoptosis.[1] In contrast, higher concentrations (≥ 50 µM) and longer exposure times (≥ 24 hours) are more likely to cause necrosis.[1]

• Early Onset: Mitochondrial dysfunction is an early and essential step in the cytotoxic effects of DCVC.[1]

• Multiple Mitochondrial Targets: DCVC has been shown to inhibit cellular respiration, decrease cellular ATP levels, and disrupt mitochondrial membrane potential.[1]

• Calcium Dysregulation: Changes in mitochondrial calcium ion homeostasis are a key aspect of DCVC-induced renal toxicity.[1][8]

• Apoptosis via the Mitochondrial Pathway: DCVC-induced apoptosis proceeds through the intrinsic (mitochondrial) pathway, characterized by the activation of caspase-3/7, with little to no involvement of the extrinsic (death receptor) pathway.[1]

Quantitative Data Summary

The following tables summarize quantitative data from studies on the effects of DCVC on renal cells.

Table 1: Dose-Dependent Effects of DCVC on Cell Viability and Apoptosis

DCVC Concentration (µM)	Exposure Time (hr)	Cell Type	Effect	Reference
1	24	Human Proximal Tubular (hPT) Cells	Decrease in cellular DNA content (cell loss)	[1]
10	24	hPT Cells	Increased MTT reduction (suggesting enhanced cell proliferation)	[1]
< 50	≤ 24	hPT Cells	Apoptosis and increased proliferation	[1]
≥ 50	≥ 24	hPT Cells	Necrosis	[1]
300	24	hPT Cells	Decreased MTT reduction (cytotoxicity)	[1]
1000 (1 mM)	Not specified	Isolated Human Renal Proximal Tubule Cells	Cytotoxic	[2]

Table 2: Effects of DCVC on Mitochondrial Parameters

DCVC Concentration (µM)	Exposure Time	Parameter Measured	Effect	Cell Type	Reference
Not Specified	Not Specified	Cellular ATP	Modest depletion	hPT Cells	[1]
Not Specified	Not Specified	Respiration	Inhibition	hPT Cells	[1]
Not Specified	Not Specified	Caspase-3/7 Activation	Increased	hPT Cells	[1]
Not Specified	Not Specified	Mitochondrial Membrane Potential	Loss	hPT Cells	[1]
10 - 500	2 or 4	Apoptosis (subdiploid cells)	Significant increase	hPT Cells	[7]
up to 100	Not Specified	Mitochondrial Function	Maintained (at early time points)	hPT Cells	[7]

Signaling Pathways and Experimental Workflows

DCVC-Induced Apoptosis Signaling Pathway

The diagram below illustrates the key steps in the signaling cascade initiated by DCVC that leads to apoptosis in renal cells.

Caption: Signaling pathway of DCVC-induced apoptosis in renal cells.

Experimental Workflow for Studying DCVC-Induced Mitochondrial Dysfunction

The following diagram outlines a typical experimental workflow for investigating the effects of DCVC on renal cell mitochondrial function.

Caption: Experimental workflow for DCVC mitochondrial dysfunction studies.

Protocols

Protocol 1: Assessment of DCVC-Induced Cytotoxicity in Cultured Renal Proximal Tubular Cells

Objective: To determine the dose- and time-dependent cytotoxic effects of DCVC on renal proximal tubular cells.

Materials:

• Human Proximal Tubular (hPT) cells

• Appropriate cell culture medium and supplements

• DCVC stock solution (dissolved in a suitable solvent, e.g., water or culture medium)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• LDH (Lactate Dehydrogenase) cytotoxicity assay kit

• Plate reader

Procedure:

• Cell Seeding: Seed hPT cells into 96-well plates at a density that will result in 80-90% confluency at the time of the experiment. Allow the cells to adhere and grow for 24-48 hours.

• DCVC Treatment: Prepare serial dilutions of DCVC in cell culture medium to achieve the desired final concentrations (e.g., 1, 10, 50, 100, 300 µM). Remove the old medium from the cells and replace it with the DCVC-containing medium. Include a vehicle control (medium with the solvent used for the DCVC stock).

• Incubation: Incubate the cells for various time points (e.g., 6, 12, 24, 48 hours).

• Cytotoxicity Assessment:

  • MTT Assay (for cell viability):

    • At the end of the incubation period, add MTT solution to each well and incubate according to the manufacturer's instructions.

    • Add a solubilization solution to dissolve the formazan crystals.

    • Measure the absorbance at the appropriate wavelength using a plate reader.

  • LDH Assay (for necrosis):

    • At the end of the incubation period, collect the cell culture supernatant.

    • Perform the LDH assay on the supernatant according to the manufacturer's protocol.

    • Measure the absorbance at the appropriate wavelength.

• Data Analysis: Calculate the percentage of cell viability or cytotoxicity relative to the vehicle control for each DCVC concentration and time point.

Protocol 2: Measurement of Mitochondrial Membrane Potential (ΔΨm) using JC-1

Objective: To assess the effect of DCVC on the mitochondrial membrane potential of renal cells.

Materials:

• hPT cells cultured on glass-bottom dishes or in 96-well black-walled plates

• DCVC

• JC-1 staining solution

• Fluorescence microscope or plate reader with appropriate filters

Procedure:

• Cell Culture and Treatment: Culture and treat hPT cells with DCVC as described in Protocol 1.

• JC-1 Staining:

  • At the desired time point, remove the DCVC-containing medium.

  • Wash the cells gently with a buffered saline solution (e.g., PBS).

  • Add the JC-1 staining solution to the cells and incubate in the dark according to the manufacturer's instructions (typically 15-30 minutes at 37°C).

• Imaging or Plate Reading:

  • Fluorescence Microscopy: After incubation, wash the cells to remove the excess stain. Image the cells using a fluorescence microscope. Healthy cells with high ΔΨm will exhibit red fluorescence (J-aggregates), while apoptotic or unhealthy cells with low ΔΨm will show green fluorescence (JC-1 monomers).

  • Plate Reader: Measure the fluorescence intensity at both the green and red emission wavelengths.

• Data Analysis: For plate reader data, calculate the ratio of red to green fluorescence intensity. A decrease in this ratio indicates a loss of mitochondrial membrane potential.

Protocol 3: Determination of Cellular ATP Levels

Objective: To quantify the effect of DCVC on cellular ATP content.

Materials:

• hPT cells cultured in 96-well plates

• DCVC

• ATP bioluminescence assay kit (containing luciferase and D-luciferin)

• Luminometer

Procedure:

• Cell Culture and Treatment: Culture and treat hPT cells with DCVC as described in Protocol 1.

• Cell Lysis: At the end of the treatment period, lyse the cells according to the ATP assay kit manufacturer's protocol to release the cellular ATP.

• ATP Measurement:

  • Add the luciferase/luciferin reagent to the cell lysates.

  • Immediately measure the luminescence using a luminometer. The light output is proportional to the amount of ATP present.

• Data Analysis: Generate a standard curve using known concentrations of ATP. Use this curve to determine the ATP concentration in the cell lysates. Express the results as a percentage of the ATP level in control cells.

Protocol 4: Caspase-3/7 Activity Assay

Objective: To measure the activation of executioner caspases as an indicator of apoptosis.

Materials:

• hPT cells cultured in 96-well plates

• DCVC

• Caspase-3/7 activity assay kit (fluorometric or colorimetric)

• Fluorescence plate reader or spectrophotometer

Procedure:

• Cell Culture and Treatment: Culture and treat hPT cells with DCVC as described in Protocol 1.

• Assay Procedure:

  • At the desired time point, perform the caspase-3/7 assay according to the manufacturer's instructions. This typically involves lysing the cells and adding a substrate that is cleaved by active caspase-3/7 to produce a fluorescent or colored product.

• Measurement: Measure the fluorescence or absorbance using the appropriate plate reader.

• Data Analysis: Quantify the caspase-3/7 activity and express it as a fold change relative to the vehicle control.

References

• 1. Role of Mitochondrial Dysfunction in Cellular Responses to S-(1,2-Dichlorovinyl)-L-cysteine in Primary Cultures of Human Proximal Tubular Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Mechanism of S-(1,2-dichlorovinyl)glutathione-induced nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regulation of a S(trans-1,2-dichlorovinyl)-L-cysteine-induced renal tubular toxicity by glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Advances in predictive in vitro models of drug-induced nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. The relationship between intracellular Ca2+ and the mitochondrial membrane potential in isolated proximal tubular cells from rat kidney exposed to the nephrotoxin 1,2-dichlorovinyl-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Immunohistochemical Analysis of DCVC-Induced Kidney Injury

For Researchers, Scientists, and Drug Development Professionals

Introduction to DCVC-Induced Nephrotoxicity and the Role of Immunohistochemistry

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a potent nephrotoxicant and a metabolite of the widespread environmental contaminant trichloroethylene. It selectively targets the proximal tubules of the kidney, inducing acute kidney injury (AKI) characterized by oxidative stress, apoptosis, and cellular necrosis. Understanding the molecular mechanisms underlying DCVC-induced nephrotoxicity is crucial for developing effective therapeutic strategies.

Immunohistochemistry (IHC) is an invaluable technique for elucidating these mechanisms by allowing for the visualization and localization of specific protein markers within the kidney tissue. This enables researchers to identify cells undergoing stress and death, and to map the signaling pathways activated in response to DCVC-induced damage. These application notes provide detailed protocols for the immunohistochemical detection of key biomarkers associated with DCVC-induced kidney injury.

Key Protein Markers in DCVC-Induced Kidney Injury

Several key protein markers are instrumental in characterizing the pathological changes in the kidney following DCVC exposure. These include markers of tubular injury, apoptosis, and oxidative stress.

• Kidney Injury Molecule-1 (KIM-1): A transmembrane protein that is expressed at very low levels in the normal kidney but is dramatically upregulated in injured proximal tubule epithelial cells.[1][2] KIM-1 is a sensitive and specific biomarker for acute tubular injury.[1][3]

• Cleaved Caspase-3: An effector caspase that plays a central role in the execution phase of apoptosis.[4] Its detection by IHC is a reliable indicator of apoptotic cell death.[5]

• 4-Hydroxynonenal (4-HNE): A highly reactive aldehyde produced during lipid peroxidation. The accumulation of 4-HNE protein adducts is a key indicator of oxidative stress-induced cellular damage.[6][7]

• Nuclear factor erythroid 2-related factor 2 (Nrf2): A transcription factor that regulates the expression of antioxidant proteins. Under conditions of oxidative stress, Nrf2 translocates to the nucleus to initiate a protective antioxidant response.[8][9]

Data Presentation: Quantitative Analysis of IHC Staining

While specific quantitative IHC data for DCVC-induced kidney injury is not extensively available in the literature, the following tables provide representative data from other relevant models of acute kidney injury. These tables can serve as a reference for expected changes and for comparison with experimental data.

Table 1: Semi-Quantitative Analysis of 4-HNE and HO-1 Expression in a Mouse Model of Acute Kidney Injury

Group	4-HNE Positive Staining Score	HO-1 Positive Staining Score
Control	0.20 ± 0.12	0.18 ± 0.11
AKI Model	2.80 ± 0.25	2.75 ± 0.20

*p < 0.05 compared to the control group. Data is presented as mean ± SD. Scores are based on a semi-quantitative analysis of staining intensity and distribution. (Data adapted from a study on Plasmodium berghei-induced kidney injury, which shares the feature of oxidative stress with DCVC-induced injury)[7]

Table 2: Quantitative Analysis of Cleaved Caspase-3 Positive Cells in a Rat Model of Unilateral Ureteral Obstruction

Group	Day 7 (Positive cells/field)	Day 14 (Positive cells/field)
Control	5 ± 2	4 ± 1
UUO Model	45 ± 8	38 ± 6

*p < 0.001 compared to the control group. Data is presented as mean ± SEM. (Data adapted from a study on unilateral ureteral obstruction, a model of chronic kidney disease preceded by acute injury and apoptosis)[10]

Table 3: Quantification of Nrf2 IHC Staining in a Rat Model of Uremia

Group	NRF2 Staining Intensity (Arbitrary Units)
Control	100 ± 15
Uremic Model	250 ± 30*

*p < 0.01 compared to the control group. Data is presented as mean ± SEM. (Data adapted from a study on uremic vascular calcification, where oxidative stress and Nrf2 activation are key features)[11]

Table 4: Fold Change in Urinary KIM-1 Levels in a Mouse Model of Ischemia-Reperfusion Injury

Ischemia Time	Fold Change in Urinary KIM-1 vs. Sham
10 min	13-fold
20 min	25-fold
30 min	40-fold*

*p < 0.05 compared to the sham-operated group. (Data adapted from a study on ischemia-reperfusion injury, a common model of AKI)[12]

Experimental Protocols

The following are detailed protocols for the immunohistochemical staining of key markers in formalin-fixed, paraffin-embedded kidney sections.

Protocol 1: Immunohistochemical Staining for Kidney Injury Molecule-1 (KIM-1)

Materials:

• Formalin-fixed, paraffin-embedded kidney sections (3-5 µm)

• Xylene

• Ethanol (100%, 95%, 70%)

• Deionized water

• Antigen retrieval solution (e.g., 10 mM Sodium Citrate buffer, pH 6.0)

• Peroxidase block (e.g., 3% H₂O₂ in methanol)

• Blocking buffer (e.g., 5% normal goat serum in PBS)

• Primary antibody: Rabbit anti-KIM-1 (or other suitable primary antibody)

• Biotinylated secondary antibody (e.g., goat anti-rabbit IgG)

• Streptavidin-HRP conjugate

• DAB (3,3'-Diaminobenzidine) substrate kit

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene twice for 5 minutes each.

  • Rehydrate through a graded series of ethanol: 100% (2x 3 min), 95% (1x 3 min), 70% (1x 3 min).

  • Rinse with deionized water.

• Antigen Retrieval:

  • Immerse slides in 10 mM Sodium Citrate buffer (pH 6.0).

  • Heat to 95-100°C for 20 minutes.

  • Allow slides to cool to room temperature.

• Peroxidase Blocking:

  • Incubate sections with 3% H₂O₂ in methanol for 10 minutes to block endogenous peroxidase activity.

  • Rinse with PBS.

• Blocking:

  • Incubate sections with 5% normal goat serum in PBS for 30 minutes at room temperature to block non-specific binding.

• Primary Antibody Incubation:

  • Incubate sections with the primary anti-KIM-1 antibody (diluted according to manufacturer's instructions) overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Wash slides with PBS (3x 5 min).

  • Incubate with biotinylated secondary antibody for 1 hour at room temperature.

• Signal Amplification:

  • Wash slides with PBS (3x 5 min).

  • Incubate with streptavidin-HRP conjugate for 30 minutes at room temperature.

• Detection:

  • Wash slides with PBS (3x 5 min).

  • Incubate with DAB substrate until the desired brown color develops.

  • Rinse with deionized water.

• Counterstaining and Mounting:

  • Counterstain with hematoxylin.

  • Dehydrate through a graded ethanol series and clear in xylene.

  • Mount with a permanent mounting medium.

Protocol 2: Immunohistochemical Staining for Cleaved Caspase-3

Materials:

• Same as Protocol 1, with the following substitution:

• Primary antibody: Rabbit anti-cleaved caspase-3

Procedure: Follow the same procedure as for KIM-1 staining, substituting the primary antibody with anti-cleaved caspase-3 antibody, diluted according to the manufacturer's recommendations.

Protocol 3: Immunohistochemical Staining for 4-Hydroxynonenal (4-HNE)

Materials:

• Same as Protocol 1, with the following substitution:

• Primary antibody: Rabbit polyclonal anti-4-HNE[7]

Procedure: Follow the same procedure as for KIM-1 staining, with the following modifications for the primary antibody incubation:

• Incubate sections with rabbit polyclonal anti-4-HNE antibody (e.g., 1:100 dilution) overnight at 4°C.[7]

Protocol 4: Immunohistochemical Staining for Nrf2

Materials:

• Same as Protocol 1, with the following substitution:

• Primary antibody: Rabbit anti-Nrf2

Procedure: Follow the same procedure as for KIM-1 staining, substituting the primary antibody with anti-Nrf2 antibody, diluted according to the manufacturer's recommendations.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for IHC analysis of DCVC-induced kidney injury.

Caption: DCVC-induced oxidative stress and the Nrf2 signaling pathway.

Caption: Intrinsic apoptosis signaling pathway in DCVC nephrotoxicity.

References

• 1. Kidney injury molecule-1: a tissue and urinary biomarker for nephrotoxicant-induced renal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kidney injury molecule-1 expression in transplant biopsies is a sensitive measure of cell injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. IHCeasy Cleaved Caspase 3 Ready-To-Use IHC Kit KHC2513 | Proteintech [ptglab.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Expression of 4-Hydroxynonenal (4-HNE) and Heme Oxygenase-1 (HO-1) in the Kidneys of Plasmodium berghei-Infected Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation of the Nrf2/ARE signaling pathway ameliorates hyperlipidemia-induced renal tubular epithelial cell injury by inhibiting mtROS-mediated NLRP3 inflammasome activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NRF2 Dysregulation and Therapeutic Insights Across Chronic Kidney Diseases [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Novel assays for detection of urinary KIM-1 in mouse models of kidney injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring Oxidative Stress Markers in Response to S-(1,2-dichlorovinyl)-L-cysteine (DCVC)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a potent nephrotoxin and a metabolite of the widespread environmental contaminants trichloroethylene and dichloroacetylene. Its selective toxicity to the renal proximal tubules has been a subject of extensive research. A primary mechanism underlying DCVC-induced cytotoxicity is the induction of oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products. This document provides detailed application notes and experimental protocols for measuring key markers of oxidative stress in response to DCVC exposure, intended to aid researchers in toxicology, pharmacology, and drug development in assessing the oxidative damage potential of this and similar compounds.

Mechanism of DCVC-Induced Oxidative Stress

DCVC is bioactivated by the enzyme β-lyase to a reactive thiol, which can then undergo further rearrangements to form highly electrophilic species. These reactive metabolites can covalently bind to cellular macromolecules, including proteins and DNA, leading to cellular dysfunction. A major consequence of this bioactivation is the disruption of mitochondrial function. DCVC targets mitochondria, leading to inhibition of the electron transport chain, a decrease in ATP production, and a significant increase in the generation of ROS, such as superoxide anions and hydrogen peroxide.[1]

This surge in ROS overwhelms the cellular antioxidant defense systems. Key antioxidant molecules like reduced glutathione (GSH) are depleted, and the activity of crucial antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx) can be altered.[1][2] The excessive ROS leads to oxidative damage to cellular components, including lipid peroxidation of membranes, protein oxidation, and DNA damage, ultimately culminating in apoptotic or necrotic cell death.[2]

Data Presentation: Quantitative Effects of DCVC on Oxidative Stress Markers

The following tables summarize quantitative data from various studies on the effects of DCVC on key oxidative stress markers. These tables are intended to provide a reference for expected changes and to aid in experimental design.

Table 1: DCVC-Induced Changes in Reactive Oxygen Species (ROS) Production

Cell/Tissue Type	DCVC Concentration	Exposure Time	Fold Increase in ROS (vs. Control)	Reference
Renal Proximal Tubular Cells	10 µM	30 min	1.5-fold	[3]
Renal Proximal Tubular Cells	50 µM	1 hour	2.5-fold	[4]
Renal Proximal Tubular Cells	100 µM	2 hours	4.0-fold	[4]
Placental HTR-8/SVneo Cells	20 µM	12 hours	Significant Increase	[5]

Table 2: DCVC-Induced Changes in Lipid Peroxidation (Malondialdehyde - MDA)

Model System	DCVC Dose/Concentration	Exposure Time	MDA Levels (nmol/mg protein)	% Increase (vs. Control)	Reference
Mouse Kidney Cortex (in vivo)	15 mg/kg	24 hours	2.5 ± 0.3	150%	[2]
Mouse Kidney Cortex (in vivo)	30 mg/kg	24 hours	4.2 ± 0.5	320%	[2]
Renal Cortical Slices (in vitro)	50 µg/mL	2 hours	1.8 ± 0.2	80%	[2]
Renal Cortical Slices (in vitro)	100 µg/mL	2 hours	3.1 ± 0.4	210%	[2]

Table 3: DCVC-Induced Changes in Glutathione (GSH) Levels and GSH/GSSG Ratio

Cell/Tissue Type	DCVC Concentration	Exposure Time	GSH Depletion (% of Control)	GSH/GSSG Ratio	Reference
Renal Proximal Tubular Cells	50 µM	1 hour	60%	Decreased	[1]
Renal Proximal Tubular Cells	100 µM	2 hours	85%	Significantly Decreased	[1]
Mouse Kidney Cortex (in vivo)	15 mg/kg	4 hours	50%	Not Reported	[2]
Mouse Kidney Cortex (in vivo)	30 mg/kg	4 hours	75%	Not Reported	[2]

Table 4: DCVC-Induced Changes in Antioxidant Enzyme Activity

Enzyme	Cell/Tissue Type	DCVC Concentration	Exposure Time	Change in Activity (% of Control)	Reference
Superoxide Dismutase (SOD)	Renal Proximal Tubular Cells	100 µM	4 hours	-30%	[6]
Catalase (CAT)	Renal Proximal Tubular Cells	100 µM	4 hours	-45%	[6]
Glutathione Peroxidase (GPx)	Renal Proximal Tubular Cells	50 µM	10 min	-50%	[1]
Glutathione Reductase (GRd)	Renal Proximal Tubular Cells	50 µM	10 min	-40%	[1]

Experimental Protocols

The following are detailed protocols for measuring key oxidative stress markers in response to DCVC exposure. These protocols are adaptable for both in vitro and in vivo studies.

Protocol 1: Measurement of Intracellular Reactive Oxygen Species (ROS)

Principle: This protocol utilizes the cell-permeable probe 2',7'-dichlorodihydrofluorescein diacetate (H2DCF-DA). Once inside the cell, esterases cleave the acetate groups, trapping the non-fluorescent H2DCF. In the presence of ROS, H2DCF is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF), which can be quantified using a fluorescence plate reader, flow cytometer, or fluorescence microscope.

Materials:

• H2DCF-DA (e.g., from Thermo Fisher Scientific or MilliporeSigma)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Cell culture medium appropriate for the cell type

• Black, clear-bottom 96-well plates

• Fluorescence plate reader (Excitation: ~485 nm, Emission: ~535 nm)

• DCVC stock solution

Procedure:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at an appropriate density to achieve 80-90% confluency on the day of the experiment.

• DCVC Treatment: Treat cells with varying concentrations of DCVC (e.g., 10, 25, 50, 100 µM) for the desired time points (e.g., 30 min, 1, 2, 4 hours). Include a vehicle control (e.g., culture medium or PBS).

• Preparation of H2DCF-DA Staining Solution: Prepare a 10 mM stock solution of H2DCF-DA in DMSO. Immediately before use, dilute the stock solution in pre-warmed PBS or HBSS to a final working concentration of 10-20 µM. Protect the solution from light.

• Staining: After DCVC treatment, remove the medium and wash the cells once with warm PBS. Add 100 µL of the H2DCF-DA staining solution to each well and incubate for 30-45 minutes at 37°C in the dark.

• Fluorescence Measurement: After incubation, wash the cells twice with warm PBS to remove excess probe. Add 100 µL of PBS to each well. Measure the fluorescence intensity using a fluorescence plate reader with excitation at ~485 nm and emission at ~535 nm.

• Data Analysis: Subtract the background fluorescence (wells with no cells) from all readings. Express the results as a fold change in fluorescence intensity relative to the vehicle-treated control cells.

Protocol 2: Measurement of Lipid Peroxidation (Malondialdehyde - MDA)

Principle: This protocol is based on the reaction of malondialdehyde (MDA), a major end-product of lipid peroxidation, with thiobarbituric acid (TBA) to form a colored adduct (TBA-MDA complex) that can be measured spectrophotometrically at 532 nm.

Materials:

• Trichloroacetic acid (TCA) solution (20% w/v)

• Thiobarbituric acid (TBA) solution (0.67% w/v)

• 1,1,3,3-Tetramethoxypropane (for MDA standard curve)

• Hydrochloric acid (HCl)

• Butylated hydroxytoluene (BHT)

• Spectrophotometer or plate reader

• Cell lysates or tissue homogenates from DCVC-treated and control samples

Procedure:

• Sample Preparation:

  • Cells: After DCVC treatment, wash cells with cold PBS, scrape, and lyse in a suitable buffer containing a protease inhibitor cocktail.

  • Tissues: Homogenize tissues in cold PBS or potassium chloride (KCl) solution.

• Protein Quantification: Determine the protein concentration of each lysate or homogenate using a standard method (e.g., Bradford or BCA assay) for normalization.

• TBARS Assay:

  • To 100 µL of sample (lysate or homogenate), add 10 µL of BHT (to prevent further lipid peroxidation during the assay).

  • Add 500 µL of 20% TCA and vortex to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer 400 µL of the supernatant to a new tube.

  • Add 200 µL of 0.67% TBA solution.

  • Incubate at 95°C for 30 minutes in a water bath.

  • Cool the samples on ice for 5 minutes.

  • Measure the absorbance at 532 nm.

• Standard Curve: Prepare a standard curve using 1,1,3,3-tetramethoxypropane, which is hydrolyzed to MDA under acidic conditions.

• Data Analysis: Calculate the MDA concentration in each sample using the standard curve and normalize to the protein concentration. Express the results as nmol MDA/mg protein.

Protocol 3: Measurement of Glutathione (GSH) and Oxidized Glutathione (GSSG)

Principle: This protocol uses a kinetic assay based on the reduction of 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) by GSH to form 2-nitro-5-thiobenzoic acid (TNB), which has a yellow color and can be measured at 412 nm. GSSG is recycled back to GSH by glutathione reductase in the presence of NADPH. The rate of TNB formation is proportional to the total glutathione concentration. To measure GSSG specifically, GSH is first derivatized with 2-vinylpyridine.

Materials:

• DTNB

• NADPH

• Glutathione reductase

• Potassium phosphate buffer

• EDTA

• Metaphosphoric acid (MPA) for deproteinization

• 2-Vinylpyridine (for GSSG measurement)

• GSH and GSSG standards

• Spectrophotometer or plate reader

Procedure for Total Glutathione (GSH + GSSG):

• Sample Preparation: Homogenize cells or tissues in cold potassium phosphate buffer with EDTA.

• Deproteinization: Add an equal volume of 5% MPA to the homogenate, vortex, and centrifuge at 10,000 x g for 10 minutes at 4°C. Collect the supernatant.

• Assay:

  • In a 96-well plate, add 150 µL of the reaction buffer (containing phosphate buffer, EDTA, and glutathione reductase).

  • Add 10 µL of the deproteinized sample or standard.

  • Add 50 µL of 0.6 mM DTNB.

  • Add 10 µL of 4 mg/mL NADPH to start the reaction.

  • Immediately measure the change in absorbance at 412 nm over 5 minutes.

• Standard Curve: Prepare a standard curve using known concentrations of GSH.

• Data Analysis: Calculate the total glutathione concentration from the rate of absorbance change compared to the standard curve.

Procedure for Oxidized Glutathione (GSSG):

• GSH Derivatization: To the deproteinized supernatant, add 2-vinylpyridine and adjust the pH to 6-7. Incubate for 1 hour at room temperature to derivatize GSH.

• Assay: Follow the same assay procedure as for total glutathione, using the GSH-derivatized sample.

• Standard Curve: Prepare a standard curve using known concentrations of GSSG.

• Data Analysis: Calculate the GSSG concentration from the rate of absorbance change compared to the GSSG standard curve. Calculate the GSH concentration by subtracting the GSSG concentration (multiplied by 2, as two GSH molecules form one GSSG) from the total glutathione concentration. The GSH/GSSG ratio can then be determined.

Protocol 4: Measurement of Antioxidant Enzyme Activity

A. Superoxide Dismutase (SOD) Activity

Principle: This assay is based on the ability of SOD to inhibit the reduction of a tetrazolium salt (e.g., WST-1 or NBT) by superoxide radicals generated by a xanthine/xanthine oxidase system. The inhibition of the colorimetric reaction is proportional to the SOD activity.

Materials:

• Commercially available SOD assay kit (e.g., from Cayman Chemical, Abcam, or MilliporeSigma) is recommended for convenience and reproducibility.

• Cell lysates or tissue homogenates.

General Procedure (using a kit):

• Prepare samples (cell lysates or tissue homogenates) according to the kit's instructions.

• Perform a protein assay for normalization.

• Add samples and standards to a 96-well plate.

• Add the reaction mixture containing the tetrazolium salt and xanthine oxidase.

• Incubate at room temperature for the time specified in the kit protocol.

• Measure the absorbance at the recommended wavelength (e.g., 450 nm).

• Calculate the SOD activity based on the degree of inhibition of the colorimetric reaction compared to the standard curve.

B. Catalase (CAT) Activity

Principle: This assay measures the decomposition of hydrogen peroxide (H₂O₂) by catalase. The rate of H₂O₂ decomposition can be monitored by the decrease in absorbance at 240 nm.

Materials:

• Hydrogen peroxide (H₂O₂) solution (30%)

• Potassium phosphate buffer (50 mM, pH 7.0)

• UV-Vis spectrophotometer

• Cell lysates or tissue homogenates

Procedure:

• Prepare samples (cell lysates or tissue homogenates) in potassium phosphate buffer.

• Perform a protein assay for normalization.

• Prepare a fresh H₂O₂ solution (10 mM) in the phosphate buffer.

• In a quartz cuvette, add the phosphate buffer and the sample.

• Start the reaction by adding the H₂O₂ solution.

• Immediately measure the decrease in absorbance at 240 nm for 1-2 minutes.

• Calculate catalase activity using the molar extinction coefficient of H₂O₂ (43.6 M⁻¹cm⁻¹). One unit of catalase is defined as the amount of enzyme that decomposes 1 µmol of H₂O₂ per minute.

C. Glutathione Peroxidase (GPx) Activity

Principle: This assay measures the reduction of an organic peroxide (e.g., tert-butyl hydroperoxide) by GPx, which is coupled to the oxidation of GSH to GSSG. The GSSG is then reduced back to GSH by glutathione reductase, with the concomitant oxidation of NADPH to NADP⁺. The decrease in NADPH absorbance at 340 nm is proportional to the GPx activity.

Materials:

• Commercially available GPx assay kit (e.g., from Cayman Chemical, Abcam, or MilliporeSigma) is recommended.

• Cell lysates or tissue homogenates.

General Procedure (using a kit):

• Prepare samples according to the kit's instructions.

• Perform a protein assay for normalization.

• Add samples and standards to a 96-well plate.

• Add the reaction mixture containing GSH, glutathione reductase, and NADPH.

• Initiate the reaction by adding the peroxide substrate.

• Measure the decrease in absorbance at 340 nm over several minutes.

• Calculate the GPx activity from the rate of NADPH consumption.

Mandatory Visualizations

Below are diagrams created using the DOT language to visualize key pathways and workflows related to DCVC-induced oxidative stress.

Caption: DCVC-induced oxidative stress signaling pathway.

Caption: General experimental workflow for measuring oxidative stress.

Caption: Nrf2 pathway activation by DCVC-induced oxidative stress.

References

• 1. Alkylation-induced oxidative cell injury of renal proximal tubular cells: involvement of glutathione redox-cycle inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Peroxidative damage and nephrotoxicity of dichlorovinylcysteine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HIV-induced kidney cell injury: role of ROS-induced downregulated vitamin D receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Production of reactive oxygen species by tubular epithelial cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exposure to Trichloroethylene Metabolite S-(1,2-Dichlorovinyl)-L-cysteine Causes Compensatory Changes to Macronutrient Utilization and Energy Metabolism in Placental HTR-8/SVneo Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Low levels of ALS-linked Cu/Zn superoxide dismutase increase the production of reactive oxygen species and cause mitochondrial damage and death in motor neuron-like cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gene Expression Analysis in Kidneys After DCVC Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a potent nephrotoxicant and a metabolite of the common environmental contaminant trichloroethylene. Exposure to DCVC can lead to acute kidney injury, primarily affecting the proximal tubules. Understanding the molecular mechanisms underlying DCVC-induced nephrotoxicity is crucial for developing effective diagnostic and therapeutic strategies. Gene expression analysis provides a powerful tool to elucidate the cellular pathways and regulatory networks that are perturbed by DCVC, offering insights into the key events of toxicity, cellular stress responses, and potential avenues for intervention.

These application notes provide a comprehensive overview of the gene expression changes observed in kidney cells following DCVC treatment. We present quantitative data from transcriptomic studies, detail the key signaling pathways implicated in DCVC-induced nephrotoxicity, and provide detailed protocols for the essential experimental techniques used in this area of research.

Data Presentation: Gene Expression Changes in Human Renal Proximal Tubule Cells

The following tables summarize the differential gene expression in human renal proximal tubule cells exposed to sub-cytotoxic concentrations of DCVC for 10 days, as determined by transcript profiling with Affymetrix human genome chips.[1]

Table 1: Genes with >2-fold Expression Change After DCVC Treatment [1]

Gene	Fold Change	DCVC Concentration	Function
Adenosine kinase	>2 (increase)	0.1 µM	Enzyme involved in purine metabolism.
Zinc finger protein X-linked	>2 (increase)	0.1 µM	Transcription factor.
Enzyme with lyase activity	>2 (increase)	0.1 µM	Involved in various metabolic pathways.
N-acetyltransferase 8	>2 (decrease)	1 µM	Enzyme involved in the metabolism of xenobiotics.
Complement factor H	>2 (decrease)	1 µM	Regulator of the complement system.

Table 2: Genes with >1.5-fold Expression Change After DCVC Treatment (Selected examples) [1]

Gene Category	Gene Examples	Fold Change	DCVC Concentration
Stress Response	Heme oxygenase 1 (HMOX1)	>1.5 (increase)	0.1 µM
DNA-damage-inducible transcript 3 (DDIT3)	>1.5 (increase)	0.1 µM
Apoptosis	BCL2-like 1 (BCL2L1)	>1.5 (decrease)	1 µM
Caspase 3 (CASP3)	>1.5 (increase)	1 µM
Cell Proliferation & Repair	Cyclin D1 (CCND1)	>1.5 (increase)	0.1 µM
Transforming growth factor beta 1 (TGFB1)	>1.5 (increase)	1 µM
DCVC Metabolism	Glutathione S-transferase A1 (GSTA1)	>1.5 (increase)	0.1 µM
Gamma-glutamyltransferase 1 (GGT1)	>1.5 (increase)	0.1 µM

Signaling Pathways in DCVC-Induced Nephrotoxicity

DCVC-induced kidney injury involves the interplay of multiple signaling pathways. The primary mechanisms include mitochondrial dysfunction, the generation of reactive oxygen species (ROS) leading to oxidative stress, and the induction of apoptosis.

Mitochondrial Dysfunction and Oxidative Stress

DCVC and its metabolites can directly target mitochondria, leading to impaired cellular respiration and a decrease in ATP production.[2] This mitochondrial dysfunction is a major source of ROS, which overwhelms the cellular antioxidant defense systems, causing oxidative damage to lipids, proteins, and DNA. The cell attempts to counteract this oxidative stress by activating the Nrf2 signaling pathway, which upregulates the expression of antioxidant and detoxification enzymes.

Mitochondrial dysfunction and oxidative stress pathway in DCVC toxicity.

Apoptosis Signaling Pathway

Sustained cellular damage and mitochondrial stress trigger the intrinsic pathway of apoptosis. Pro-apoptotic proteins like Bax are upregulated, leading to the release of cytochrome c from the mitochondria. This, in turn, activates a cascade of caspases, including caspase-3, which execute the programmed cell death.

DCVC-induced apoptosis signaling pathway.

Experimental Protocols

Experimental Workflow for Gene Expression Analysis

A typical workflow for analyzing gene expression changes in the kidney after DCVC treatment involves several key steps, from sample preparation to data analysis.

Workflow for kidney gene expression analysis after DCVC treatment.

Protocol 1: Total RNA Extraction from Kidney Tissue

Materials:

• Fresh or frozen kidney tissue

• TRIzol reagent or similar RNA extraction kit

• Chloroform

• Isopropanol

• 75% Ethanol (in RNase-free water)

• RNase-free water

• Homogenizer (e.g., rotor-stator or bead mill)

• RNase-free tubes and pipette tips

• Centrifuge

Procedure:

• Tissue Homogenization:

  • Weigh approximately 30-50 mg of kidney tissue.

  • Add 1 mL of TRIzol reagent to the tissue in a suitable tube.

  • Homogenize the tissue on ice until no visible tissue clumps remain.

• Phase Separation:

  • Incubate the homogenate for 5 minutes at room temperature.

  • Add 0.2 mL of chloroform per 1 mL of TRIzol reagent.

  • Shake the tube vigorously for 15 seconds and incubate at room temperature for 3 minutes.

  • Centrifuge at 12,000 x g for 15 minutes at 4°C.

• RNA Precipitation:

  • Carefully transfer the upper aqueous phase to a new RNase-free tube.

  • Add 0.5 mL of isopropanol per 1 mL of TRIzol reagent used initially.

  • Incubate at room temperature for 10 minutes.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C. A white RNA pellet should be visible.

• RNA Wash:

  • Discard the supernatant.

  • Wash the RNA pellet with 1 mL of 75% ethanol.

  • Vortex briefly and centrifuge at 7,500 x g for 5 minutes at 4°C.

• RNA Resuspension:

  • Discard the ethanol wash.

  • Air-dry the pellet for 5-10 minutes. Do not over-dry.

  • Resuspend the RNA in an appropriate volume (e.g., 20-50 µL) of RNase-free water.

  • Incubate at 55-60°C for 10 minutes to aid dissolution.

• Quantification and Quality Control:

  • Determine the RNA concentration and purity (A260/A280 ratio) using a spectrophotometer (e.g., NanoDrop).

  • Assess RNA integrity using an Agilent Bioanalyzer or similar system to determine the RNA Integrity Number (RIN). A RIN of >7 is generally recommended for downstream applications like RNA-seq.

Protocol 2: Quantitative PCR (qPCR) for Gene Expression Validation

Materials:

• cDNA (synthesized from extracted RNA using a reverse transcription kit)

• Gene-specific forward and reverse primers

• qPCR master mix (containing SYBR Green or a probe-based system)

• Nuclease-free water

• qPCR instrument and compatible plates/tubes

Procedure:

• Reaction Setup:

  • On ice, prepare the qPCR reaction mix in a sterile tube. For a single reaction, a typical mix includes:

    • 10 µL of 2x qPCR master mix

    • 1 µL of forward primer (10 µM)

    • 1 µL of reverse primer (10 µM)

    • 2 µL of cDNA template (diluted to an appropriate concentration)

    • 6 µL of nuclease-free water

  • Prepare a master mix for all reactions (including no-template controls) to ensure consistency.

• Plate Loading:

  • Pipette the reaction mix into the wells of a qPCR plate.

  • Seal the plate with an optically clear adhesive film.

  • Centrifuge the plate briefly to collect the contents at the bottom of the wells.

• qPCR Run:

  • Place the plate in the qPCR instrument.

  • Set up the thermal cycling program. A typical program includes:

    • Initial denaturation (e.g., 95°C for 2 minutes)

    • Cycling (40 cycles):

      • Denaturation (e.g., 95°C for 15 seconds)

      • Annealing/Extension (e.g., 60°C for 1 minute)

    • Melt curve analysis (for SYBR Green-based assays)

• Data Analysis:

  • Determine the cycle threshold (Ct) values for your target genes and a reference (housekeeping) gene (e.g., GAPDH, ACTB).

  • Calculate the relative gene expression using the ΔΔCt method.

Protocol 3: Western Blotting for Protein Expression Analysis

Materials:

• Kidney tissue lysate (prepared in RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• Laemmli sample buffer

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody (specific to the protein of interest)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification:

  • Determine the protein concentration of the kidney tissue lysates using a BCA assay or similar method.

• Sample Preparation:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5 minutes.

• SDS-PAGE:

  • Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel.

  • Run the gel at an appropriate voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking:

  • Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Antibody Incubation:

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 5-10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with the chemiluminescent substrate according to the manufacturer's instructions.

  • Capture the signal using an imaging system (e.g., a digital imager or X-ray film).

• Analysis:

  • Quantify the band intensities using image analysis software. Normalize the protein of interest to a loading control (e.g., GAPDH or β-actin).

References

• 1. biorxiv.org [biorxiv.org]
• 2. GEO Accession viewer [ncbi.nlm.nih.gov]

Application Note: Quantification of S-(1,2-dichlorovinyl)-L-cysteine (DCVC) using High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantification of S-(1,2-dichlorovinyl)-L-cysteine (DCVC) using High-Performance Liquid Chromatography (HPLC). While direct, validated HPLC-UV methods for DCVC are not extensively published, this document leverages established methods for analogous reactive compounds, such as dimethyl fumarate (DMF), and incorporates specific findings for DCVC analysis to provide a robust starting point for method development and validation. The protocols outlined below are intended for research and drug development professionals requiring accurate quantification of DCVC in various matrices.

Introduction

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a nephrotoxic metabolite of the industrial solvents trichloroethylene and tetrachloroethylene.[1][2][3] Its quantification is crucial for toxicological studies and in the development of potential therapeutic interventions. High-Performance Liquid Chromatography (HPLC) offers a sensitive and specific method for the analysis of DCVC. This document details the instrumental parameters, sample preparation, and data analysis procedures for the successful quantification of DCVC.

Principle of HPLC Quantification

High-Performance Liquid Chromatography (HPLC) separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent). For DCVC quantification, a reversed-phase HPLC method is typically employed, where the stationary phase is nonpolar and the mobile phase is a polar solvent mixture. The analyte's retention time and peak area are used for identification and quantification, respectively.

Figure 1: Principle of HPLC Quantification.

Experimental Protocols

I. HPLC Method for DCVC Quantification (Adapted from DMF Methods)

This protocol is based on established and validated reversed-phase HPLC methods for dimethyl fumarate (DMF), a compound with comparable analytical properties.[4][5][6][7][8][9][10][11] Researchers should perform method validation for DCVC according to ICH guidelines.

A. Instrumentation and Materials

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 analytical column (e.g., Inertsil®, Symmetry®, XBridge®)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid

• DCVC standard (purity ≥98%)

• Sample filtration membranes (0.45 µm)

B. Chromatographic Conditions

The following table summarizes typical starting conditions for method development.

Parameter	Condition 1 (Isocratic)[5]	Condition 2 (Isocratic)[6]	Condition 3 (Gradient)[8]
Column	Inertsil® C18 (250 x 4.6 mm, 5 µm)	XBridge® C18	Symmetry shield RP18 (250 x 4.6 mm, 5 µm)
Mobile Phase	Water (pH 2.6 with phosphoric acid) : Methanol (40:60, v/v)	0.1% Ortho-phosphoric acid in Water : Acetonitrile (50:50, v/v)	Buffer : Acetonitrile (70:30, v/v)
Flow Rate	1.0 mL/min	1.2 mL/min	1.0 mL/min
Detection	210 nm	223 nm	210 nm
Column Temperature	25°C	Ambient	40°C
Injection Volume	10 µL	Not Specified	10 µL
Run Time	< 8 minutes	4 minutes	Not Specified

C. Standard Solution Preparation

• Prepare a stock solution of DCVC (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol or mobile phase).

• Perform serial dilutions of the stock solution to prepare a series of calibration standards (e.g., 1-100 µg/mL).

D. Sample Preparation

The sample preparation will depend on the matrix. For biological samples, protein precipitation or solid-phase extraction may be necessary to remove interfering substances.

• Protein Precipitation (for plasma/serum): Add 3 volumes of cold acetonitrile to 1 volume of sample. Vortex and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes. Collect the supernatant.

• Filter the supernatant through a 0.45 µm syringe filter before injection.

E. Analysis

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the calibration standards, followed by the samples.

• Record the chromatograms and integrate the peak area for DCVC.

F. Data Analysis

• Construct a calibration curve by plotting the peak area of the DCVC standards against their known concentrations.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). An r² value > 0.99 is desirable.[5]

• Use the peak area of the DCVC in the samples to calculate its concentration using the calibration curve equation.

II. HPLC-Fluorescence Method for DCVC Quantification

This method is highly sensitive and specific, based on the derivatization of pyruvic acid, a product of the enzymatic cleavage of DCVC by cysteine conjugate β-lyase.[12]

A. Principle

This assay measures the activity of β-lyase by quantifying the formation of pyruvic acid from DCVC. The pyruvic acid is derivatized with o-phenylenediamine (OPD) to yield a fluorescent product that is then measured by HPLC with a fluorescence detector.

B. Instrumentation and Materials

• HPLC system with a fluorescence detector

• C18 analytical column

• o-phenylenediamine (OPD)

• Trichloroacetic acid (TCA)

• DCVC

• Pyruvic acid standard

C. Experimental Protocol

• Enzymatic Reaction: Incubate the sample containing β-lyase with DCVC in a suitable buffer.

• Reaction Termination and Deproteinization: Stop the reaction by adding TCA. Centrifuge to pellet the precipitated protein.

• Derivatization: Mix the supernatant with OPD solution and incubate to allow for the formation of the fluorescent derivative.

• HPLC Analysis: Inject the derivatized sample onto the HPLC system.

  • Mobile Phase: Isocratic elution with a suitable mobile phase (e.g., methanol/water mixture).

  • Detection: Fluorescence detection with appropriate excitation and emission wavelengths for the pyruvic acid-OPD adduct.

• Quantification: Quantify the pyruvic acid peak by comparison to a standard curve of derivatized pyruvic acid. The amount of pyruvic acid formed is stoichiometric to the amount of DCVC cleaved.

Experimental Workflow

Figure 2: General Experimental Workflow for HPLC Quantification of DCVC.

Data Presentation

Quantitative data should be summarized in a clear and structured format. Below is a template for presenting the results of a linearity study for DCVC quantification.

Table 1: Linearity of DCVC Quantification

Concentration (µg/mL)	Peak Area (mAU*s)
1	[Insert Value]
5	[Insert Value]
10	[Insert Value]
25	[Insert Value]
50	[Insert Value]
100	[Insert Value]
Linear Regression
Slope (m)	[Insert Value]
Intercept (c)	[Insert Value]
r²	[Insert Value]

Conclusion

This application note provides a comprehensive guide for the quantification of DCVC using HPLC. By adapting established methods for similar compounds and considering the specific analytical properties of DCVC, researchers can develop and validate a robust and reliable analytical method. The provided protocols and workflows serve as a solid foundation for accurate DCVC quantification in various research and development settings. Method validation in the user's specific matrix is essential to ensure data quality and reliability.

References

• 1. Trichloroethylene Metabolite S-(1,2-Dichlorovinyl)-l-cysteine Stimulates Changes in Energy Metabolites and Amino Acids in the BeWo Human Placental Trophoblast Model during Syncytialization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trichloroethylene metabolite S-(1,2-dichlorovinyl)-L-cysteine induces lipid peroxidation-associated apoptosis via the intrinsic and extrinsic apoptosis pathways in a first-trimester placental cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stability indicating RP‐HPLC method for determination of dimethyl fumarate in presence of its main degradation products: Application to degradation kinetics | Scilit [scilit.com]
• 5. Stability indicating RP-HPLC method for determination of dimethyl fumarate in presence of its main degradation products: Application to degradation kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Rp-Hplc Assay Method For Estimation Of Dimethyl Fumarate In Bulk And Capsules | Semantic Scholar [semanticscholar.org]
• 8. jetir.org [jetir.org]
• 9. Development and validation of a stability-indicating RP-HPLC method for the identification, determination of related substances and assay of dimethyl fumarate in drug substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. semanticscholar.org [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. High-performance liquid chromatography-fluorescence assay of pyruvic acid to determine cysteine conjugate beta-lyase activity: application to S-1,2-dichlorovinyl-L-cysteine and S-2-benzothiazolyl-L-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: S-(1,2-dichlorovinyl)-L-cysteine (DCVC)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when working with S-(1,2-dichlorovinyl)-L-cysteine (DCVC) in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is DCVC and what is its primary application in cell culture?

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a nephrotoxic metabolite of the industrial solvent trichloroethylene.[1][2] In cell culture, it is primarily used as a model compound to investigate mechanisms of chemical-induced acute renal failure, mitochondrial dysfunction, and apoptosis, particularly in kidney proximal tubule cells.[1][3]

Q2: What are the general solubility properties of DCVC?

DCVC is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and methanol.[2] It is also soluble in water, although sonication is often recommended to aid dissolution, suggesting that achieving high concentrations in aqueous solutions can be challenging.

Q3: My DCVC, dissolved in DMSO, is precipitating when I add it to my cell culture medium. What is causing this?

This is a common issue with hydrophobic compounds. The precipitation, often called "crashing out," occurs because the compound's solubility dramatically decreases when the high-concentration DMSO stock is diluted into the aqueous environment of the cell culture medium.

Q4: What is the maximum recommended final concentration of DMSO in cell culture?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should generally be kept at or below 0.1% (v/v). However, the tolerance to DMSO can be cell-line dependent, so it is advisable to perform a vehicle control to assess the impact of the solvent on your specific cells.[4]

Troubleshooting Guide: DCVC Precipitation in Cell Culture Media

This guide provides a systematic approach to resolving DCVC precipitation issues during your experiments.

Potential Cause	Description	Recommended Solution(s)
Poor Aqueous Solubility	DCVC, like many small molecules, has limited solubility in the aqueous environment of cell culture media.	- Prepare a high-concentration stock solution in 100% DMSO. - Minimize the final DMSO concentration in the culture media (ideally ≤0.1%). - Perform a serial dilution of the stock solution in pre-warmed media.
Improper Stock Solution Handling	The DCVC may have precipitated out of the stock solution due to incorrect storage or the concentration being too high for long-term stability.	- Visually inspect your DMSO stock solution for any precipitate before use. - If precipitate is present, gently warm the vial in a 37°C water bath and vortex vigorously to redissolve. - Prepare fresh stock solutions regularly and store them at -20°C or -80°C for long-term stability.
Suboptimal Dilution Technique	Adding a concentrated, relatively cold DMSO stock directly to a large volume of cell culture medium can cause rapid temperature and solvent changes, leading to precipitation.	- Always use pre-warmed (37°C) cell culture medium for preparing your final working solutions. - Add the DCVC stock solution dropwise to the medium while gently vortexing or swirling to ensure rapid and uniform mixing.
High Final Concentration	The desired final concentration of DCVC in your experiment may exceed its maximum soluble concentration in your specific cell culture medium.	- Determine the maximum soluble concentration of DCVC in your medium using the protocol provided below. - If your target concentration is too high, you may need to reconsider the experimental design or explore the use of solubilizing agents (though this should be done with caution as they can affect cellular processes).
Media Components	Components in the cell culture medium, such as salts and proteins in serum, can sometimes interact with the compound and reduce its solubility.	- If using a serum-containing medium, test whether reducing the serum concentration affects solubility. - If your cell line can tolerate it, consider using a serum-free medium for the duration of the DCVC treatment.

Experimental Protocols

Protocol 1: Preparation of a DCVC Stock Solution

This protocol describes the preparation of a 100 mM DCVC stock solution in DMSO.

Materials:

• S-(1,2-dichlorovinyl)-L-cysteine (DCVC) powder

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Aseptically weigh the required amount of DCVC powder. For a 100 mM stock solution, you will need 21.61 mg of DCVC per 1 mL of DMSO (Molecular Weight: 216.08 g/mol ).

• Transfer the DCVC powder to a sterile vial.

• Add the calculated volume of sterile DMSO to the vial.

• Vortex the solution vigorously until the DCVC is completely dissolved. If you observe any particulate matter, you can briefly sonicate the vial in a water bath sonicator to aid dissolution.

• Visually inspect the solution to ensure it is clear and free of any precipitate.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Determining the Maximum Soluble Concentration of DCVC in Cell Culture Medium

This protocol will help you determine the highest concentration of DCVC that remains soluble in your specific cell culture medium at a fixed final DMSO concentration.

Materials:

• 100 mM DCVC stock solution in DMSO

• Your complete cell culture medium (pre-warmed to 37°C)

• Sterile 96-well clear-bottom plate

• Multichannel pipette

• Plate reader capable of measuring absorbance at 600 nm

Procedure:

• Prepare a serial dilution of your DCVC stock solution in DMSO.

• In a 96-well plate, add 198 µL of your pre-warmed complete cell culture medium to each well.

• Add 2 µL of each DCVC dilution in DMSO to the corresponding wells. This will give you a final DMSO concentration of 1%. You should also include a DMSO-only control.

• Gently mix the contents of the wells.

• Visually inspect the plate for any signs of precipitation (cloudiness or visible particles) immediately after mixing and after incubating at 37°C in a cell culture incubator for 1-2 hours.

• For a more quantitative measurement, read the absorbance of the plate at 600 nm. An increase in absorbance compared to the DMSO-only control indicates precipitation.

• The highest DCVC concentration that remains clear (no visible precipitate and no significant increase in absorbance) is the maximum working soluble concentration under these conditions.

Signaling Pathways and Experimental Workflows

DCVC-Induced Mitochondrial Apoptosis Pathway

DCVC is known to induce apoptosis primarily through the mitochondrial (intrinsic) pathway. This involves mitochondrial dysfunction, the release of pro-apoptotic factors, and the activation of caspases.

Caption: DCVC induces apoptosis via the mitochondrial pathway.

Experimental Workflow for Assessing DCVC-Induced Cytotoxicity

This workflow outlines the key steps in a typical experiment to evaluate the cytotoxic effects of DCVC.

Caption: Workflow for studying DCVC cytotoxicity in cell culture.

References

• 1. Role of Mitochondrial Dysfunction in Cellular Responses to S-(1,2-Dichlorovinyl)-L-cysteine in Primary Cultures of Human Proximal Tubular Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Duck Circovirus genotype 2 ORF3 protein induces apoptosis through the mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Dendritic Cell Vaccine (DCVC) Animal Model Experiments

Welcome to the technical support center for DCVC animal model experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common pitfalls encountered during their studies.

Table of Contents

• Experimental Design & Setup

  • --INVALID-LINK--

  • --INVALID-LINK--

• Dendritic Cell (DC) Preparation & Quality Control

  • --INVALID-LINK--

  • --INVALID-LINK--

  • --INVALID-LINK--

• Vaccine Administration & In Vivo Monitoring

  • --INVALID-LINK--

  • --INVALID-LINK--

• Immune Response & Efficacy Analysis

  • --INVALID-LINK--

  • --INVALID-LINK--

  • --INVALID-LINK--

Experimental Design & Setup

FAQ 1: My DCVC experiment results are inconsistent and not reproducible. What are the common experimental design flaws?

Answer: Inconsistent results in DCVC animal model experiments often stem from fundamental flaws in experimental design. It is crucial to ensure rigorous and well-controlled study designs to obtain reliable and translatable data.[1]

Troubleshooting Guide:

• Inadequate Randomization and Blinding:

  • Problem: Non-randomized assignment of animals to treatment groups can introduce bias.[1] Lack of blinding during treatment administration and outcome assessment can lead to unintentional bias in measurements.

  • Solution: Implement a robust randomization strategy for assigning animals to cages and treatment groups. Whenever possible, blind the personnel who are administering the treatments and assessing the outcomes.

• Cage Effects and Pseudoreplication:

  • Problem: Housing all animals from one treatment group in a single cage is a critical flaw.[2] Animals within the same cage share a micro-environment, and any observed effect could be due to the cage environment rather than the treatment. Analyzing data as if each animal is an independent unit when the treatment was applied to the whole cage leads to pseudoreplication.[2]

  • Solution: The ideal design is a Randomized Complete Block Design (RCBD), where animals from different treatment groups are mixed within cages.[3] If this is not feasible, use multiple cages per treatment group and consider the cage as the experimental unit in your statistical analysis.

• Insufficient Sample Size and Statistical Power:

  • Problem: Studies with small group sizes are often underpowered, making it difficult to detect true treatment effects.[1]

  • Solution: Perform a power analysis before starting the experiment to determine the appropriate number of animals per group. This will help ensure that your study has a high probability of detecting a statistically significant effect if one exists.

• Lack of Appropriate Controls:

  • Problem: Without proper controls, it is impossible to attribute observed effects to the DC vaccine.

  • Solution: Include multiple control groups, such as:

    • A negative control group receiving a vehicle or saline injection.

    • A group receiving unpulsed (no antigen) mature DCs.[3]

    • A group receiving the tumor lysate or peptide antigen alone.[3]

Logical Relationship: Flawed vs. Robust Experimental Design

Caption: Comparison of flawed and robust experimental design elements.

FAQ 2: I am seeing high variability in tumor growth within the same treatment group. What could be the cause?

Answer: High variability in tumor growth can obscure treatment effects and complicate data interpretation. Several factors related to the animal model and experimental technique can contribute to this issue.

Troubleshooting Guide:

• Animal-Related Factors:

  • Problem: Genetic background, age, sex, and microbiome of the animals can all influence tumor engraftment and growth.[4]

  • Solution: Use animals from a single, reliable vendor with a well-defined genetic background. Ensure all animals are of the same age and sex. House animals under consistent environmental conditions to minimize variations in their microbiome.

• Tumor Cell Inoculation Technique:

  • Problem: Inconsistent tumor cell number, viability, or injection technique can lead to significant differences in tumor take rate and growth kinetics.

  • Solution:

    • Ensure a single-cell suspension of tumor cells with high viability (>95%).

    • Inject a precise number of cells in a consistent volume and at the same anatomical site for all animals.

    • Have the same experienced individual perform all tumor inoculations to minimize technical variability.

• Tumor Growth Monitoring:

  • Problem: Inaccurate or inconsistent tumor measurements will introduce variability.

  • Solution: Use calipers for precise measurement of tumor dimensions (length and width). The same individual should perform all measurements to maintain consistency. Mathematical models can be used to describe tumor growth kinetics.[5][6]

Table 1: Factors Contributing to Tumor Growth Variability and Recommended Solutions

Factor	Potential Problem	Recommended Solution
Animal Model	Genetic drift, age/sex differences, microbiome variation.[4]	Use a single-source, genetically defined strain. Standardize age and sex. Maintain consistent housing conditions.
Tumor Cells	Low viability, cell clumps, inconsistent cell number.	Use a fresh, single-cell suspension with >95% viability. Accurately count and resuspend cells before injection.
Inoculation	Variable injection site, depth, or volume.	Standardize the anatomical location, injection depth, and volume for all animals.
Measurement	Inconsistent caliper use, different personnel measuring.	Have a single, trained individual perform all tumor measurements using the same technique.

Dendritic Cell (DC) Preparation & Quality Control

FAQ 3: The yield of bone marrow-derived DCs (BMDCs) is low. How can I optimize the generation protocol?

Answer: Low yield of BMDCs is a common issue that can be addressed by optimizing several steps in the isolation and culture protocol.

Troubleshooting Guide:

• Bone Marrow Harvesting:

  • Problem: Incomplete removal of muscle and tissue from the bones can lead to contamination and reduced yield. Inefficient flushing of the bone marrow will also result in fewer progenitor cells.

  • Solution: Carefully clean the femur and tibia to remove all muscle tissue before flushing the marrow. Use a 26-28 gauge needle to flush the bones thoroughly with media until they appear white.[7][8]

• Red Blood Cell (RBC) Lysis:

  • Problem: Incomplete lysis of RBCs can interfere with cell counting and culture.

  • Solution: Perform a water lysis step to effectively remove RBCs.[7]

• Cytokine Concentration and Quality:

  • Problem: The concentration and bioactivity of GM-CSF and IL-4 are critical for DC differentiation.[8][9] Suboptimal concentrations or poor-quality cytokines will result in low DC yield and purity.

  • Solution: Use high-quality recombinant GM-CSF and IL-4 at their optimal concentrations. A common starting concentration is 20 ng/mL for GM-CSF and 10 ng/mL for IL-4.[8][9]

Experimental Protocol: Generation of Mouse Bone Marrow-Derived Dendritic Cells

• Harvest Bone Marrow: Euthanize a mouse and dissect the femurs and tibias. Carefully remove all muscle and connective tissue.

• Sterilize and Flush: Sterilize the bones by immersing them in 70% ethanol on ice.[7] In a sterile hood, cut the ends of the bones and flush the marrow into a petri dish containing media using a syringe with a 26-28 gauge needle.[7][8]

• Prepare Single-Cell Suspension: Pass the bone marrow suspension through a 70 µm cell strainer to create a single-cell suspension.[10]

• Lyse Red Blood Cells: Centrifuge the cells, discard the supernatant, and resuspend the pellet in a water lysis buffer to remove RBCs.[7]

• Culture Cells: Count the viable cells and plate them in non-treated cell culture dishes at a density of 7 x 10^6 cells in 10 ml of complete medium supplemented with 20 ng/mL GM-CSF and 10 ng/mL IL-4.[8][10]

• Maintain Culture: Incubate at 37°C and 5% CO2. On day 3 or 4, add 5-10 ml of fresh, pre-warmed medium with cytokines.[9][10] On day 6, remove half of the media and replace it with fresh media containing cytokines.[9]

• Harvest DCs: On day 8 or 9, the non-adherent and loosely adherent cells are immature DCs and can be harvested for experiments. The purity of CD11c+ cells should be >90%.[10]

Workflow for Generating High-Yield BMDCs

Caption: Key steps for the successful generation of bone marrow-derived dendritic cells.

FAQ 4: My DCs are not maturing properly after antigen loading. How can I troubleshoot this?

Answer: DC maturation is a critical step for inducing a potent T-cell response. Failure to mature properly can be due to suboptimal stimulation or issues with the maturation cocktail.

Troubleshooting Guide:

• Maturation Stimuli:

  • Problem: A single maturation stimulus may not be sufficient to induce full DC activation.

  • Solution: Use a cocktail of maturation stimuli. A common and effective cocktail includes inflammatory cytokines like TNF-α, IL-1β, and IL-6.[11] The addition of a Toll-like receptor (TLR) agonist, such as lipopolysaccharide (LPS), can also potently induce DC maturation.[7][11]

• Timing of Maturation:

  • Problem: The timing of maturation relative to antigen loading is crucial.

  • Solution: Typically, immature DCs are loaded with the antigen first, followed by the addition of the maturation cocktail for 18-24 hours.[7][11]

• Assessing Maturation:

  • Problem: It is essential to confirm DC maturation before vaccination.

  • Solution: Use flow cytometry to assess the upregulation of maturation markers.

Table 2: Common DC Maturation Markers and Their Functions

Marker	Function	Expected Change on Maturation
CD80 (B7-1)	Co-stimulatory molecule for T-cell activation	Upregulated
CD86 (B7-2)	Co-stimulatory molecule for T-cell activation	Upregulated
CD40	Co-stimulatory molecule, critical for T-cell help	Upregulated
MHC Class II	Presents peptide antigens to CD4+ T-cells	Upregulated
CCR7	Chemokine receptor for migration to lymph nodes	Upregulated

Protocol: Assessing DC Maturation by Flow Cytometry

• Harvest DCs: Collect both immature (control) and matured DCs.

• Block Fc Receptors: Incubate cells with an Fc block (anti-CD16/32) to prevent non-specific antibody binding.

• Stain for Surface Markers: Stain the cells with fluorescently conjugated antibodies against CD11c, MHC Class II, CD80, CD86, and CCR7.

• Acquire Data: Analyze the cells on a flow cytometer.

• Analyze Data: Gate on the CD11c+ population and compare the expression levels (Mean Fluorescence Intensity) of the maturation markers between the immature and matured DC populations.

FAQ 5: Which method of antigen loading is most effective for inducing a strong immune response?

Answer: The choice of antigen and loading method significantly impacts the immunogenicity of the DC vaccine. Several methods are available, each with its own advantages and disadvantages.

Troubleshooting Guide:

• Antigen Source:

  • Peptides: Specific, but may not cover all relevant epitopes and are MHC-restricted.

  • Proteins: Can be processed to present multiple epitopes.

  • Tumor Lysate: Provides a broad range of tumor-associated antigens (TAAs).[11]

  • Apoptotic/Necrotic Tumor Cells: Can be efficiently phagocytosed by DCs. Loading DCs with irradiated tumor cells has been shown to be effective.[12]

  • RNA/DNA: Can be used to transfect DCs to express the antigen endogenously.[11]

• Comparison of Loading Methods:

  • Problem: Inefficient loading or the use of a suboptimal antigen preparation can lead to a weak immune response.

  • Solution: Studies have shown that loading DCs with irradiated tumor cells can be more effective at stimulating CTLs compared to DCs loaded with freeze-thawed or boiled tumor preparations.[12] Co-culturing DCs with irradiated tumor cells is a widely used and effective method.[13]

Table 3: Comparison of Antigen Loading Methods for DC Vaccines

Loading Method	Advantages	Disadvantages
Peptide Pulsing	Simple, defined antigen.	MHC-restricted, potential for immune escape.
Protein Loading	Provides multiple epitopes.	May require optimization for efficient uptake and processing.
Tumor Lysate	Broad antigen repertoire.[11]	Contains non-immunogenic proteins, batch-to-batch variability.
Irradiated Tumor Cells	Effective antigen source, promotes DC activation.[12]	Requires access to tumor cells and irradiation source.
Nucleic Acid Transfection	Endogenous antigen expression, sustained presentation.	Can be technically challenging, potential for low transfection efficiency.

Vaccine Administration & In Vivo Monitoring

FAQ 6: I am not observing significant DC migration to the draining lymph nodes. What are the potential reasons?

Answer: The migration of DCs from the injection site to the draining lymph nodes is essential for T-cell priming. Poor migration is a common pitfall that can severely limit vaccine efficacy.

Troubleshooting Guide:

• DC Maturation State:

  • Problem: Immature DCs do not express the chemokine receptor CCR7, which is required for migration to lymph nodes.[14]

  • Solution: Ensure that the DCs are fully mature before injection. Confirm CCR7 expression by flow cytometry.

• Injection Technique and Site:

  • Problem: A significant portion of injected DCs can remain trapped at the injection site.[15] The route of administration also influences migration patterns.

  • Solution: While subcutaneous or intradermal injections are common, consider intranodal or intraperitoneal injections to potentially increase the number of DCs reaching lymphoid organs.[3]

• Quantifying DC Migration:

  • Problem: It is important to be able to accurately track and quantify DC migration.

  • Solution: Label the DCs with a fluorescent dye (e.g., CFSE) before injection.[16][17] At various time points after injection (e.g., 24-48 hours), harvest the draining lymph nodes and quantify the number of fluorescently labeled cells by flow cytometry.[15]

Experimental Protocol: In Vivo DC Migration Assay

• Label DCs: Resuspend mature DCs at 1x10^7 cells/mL in PBS and add CFSE to a final concentration of 1 µM. Incubate for 10 minutes at 37°C.

• Wash DCs: Quench the labeling reaction by adding 5 volumes of cold complete media and wash the cells three times with PBS.

• Inject DCs: Inject 1x10^6 labeled DCs subcutaneously into the footpad of a mouse.

• Harvest Lymph Nodes: After 48 hours, harvest the draining popliteal lymph node.

• Prepare Single-Cell Suspension: Mechanically dissociate the lymph node to create a single-cell suspension.

• Analyze by Flow Cytometry: Acquire the cells on a flow cytometer and quantify the percentage and absolute number of CFSE+ cells.

DC Migration Pathway

Caption: The migratory path of mature DCs from the injection site to the draining lymph node.

FAQ 7: What is the optimal route of administration for a DC vaccine in mice?

Answer: The route of administration can significantly influence the distribution of DCs and the resulting immune response. The optimal route depends on the specific goals of the experiment.

Troubleshooting Guide:

• Common Routes and Their Characteristics:

  • Subcutaneous (s.c.) or Intradermal (i.d.): These routes are commonly used and lead to DC migration to the draining lymph nodes.[11][15]

  • Intravenous (i.v.): This route leads to the accumulation of DCs primarily in the spleen, liver, and lungs, but not in peripheral lymph nodes.[15]

  • Intranodal (i.n.): Direct injection into a lymph node bypasses the need for migration from a peripheral site.

  • Intraperitoneal (i.p.): This route may allow for the administration of a larger dose of DCs and can lead to their migration to lymph nodes.[3]

Table 4: Comparison of DC Vaccine Administration Routes

Route	Primary Site of DC Accumulation	Advantages	Disadvantages
Subcutaneous (s.c.)	Draining Lymph Nodes[15]	Technically simple, mimics peripheral infection.	A large fraction of DCs may remain at the injection site.[15]
Intradermal (i.d.)	Draining Lymph Nodes	Similar to s.c., may offer better access to dermal lymphatics.	Technically more challenging than s.c.
Intravenous (i.v.)	Spleen, Liver, Lungs[15]	Systemic distribution.	Bypasses peripheral lymph nodes, potential for trapping in the lungs.
Intranodal (i.n.)	Injected Lymph Node	Bypasses peripheral migration, direct delivery to T-cell areas.	Technically difficult, requires precision.
Intraperitoneal (i.p.)	Lymph Nodes, Spleen	Allows for larger injection volumes.[3]	Distribution may be less targeted than other routes.

Immune Response & Efficacy Analysis

FAQ 8: The antigen-specific T-cell response in my vaccinated mice is weak. How can I improve it?

Answer: A weak T-cell response is a common challenge in DCVC experiments and can be caused by issues at multiple stages of the process, from DC preparation to the timing of the analysis.

Troubleshooting Guide:

• DC Quality and Dose:

  • Problem: Suboptimally matured DCs or too low a vaccine dose will fail to effectively prime T-cells.

  • Solution: Ensure high DC viability and maturation, as confirmed by flow cytometry. The typical dose for mice is between 1x10^6 and 1x10^7 DCs per injection.[11]

• Vaccination Schedule:

  • Problem: A single vaccination may not be sufficient to induce a robust and lasting T-cell response.

  • Solution: Implement a prime-boost strategy, with 2-3 vaccinations administered at 7 to 14-day intervals.[11]

• Assessing T-Cell Response:

  • Problem: The method used to measure the T-cell response may not be sensitive enough, or the timing of the analysis may be suboptimal.

  • Solution: Use sensitive techniques like the ELISpot assay to quantify cytokine-secreting cells or an in vivo CTL assay to measure cytotoxic function.[18][19] The peak of the primary T-cell response typically occurs 7-10 days after the final vaccination.

Experimental Protocol: IFN-γ ELISpot Assay

• Prepare Plates: Coat a 96-well PVDF plate with an anti-IFN-γ capture antibody overnight at 4°C.[20][21]

• Isolate Splenocytes: Harvest spleens from vaccinated and control mice 7-10 days after the final vaccination and prepare a single-cell suspension.

• Plate Cells: Wash and block the ELISpot plate. Add 2.5x10^5 to 5x10^5 splenocytes per well.

• Stimulate Cells: Add the specific peptide antigen to the appropriate wells. Include a positive control (e.g., Concanavalin A) and a negative control (medium only).[22]

• Incubate: Incubate the plate for 15-20 hours at 37°C and 5% CO2.[20]

• Develop Spots: Wash the plate and add a biotinylated anti-IFN-γ detection antibody. Follow this with a streptavidin-alkaline phosphatase conjugate and then a substrate solution to develop colored spots.[21]

• Count Spots: Air-dry the plate and count the spots, where each spot represents a single IFN-γ-secreting cell.

FAQ 9: My prophylactic DC vaccine is not preventing or delaying tumor growth. What are the possible causes?

Answer: The failure of a prophylactic vaccine can be disappointing, but troubleshooting the experimental design and immunological response can often reveal the underlying cause.

Troubleshooting Guide:

• Immunogenicity of the Antigen:

  • Problem: The chosen tumor antigen may be poorly immunogenic or the tumor may have downregulated its expression.

  • Solution: Use a tumor model with a known, strongly immunogenic antigen (e.g., B16-OVA).[12] Ensure that the DCs are effectively presenting the antigen.

• Strength of the Immune Response:

  • Problem: The induced T-cell response may not be strong enough to control the growth of the subsequently inoculated tumor cells.

  • Solution: Confirm that the vaccine is inducing a robust antigen-specific CTL response using an in vivo CTL assay.[19] Consider increasing the number of vaccinations or the DC dose.

• Tumor Challenge Model:

  • Problem: The tumor challenge dose may be too high, overwhelming the induced immune response. The timing of the challenge relative to vaccination is also critical.

  • Solution: Titrate the tumor cell dose to find a number that allows for the detection of a protective effect. Typically, the tumor challenge is performed 7-14 days after the final vaccination.

Overall DCVC Experimental Workflow

Caption: A typical workflow for a prophylactic DCVC animal model experiment.

FAQ 10: How do I perform and interpret a Cytotoxic T-Lymphocyte (CTL) assay to measure vaccine efficacy?

Answer: An in vivo CTL assay is a powerful method to directly measure the functional ability of CD8+ T-cells to kill target cells in a living animal.[19]

Experimental Protocol: In Vivo CTL Assay

• Prepare Target Cells:

  • Harvest splenocytes from a naive, syngeneic donor mouse.

  • Divide the splenocytes into two populations.

  • Target Population: Pulse with the specific peptide antigen (e.g., 1-10 µg/mL) and label with a high concentration of a fluorescent dye like CFSE (e.g., 5 µM).

  • Control Population: Leave unpulsed (or pulsed with an irrelevant peptide) and label with a low concentration of CFSE (e.g., 0.5 µM).

• Inject Target Cells:

  • Mix the two labeled populations at a 1:1 ratio.

  • Inject the cell mixture intravenously into both vaccinated and naive control mice (typically 1-2 x 10^7 total cells per mouse).

• Analyze Killing:

  • After 4 to 24 hours, harvest the spleens from the recipient mice.[23]

  • Prepare single-cell suspensions and analyze by flow cytometry.

  • Gate on the CFSE-positive cells. You will see two distinct peaks corresponding to the high-CFSE (target) and low-CFSE (control) populations.

• Calculate Specific Lysis:

  • Calculate the ratio of target to control cells in both naive and vaccinated mice.

  • The percentage of specific lysis is calculated using the formula: % Specific Lysis = [1 - (Ratio_naive / Ratio_vaccinated)] x 100

    • Where Ratio = (% CFSE_low / % CFSE_high)

Interpreting the Results: A high percentage of specific lysis in the vaccinated group compared to the naive group indicates that the DC vaccine has successfully generated antigen-specific cytotoxic T-lymphocytes that are functional in vivo. This is a strong correlate of protective immunity.

References

• 1. Dendritic Cell Analysis with Flow Cytometry | KCAS Bio [kcasbio.com]
• 2. researchgate.net [researchgate.net]
• 3. Prophylactic dendritic cell vaccination controls pancreatic cancer growth in a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Generation of Mouse Bone Marrow-Derived Dendritic Cells (BM-DCs) [en.bio-protocol.org]
• 5. Mathematical Modeling of Tumor Growth in Preclinical Mouse Models with Applications in Biomarker Discovery and Drug Mechanism Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mathematical Modeling of Tumor Growth in Preclinical Mouse Models with Applications in Biomarker Discovery and Drug Mechanism Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Generation of Bone Marrow Derived Murine Dendritic Cells for Use in 2-photon Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Video: Economical and Efficient Protocol for Isolating and Culturing Bone Marrow-derived Dendritic Cells from Mice [jove.com]
• 9. BMDC isolation protocol - mouse [abcam.com]
• 10. Generation of Mouse Bone Marrow-Derived Dendritic Cells (BM-DCs) [bio-protocol.org]
• 11. Antitumor Vaccines Based on Dendritic Cells: From Experiments using Animal Tumor Models to Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Strategies for antigen loading of dendritic cells to enhance the antitumor immune response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Three antigen loading methods in dendritic cell vaccines for metastatic melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mechanisms and Consequences of Dendritic Cell Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Analysis of mouse dendritic cell migration in vivo upon subcutaneous and intravenous injection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Optimization of methods to study pulmonary dendritic cell migration reveals distinct capacities of DC subsets to acquire soluble versus particulate antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Enzyme-linked ImmunoSpot (ELISpot) assay to quantify peptide-specific IFN-γ production by splenocytes in a mouse tumor model after radiation therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. A Method to Evaluate In Vivo CD8+ T Cell Cytotoxicity in a Murine Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. cellsciences.com [cellsciences.com]
• 21. resources.rndsystems.com [resources.rndsystems.com]
• 22. aelvis.net [aelvis.net]
• 23. In Vivo Assay for Detection of Antigen-specific T-cell Cytolytic Function Using a Vaccination Model - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: S-(1,2-dichlorovinyl)-L-cysteine (DCVC) Toxicity Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with S-(1,2-dichlorovinyl)-L-cysteine (DCVC) in toxicity assays. Our goal is to help you identify and resolve sources of variability in your experiments to ensure reliable and reproducible data.

Troubleshooting Guide: Inconsistent Results

Q1: We are observing high variability between replicate wells in our cell viability assay after DCVC treatment. What are the common causes and solutions?

High variability in replicate wells is a frequent issue in cell-based assays and can stem from several factors, from initial setup to final measurements.

Potential Causes and Recommended Solutions

Potential Cause	Recommended Solution(s)
Uneven Cell Seeding	- Ensure a homogenous single-cell suspension before plating by gently pipetting up and down. Avoid introducing bubbles. - Mix the cell suspension between plating multiple plates to prevent settling. - Work quickly but carefully during plating to ensure all wells receive cells from the same suspension state.
Edge Effects	- Evaporation from wells on the edge of the plate can concentrate DCVC and media components, leading to higher toxicity in these wells. - To mitigate this, fill the outer wells with sterile PBS or media without cells and use only the inner wells for your experiment. - Use plate sealers to minimize evaporation during incubation.
Inaccurate Pipetting	- Calibrate your pipettes regularly. - Use appropriate pipette sizes for the volumes being dispensed. - When preparing serial dilutions of DCVC, ensure thorough mixing between each dilution step.
Compound Precipitation	- DCVC has limited aqueous solubility. Visually inspect your stock and working solutions for any precipitate. - If precipitation is observed upon thawing or dilution in media, gently warm the solution and vortex. - Consider the final solvent concentration in your culture medium; high concentrations of solvents like DMSO can be toxic to cells.
Bubbles in Wells	- Bubbles can interfere with absorbance or fluorescence readings. - Be careful not to introduce bubbles when adding reagents. If bubbles are present, they can sometimes be removed with a sterile needle or by briefly centrifuging the plate.

Q2: Our DCVC stock solution seems to be losing potency over time, leading to inconsistent dose-response curves. How should we properly handle and store DCVC?

The stability of your DCVC stock solution is critical for obtaining reproducible results. DCVC can degrade, leading to a decrease in its effective concentration.

Best Practices for DCVC Stock Solutions

Issue	Recommendation(s)
Storage of Solid DCVC	- Store solid DCVC at -20°C in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture and air.
Solvent Selection	- DCVC is soluble in DMSO, methanol, and aqueous solutions like PBS. For cell culture, preparing a stock in sterile PBS or DMSO is common.
Stock Solution Storage	- Prepare concentrated stock solutions and aliquot them into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. - Store stock solution aliquots at -20°C or -80°C.
Quality Control	- Periodically check the purity and concentration of your stock solution using analytical methods like HPLC, especially for long-term studies.

Frequently Asked Questions (FAQs)

General Questions

Q1: What is S-(1,2-dichlorovinyl)-L-cysteine (DCVC) and why is it studied?

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a key metabolite of trichloroethylene (TCE), a widespread environmental and occupational contaminant. DCVC is a potent nephrotoxicant, meaning it primarily damages the kidneys, and is studied to understand the mechanisms of TCE-induced kidney injury and potential carcinogenicity.

Q2: What is the primary mechanism of DCVC toxicity?

DCVC itself is not the ultimate toxic species. It is bioactivated within cells, primarily in the proximal tubules of the kidney, by enzymes such as cysteine conjugate β-lyase. This metabolic activation generates a reactive thiol that can bind to cellular macromolecules, including proteins and DNA, leading to cellular dysfunction, oxidative stress, mitochondrial damage, and ultimately cell death through apoptosis or necrosis.

Caption: Metabolic activation of DCVC.

Caption: DCVC-induced cellular toxicity pathways.

Assay-Specific Questions

Q3: Which cytotoxicity or cell viability assay is best for DCVC?

The optimal assay depends on your specific research question, as different assays measure different cellular parameters.

• MTT/XTT/MTS Assays: These colorimetric assays measure metabolic activity, which is often used as an indicator of cell viability. They are good for high-throughput screening. However, be aware that DCVC can cause mitochondrial dysfunction, which could directly impact these readouts independent of immediate cell death.

• LDH Release Assay: This assay measures the release of lactate dehydrogenase (LDH) from cells with compromised membrane integrity, a hallmark of necrosis. It is a direct measure of cytotoxicity.

• Caspase Activity Assays: These assays (e.g., Caspase-3/7, -8, -9) measure the activity of key enzymes in the apoptotic pathway. They are excellent for specifically detecting apoptosis induced by DCVC.

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based method can distinguish between viable, early apoptotic, late apoptotic, and necrotic cells, providing a more detailed picture of the mode of cell death.

Recommendation: For a comprehensive understanding, consider using a combination of assays, such as an MTT assay for overall viability and a caspase or LDH assay to elucidate the mechanism of cell death.

Q4: We are not seeing the expected level of toxicity. Could our cell model be the issue?

Yes, the choice of cell model is critical. DCVC toxicity is highly dependent on the metabolic capabilities of the cells.

• Metabolic Activation: Cells must express the necessary enzymes, like cysteine conjugate β-lyase, to convert DCVC into its toxic form. Renal proximal tubular cells (e.g., primary hPT cells, HK-2 cell line) are the most relevant and sensitive models because they express these enzymes at higher levels.

• Cell Line Differences: Different kidney cell lines can have varying sensitivities. For example, primary cells often provide a more physiologically relevant response compared to immortalized cell lines.

• Species Differences: The metabolism and toxicity of DCVC can differ between species. Data from rodent models may not always directly translate to human cells.

Quantitative Data Summary

The cytotoxic effects of DCVC are both time- and concentration-dependent. Below are examples of data gathered from in vitro studies.

Table 1: Time- and Concentration-Dependent Cytotoxicity of DCVC in HTR-8/SVneo Cells

DCVC Concentration	Exposure Time	% Reduction in Live-to-Dead Cell Ratio
10 µM	48 h	55%
20 µM	24 h	51%
20 µM	48 h	67%

Data adapted from a study on human placental cells, demonstrating the principle of time and concentration dependence.

Table 2: Cytotoxicity of DCVC and its Precursor in Human Renal Tubule Cells

Compound	Exposure Time	EC50 (Concentration for 50% effect)
DCVG (precursor)	10 days	~3 µM
DCVC	10 days	~7.5 µM

This data highlights that sub-cytotoxic effects and gene expression changes can occur at concentrations as low as 0.1 µM to 1 µM over long exposure periods.

Experimental Protocols

Below are generalized, detailed methodologies for key experiments cited in DCVC toxicity research. Note: These are starting points and should be optimized for your specific cell type and experimental conditions.

Protocol 1: MTT Cell Viability Assay

This protocol assesses cell viability by measuring the metabolic conversion of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product by mitochondrial dehydrogenases.

Materials:

• Cells seeded in a 96-well plate

• DCVC stock solution

• Complete culture medium

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of DCVC in complete culture medium. Remove the old medium from the cells and add 100 µL of the DCVC-containing medium to the appropriate wells. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well.

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background.

Protocol 2: LDH Cytotoxicity Assay

This protocol quantifies the release of lactate dehydrogenase (LDH) from damaged cells into the culture supernatant.

Materials:

• Cells seeded in a 96-well plate

• DCVC stock solution

• LDH Assay Kit (commercially available kits are recommended and typically include a catalyst, dye, and lysis buffer)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT protocol. Include three sets of controls:

  • Vehicle Control: Untreated cells (spontaneous LDH release).

  • Maximum LDH Release Control: Untreated cells lysed with the kit's lysis buffer.

  • No-Cell Control: Medium only (background).

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.

• Assay Reaction: Carefully transfer 50 µL of supernatant from each well to a new flat-bottom 96-well plate.

• Reagent Addition: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add 50 µL to each well containing supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of stop solution (if included in the kit).

• Absorbance Measurement: Read the absorbance at 490 nm.

Protocol 3: Caspase-3/7 Activity Assay (Fluorometric)

This protocol measures the activation of executioner caspases 3 and 7, key mediators of apoptosis.

Materials:

• Cells seeded in a white- or black-walled 96-well plate

• DCVC stock solution

• Caspase-Glo® 3/7 Assay System (or similar)

• Luminometer or fluorometer

Procedure:

• Cell Seeding and Treatment: Seed cells in an opaque-walled 96-well plate suitable for luminescence/fluorescence. Treat with DCVC as described previously.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol. Allow it to equilibrate to room temperature.

• Reagent Addition: Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.

• Incubation: Mix the plate on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1-2 hours, protected from light.

• Signal Measurement: Measure the luminescence or fluorescence using a plate reader. The signal is proportional to the amount of caspase activity.

Visualizations

Caption: General experimental workflow for DCVC toxicity testing.

Technical Support Center: Minimizing Off-Target Effects of DCVC In Vivo

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the off-target effects of S-(1,2-dichlorovinyl)-L-cysteine (DCVC) in vivo.

Frequently Asked Questions (FAQs)

Q1: What is DCVC and what are its primary off-target effects in vivo?

A1: S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a nephrotoxicant used to induce acute kidney injury (AKI) in animal models. It is a metabolite of the industrial solvent trichloroethylene.[1][2] The primary and most significant off-target effect of DCVC is severe injury to the proximal tubules of the kidney, leading to acute tubular necrosis.[1][3]

Q2: What is the mechanism of DCVC-induced nephrotoxicity?

A2: DCVC is bioactivated in the renal proximal tubular cells by the enzyme cysteine S-conjugate β-lyase (CCBL). This enzymatic reaction produces a reactive thiol metabolite that can covalently bind to cellular macromolecules, deplete glutathione (GSH), induce oxidative stress, and cause lipid peroxidation.[4] These events culminate in mitochondrial dysfunction and cell death.[4]

Q3: How can I minimize the nephrotoxic effects of DCVC in my animal model?

A3: Minimizing the nephrotoxicity of DCVC involves a multi-pronged approach:

• Dose Optimization: Use the lowest effective dose of DCVC to achieve your desired level of kidney injury without causing excessive systemic toxicity. Doses in mice can range from 15 mg/kg for mild injury to 75 mg/kg for severe injury.[1]

• Inhibition of Bioactivation: Co-administration of an inhibitor of the bioactivating enzyme, cysteine S-conjugate β-lyase, can reduce the formation of the toxic metabolite. Aminooxyacetic acid (AOAA) has been shown to be effective.[4]

• Antioxidant Co-therapy: The use of antioxidants can help to mitigate the oxidative stress and lipid peroxidation that contribute to DCVC-induced cell death. (+) Cyanidanol-3 has been reported to reduce DCVC-induced nephrotoxicity.[4]

Q4: What are the key biomarkers to monitor for DCVC-induced nephrotoxicity?

A4: Key biomarkers for monitoring DCVC-induced nephrotoxicity include:

• Blood Urea Nitrogen (BUN) and Serum Creatinine: These are standard indicators of kidney function. A dose-dependent increase in BUN is a hallmark of DCVC-induced nephrotoxicity.[4]

• Kidney Injury Molecule-1 (KIM-1): A more sensitive and earlier biomarker of proximal tubule injury.

• Histopathology: Microscopic examination of kidney tissue is the gold standard for assessing the extent of tubular necrosis and other pathological changes.

Q5: Are there alternative in vivo models to study nephrotoxicity with potentially less severe systemic effects?

A5: While DCVC is a potent and specific nephrotoxicant, other models of chemically-induced kidney injury exist, such as those using cisplatin or gentamicin. The choice of model depends on the specific research question. Additionally, employing a robust tissue repair-focused study design with a priming, low dose of a nephrotoxicant can sometimes protect against a subsequent lethal dose, a phenomenon known as autoprotection.[3]

Troubleshooting Guides

Problem: Excessive mortality in the DCVC-treated animal group.

Possible Cause	Troubleshooting Steps
DCVC dose is too high.	Lower the dose of DCVC. A dose of 75 mg/kg in mice can lead to acute renal failure and death, while doses of 15-30 mg/kg induce injury with the potential for repair.[1]
Inadequate hydration of animals.	Ensure animals have free access to water. Dehydration can exacerbate kidney injury.
Underlying health issues in the animal colony.	Ensure the use of healthy, specific-pathogen-free (SPF) animals.

Problem: High variability in nephrotoxicity markers (e.g., BUN, Creatinine) between animals in the same treatment group.

Possible Cause	Troubleshooting Steps
Inconsistent DCVC administration.	Ensure accurate and consistent intraperitoneal (i.p.) injection technique.
Differences in animal age, weight, or strain.	Use animals of the same age, sex, and from the same genetic background.
Variations in the timing of sample collection.	Collect blood and tissue samples at a consistent time point post-DCVC administration. The peak of injury can vary with the dose (e.g., 36 hours for 15 mg/kg, 72 hours for 30 mg/kg in mice).[1]

Quantitative Data Summary

Table 1: Representative Effect of a Cysteine S-conjugate β-lyase Inhibitor (AOAA) on DCVC-Induced Nephrotoxicity Markers in Mice.

Treatment Group	Blood Urea Nitrogen (BUN) (mg/dL)	Serum Creatinine (mg/dL)	Histopathological Score (0-4)
Vehicle Control	25 ± 5	0.4 ± 0.1	0
DCVC (30 mg/kg)	150 ± 20	1.8 ± 0.3	3.5 ± 0.5
DCVC (30 mg/kg) + AOAA (50 mg/kg)	80 ± 15	1.0 ± 0.2	1.5 ± 0.5
(Note: These are representative data based on qualitative descriptions of "significant reductions" in the literature.[4] Actual values may vary based on experimental conditions.)

Table 2: Representative Effect of an Antioxidant ((+) Cyanidanol-3) on DCVC-Induced Nephrotoxicity Markers in Mice.

Treatment Group	Blood Urea Nitrogen (BUN) (mg/dL)	Serum Creatinine (mg/dL)	Histopathological Score (0-4)
Vehicle Control	25 ± 5	0.4 ± 0.1	0
DCVC (30 mg/kg)	150 ± 20	1.8 ± 0.3	3.5 ± 0.5
DCVC (30 mg/kg) + (+) Cyanidanol-3 (100 mg/kg)	95 ± 18	1.2 ± 0.2	2.0 ± 0.5
(Note: These are representative data based on qualitative descriptions of "significant reductions" in the literature.[4] Actual values may vary based on experimental conditions.)

Experimental Protocols

Protocol 1: Induction of Nephrotoxicity with DCVC in Mice

• Animal Model: Male Swiss-Webster mice (25-30 g).

• DCVC Preparation: Dissolve DCVC in sterile 0.9% saline to the desired concentration.

• Administration: Administer DCVC via intraperitoneal (i.p.) injection at a volume of 10 ml/kg body weight.

  • For mild to moderate injury: 15 mg/kg.

  • For moderate to severe injury: 30 mg/kg.

• Monitoring:

  • Collect blood samples via tail vein or cardiac puncture at baseline and at selected time points post-injection (e.g., 24, 48, 72 hours) for BUN and serum creatinine analysis.

  • At the end of the experiment, euthanize the animals and collect kidney tissue for histopathological analysis.

Protocol 2: Co-administration of Aminooxyacetic Acid (AOAA) to Mitigate DCVC Nephrotoxicity

• Animal Groups:

  • Group 1: Vehicle control (saline i.p.).

  • Group 2: DCVC only (e.g., 30 mg/kg i.p.).

  • Group 3: AOAA pre-treatment + DCVC (e.g., AOAA 50 mg/kg i.p., followed by DCVC 30 mg/kg i.p. 30 minutes later).

• AOAA Preparation: Dissolve AOAA in sterile 0.9% saline.

• Administration:

  • Administer AOAA i.p. 30 minutes prior to DCVC administration.

  • Administer DCVC as described in Protocol 1.

• Monitoring: Follow the monitoring procedures outlined in Protocol 1.

Protocol 3: Histopathological Evaluation of Renal Injury

• Tissue Processing:

  • Fix kidney tissue in 10% neutral buffered formalin for 24 hours.

  • Dehydrate the tissue through a graded series of ethanol, clear in xylene, and embed in paraffin.

• Staining:

  • Section the paraffin-embedded tissue at 4-5 µm and mount on glass slides.

  • Stain with Hematoxylin and Eosin (H&E) for general morphology.

• Scoring:

  • Examine the slides under a light microscope.

  • Score the degree of acute tubular necrosis in the renal cortex on a scale of 0 to 4:

    • 0: Normal histology.

    • 1: Mild, focal necrosis.

    • 2: Moderate, multifocal necrosis.

    • 3: Severe, widespread necrosis.

    • 4: Extensive necrosis with loss of architecture.

Visualizations

Caption: Signaling pathway of DCVC-induced nephrotoxicity.

Caption: Experimental workflow for minimizing DCVC off-target effects.

References

• 1. Renal injury and repair following S-1, 2 dichlorovinyl-L-cysteine administration to mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Role of tissue repair in survival from s-(1,2-dichlorovinyl)-L-cysteine-induced acute renal tubular necrosis in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Peroxidative damage and nephrotoxicity of dichlorovinylcysteine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: S-(1,2-dichlorovinyl)-L-cysteine (DCVC)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and storage of S-(1,2-dichlorovinyl)-L-cysteine (DCVC) stock solutions to prevent contamination and ensure experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is DCVC and why is preventing contamination in its stock solutions critical?

A1: S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a nephrotoxic metabolite of the industrial solvent trichloroethylene.[1][2][3][4] It is widely used in toxicology research to study mechanisms of chemical-induced cell injury. Contamination of DCVC stock solutions, whether microbial or chemical, can lead to inaccurate and unreliable experimental results, potentially compromising research outcomes and leading to misinterpretation of toxicological data.

Q2: What are the primary types of contamination to be aware of when working with DCVC stock solutions?

A2: The two primary types of contamination are:

• Microbial Contamination: Introduction of bacteria, fungi, or other microorganisms into the stock solution. This can alter the chemical properties of the solution and directly impact cell cultures.

• Chemical Contamination: This includes degradation of DCVC itself, the introduction of impurities from solvents or containers, or cross-contamination from other chemicals. DCVC can be sensitive to environmental factors, which may influence its stability.[5]

Q3: What are the initial signs of potential contamination in my DCVC stock solution?

A3: Visual indicators of microbial contamination can include turbidity, cloudiness, or the appearance of particulates in a solution that should be clear. Chemical degradation may not always have obvious visual cues, but a change in color or the formation of precipitates can be indicative. Any unexpected or inconsistent experimental results should also prompt a review of the stock solution's integrity.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Unexpected cell death or altered cellular morphology in control (vehicle-treated) groups.	Microbial contamination of the DCVC solvent (e.g., DMSO, water) or the stock solution itself.	1. Culture an aliquot of the stock solution on a nutrient agar plate to test for microbial growth.2. Filter-sterilize a new batch of solvent and prepare a fresh DCVC stock solution using aseptic techniques.3. Routinely inspect stock solutions for any signs of contamination before use.
Inconsistent or weaker-than-expected toxic effects of DCVC across experiments.	Chemical degradation of the DCVC stock solution due to improper storage (e.g., exposure to light, incorrect temperature).	1. Prepare fresh stock solutions more frequently.2. Store stock solutions in small, single-use aliquots to minimize freeze-thaw cycles.3. Protect stock solutions from light by using amber vials or wrapping vials in aluminum foil.4. Refer to the stability data table below for appropriate storage conditions.
Precipitate forms in the DCVC stock solution upon storage.	The concentration of DCVC may exceed its solubility in the chosen solvent at the storage temperature.	1. Gently warm the solution to see if the precipitate redissolves. If it does, consider preparing a slightly less concentrated stock solution.2. Ensure the solvent is of high purity and appropriate for DCVC. DCVC is soluble in polar solvents.[5]3. Filter the solution through a sterile, compatible filter to remove any undissolved particles before use, though this may alter the final concentration.
Variability in results between different batches of DCVC stock solutions.	Inconsistent weighing of DCVC powder or dilution errors during preparation.	1. Use a calibrated analytical balance for weighing the DCVC powder.2. Use calibrated pipettes for solvent measurement.3. Prepare a larger volume of stock solution to be aliquoted for multiple experiments to ensure consistency.

Experimental Protocols

Protocol for Preparation of a Sterile DCVC Stock Solution

This protocol outlines the steps for preparing a 100 mM DCVC stock solution in DMSO, a common solvent for this compound.

Materials:

• S-(1,2-dichlorovinyl)-L-cysteine (DCVC) powder

• High-purity, sterile dimethyl sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Sterile, calibrated micropipettes and tips

• Laminar flow hood or biological safety cabinet

• Vortex mixer

• Sterile 0.22 µm syringe filter (optional, for solvent sterilization if not pre-sterilized)

Procedure:

• Work in a sterile environment: Perform all steps in a laminar flow hood or biological safety cabinet to minimize the risk of microbial contamination.

• Tare the weighing vessel: Place a sterile, amber microcentrifuge tube on the analytical balance and tare the weight.

• Weigh DCVC powder: Carefully weigh the desired amount of DCVC powder directly into the tared tube. For a 1 mL 100 mM stock solution, this would be 21.61 mg of DCVC (Molecular Weight: 216.09 g/mol ).

• Add solvent: Using a sterile, calibrated micropipette, add the calculated volume of sterile DMSO to the tube containing the DCVC powder.

• Dissolve the compound: Tightly cap the tube and vortex at room temperature until the DCVC is completely dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

• Aliquot for storage: Dispense the stock solution into smaller, sterile, single-use amber vials or tubes. This prevents repeated freeze-thaw cycles and reduces the risk of contaminating the entire stock.

• Label and store: Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent used. Store at -20°C or -80°C for long-term stability.

Data on DCVC Stability and Storage

Parameter	Condition	Observation/Recommendation	Reference
Solubility	Polar Solvents	DCVC is soluble in polar solvents.	[5]
Methanol, DMSO, Water	Soluble in methanol, DMSO, and water.
Storage Temperature	-20°C	Recommended for long-term storage of stock solutions to maintain stability.
Light Sensitivity	General Handling	As a general precaution for cysteine-containing compounds, protection from light is recommended to prevent photo-degradation. Use of amber vials is advised.
Chemical Stability	Aqueous Solutions	DCVC and its derivatives can have limited half-lives in biological media and in the presence of other reactive molecules like glutathione.	[6][7]
Plastic Compatibility	General Halogenated Organics	Caution should be exercised when storing halogenated organic compounds in certain plastics. Glass or chemically resistant polymer vials are preferable.	[8]

Visualizations

Experimental Workflow for Preparing a Sterile DCVC Stock Solution

Caption: Workflow for the sterile preparation of DCVC stock solutions.

DCVC-Induced Mitochondrial-Mediated Apoptosis Pathway

Caption: Simplified signaling pathway of DCVC-induced apoptosis.

Bioactivation of DCVC

Caption: Metabolic pathway leading to the formation of DCVC and its toxic metabolites.

References

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. Role of mitochondrial dysfunction in cellular responses to S-(1,2-dichlorovinyl)-L-cysteine in primary cultures of human proximal tubular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Role of Mitochondrial Dysfunction in Cellular Responses to S-(1,2-Dichlorovinyl)-L-cysteine in Primary Cultures of Human Proximal Tubular Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxicity of trichloroethylene and S-(1, 2-dichlorovinyl)-L-cysteine in primary cultures of rat renal proximal tubular and distal tubular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ehs.unl.edu [ehs.unl.edu]

Adjusting experimental timelines for DCVC-induced nephropathy.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing S-(1,2-dichlorovinyl)-L-cysteine (DCVC) to induce nephropathy in experimental models.

Frequently Asked Questions (FAQs)

Q1: What is the typical timeline for DCVC-induced kidney injury in mice?

A1: The timeline for renal injury is dose-dependent. For mild to moderate injury (e.g., 15 mg/kg, i.p.), the peak of injury is typically observed around 36 hours post-administration. For moderate to severe injury (e.g., 30 mg/kg, i.p.), the peak is usually around 72 hours. At higher doses (e.g., 75 mg/kg, i.p.), severe injury progresses beyond 72 hours, and tissue repair may be inhibited.[1] The entire experimental period to assess both injury and repair can extend up to 14 days.[2]

Q2: What are the expected outcomes at different doses of DCVC?

A2: Lower doses (e.g., 15 mg/kg) generally induce mild to moderate renal injury followed by a repair phase. Intermediate doses (e.g., 30 mg/kg) can cause moderate to severe injury, with the potential for repair. High doses (e.g., 75 mg/kg) often lead to severe acute renal failure and can be associated with high mortality due to the inhibition of the tissue repair process.[1][2]

Q3: We are observing higher than expected mortality in our low-dose DCVC group. What could be the cause?

A3: Several factors could contribute to unexpected mortality. First, verify the DCVC concentration and the accuracy of your dosing calculations and administration volume. Ensure the use of an appropriate vehicle, such as sterile distilled water or saline.[1] Animal strain, age, and health status can also influence susceptibility. Concurrent stressors or underlying health issues in the animals can exacerbate the toxic effects of DCVC. Review your animal husbandry and handling procedures to minimize stress. If the issue persists, consider a pilot study with a slightly lower dose or a different animal supplier.

Q4: There is significant variability in our kidney injury markers (BUN, creatinine) between animals in the same group. How can we reduce this?

A4: To minimize variability, ensure consistency in all experimental procedures. This includes precise and consistent DCVC administration (e.g., intraperitoneal injection technique), standardized timing of sample collection, and uniform sample processing. Use animals of the same age, sex, and genetic background, and house them under identical environmental conditions. Ensure that food and water are provided ad libitum, as dehydration can affect renal function markers. When collecting blood, use a consistent method (e.g., cardiac puncture, tail vein) and process all samples identically and promptly to avoid artifacts.[1]

Q5: When is the best time to collect samples to assess peak kidney injury?

A5: For a 15 mg/kg dose, collecting blood and kidney tissue around 36 hours is ideal for observing peak injury. For a 30 mg/kg dose, the peak is typically around 72 hours.[1] For time-course studies, it is advisable to include multiple time points before and after the expected peak to capture the full dynamic range of injury and any subsequent repair.

Troubleshooting Guides

Issue 1: High Animal Mortality

Potential Cause	Troubleshooting Steps
Incorrect DCVC Dosage	Double-check all calculations for dose preparation and administration volume. Ensure the stock solution is homogeneously dissolved.
Animal Strain Susceptibility	Different mouse strains can have varying sensitivities to DCVC. If using a new strain, consider a dose-finding study to establish the appropriate toxic, but sublethal, dose range.
Animal Health Status	Ensure all animals are healthy and free of underlying diseases before starting the experiment. Quarantine and acclimate new animals appropriately.
Dehydration	Ensure animals have free access to water. Dehydration can exacerbate kidney injury. In some cases, providing subcutaneous saline may be necessary for supportive care, but this should be part of the experimental design.
High Dose and Inhibited Repair	At high doses of DCVC (e.g., 75 mg/kg), tissue repair is often inhibited, leading to progressive renal failure and death.[2] If the goal is not to study acute mortality, consider using a lower dose.

Issue 2: Inconsistent or Unexpected Kidney Injury Marker Results

Potential Cause	Troubleshooting Steps
Inconsistent DCVC Administration	Ensure all personnel are proficient in the chosen administration route (e.g., intraperitoneal injection) to ensure consistent delivery of the compound.
Variability in Sample Collection Timing	Adhere strictly to the predetermined time points for sample collection, as kidney injury markers can change rapidly.
Improper Sample Handling	Process blood and urine samples consistently and according to validated protocols. For serum, allow blood to clot completely before centrifugation. For plasma, use appropriate anticoagulants and centrifuge promptly. Store all samples at the recommended temperature (-80°C for long-term storage).[3][4][5]
Assay Performance	Use commercially available and validated assay kits for BUN, creatinine, and other biomarkers.[1] Run quality controls with each assay to ensure accuracy and reproducibility.
Biological Variability	Use a sufficient number of animals per group to account for biological variability. Ensure animals are age and sex-matched.

Data Presentation

Table 1: DCVC Dosage Regimens and Expected Outcomes in Mice [1]

Dose (mg/kg, i.p.)	Expected Outcome	Peak of Injury
15	Mild to moderate renal injury with subsequent repair	36 hours
30	Moderate to severe renal injury with potential for repair	72 hours
75	Severe renal injury, often leading to acute renal failure and mortality (repair inhibited)	>72 hours

Table 2: Typical Changes in Serum Biomarkers after DCVC Administration [1]

Biomarker	Time Point	Expected Change
Blood Urea Nitrogen (BUN)	24-72 hours	Significant increase
Serum Creatinine	24-72 hours	Significant increase

Experimental Protocols

Protocol 1: DCVC Administration

• Preparation: Dissolve S-(1,2-dichlorovinyl)-L-cysteine (DCVC) in sterile distilled water or 0.9% saline to the desired concentration.

• Dosing: Administer the DCVC solution via intraperitoneal (i.p.) injection. The injection volume should be consistent across all animals (e.g., 10 ml/kg).[2]

• Controls: Administer the vehicle (sterile distilled water or saline) to the control group using the same volume and route of administration.

Protocol 2: Blood and Tissue Collection

• Anesthesia: Anesthetize the mouse using an approved method (e.g., isoflurane inhalation).

• Blood Collection: Collect blood via cardiac puncture for terminal studies. For survival studies, blood can be collected from the tail vein.[1]

• Serum/Plasma Preparation:

  • For serum, allow the blood to clot at room temperature for 30 minutes, then centrifuge at 2,000 x g for 10 minutes at 4°C.[1]

  • For plasma, collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA) and centrifuge at 2,000 x g for 10 minutes at 4°C.

• Tissue Harvest: Perfuse the animal with phosphate-buffered saline (PBS) to remove blood from the organs.

• Fixation: Excise the kidneys and fix one kidney in 4% paraformaldehyde overnight at 4°C for histopathology. The other kidney can be snap-frozen in liquid nitrogen and stored at -80°C for molecular or biochemical analyses.[1]

Protocol 3: Histopathological Analysis

• Processing: After fixation, dehydrate the kidney tissue through a series of graded ethanol solutions, clear with xylene, and embed in paraffin.

• Sectioning: Cut 3-5 µm thick sections using a microtome.

• Staining: Stain the sections with Hematoxylin and Eosin (H&E) to visualize general morphology and signs of injury, such as tubular necrosis, loss of brush border, and cast formation. Periodic acid-Schiff (PAS) staining can also be used to assess tubular injury.[6]

• Evaluation: Examine the stained sections under a microscope. Tubular injury can be scored semi-quantitatively by a blinded observer.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. A protocol for collection and infusion of cerebrospinal fluid in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bcm.edu [bcm.edu]
• 5. idexxbioanalytics.com [idexxbioanalytics.com]
• 6. Deep-learning model for evaluating histopathology of acute renal tubular injury - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with high mortality rates in DCVC animal studies.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering high mortality rates in animal studies involving S-(1,2-dichlorovinyl)-L-cysteine (DCVC).

Troubleshooting Guide

High Mortality Rates

Q1: We are observing an unexpectedly high mortality rate in our DCVC animal study, even at doses reported to be non-lethal. What are the potential causes and how can we troubleshoot this?

A1: High mortality can stem from several factors. Here’s a systematic approach to troubleshooting:

• Dose and Formulation:

  • Verification: Double-check your calculations for dose preparation. Ensure the final concentration of the DCVC solution is accurate.

  • Solubility and Stability: Confirm that DCVC is fully dissolved in the vehicle (e.g., distilled water) and has not precipitated. Prepare fresh solutions for each experiment to avoid degradation.

  • Vehicle Effects: While distilled water is a common vehicle, ensure it is sterile and pyrogen-free.

• Animal Strain and Health:

  • Strain Susceptibility: Different rodent strains can have varying sensitivities to toxicants. Verify the strain you are using and consult literature for any known differences in susceptibility.

  • Health Status: Ensure that the animals are healthy, free of underlying infections, and properly acclimatized to the facility before starting the experiment. Compromised animal health can significantly increase sensitivity to DCVC.

• Administration Technique:

  • Route of Administration: Intraperitoneal (IP) injection is common for DCVC studies. Improper technique can lead to injection into an organ, causing severe injury or death. Ensure all personnel are thoroughly trained in the correct IP injection procedure.

  • Injection Volume and Rate: Administering too large a volume or injecting too quickly can cause undue stress and physical trauma. Adhere to recommended injection volumes for the specific rodent species and size.

• Monitoring and Intervention:

  • Frequency of Monitoring: Increase the frequency of animal monitoring, especially during the peak toxicity period (typically 24-72 hours post-injection).

  • Humane Endpoints: Establish clear humane endpoints before the study begins. Euthanize animals that reach these endpoints to prevent unnecessary suffering and to collect more consistent data from the remaining animals.

Frequently Asked Questions (FAQs)

General

Q2: What is the primary mechanism of DCVC toxicity?

A2: DCVC is a potent nephrotoxicant. Its toxicity is primarily mediated by its bioactivation in the proximal tubule cells of the kidney. This leads to the generation of reactive metabolites that cause severe mitochondrial dysfunction, oxidative stress, and ultimately, apoptotic and necrotic cell death of the tubular epithelium.

Q3: Are there alternatives to reduce the number of animals used or to refine the study to minimize suffering?

A3: Yes, consider the "3Rs" principles (Replacement, Reduction, and Refinement):

• Replacement: Where possible, use in vitro models, such as primary renal proximal tubule cell cultures, to screen for toxicity before moving to in vivo studies.

• Reduction: Use pilot studies with a small number of animals to determine the optimal dose range and to identify potential issues before conducting a large-scale study.

• Refinement: Implement comprehensive humane endpoints to minimize pain and distress. Provide supportive care, such as supplemental hydration or soft food, if it does not interfere with the study objectives.

Dosing and Administration

Q4: What are the reported LD40 and LD90 values for DCVC in Swiss-Webster mice?

A4: In male Swiss-Webster mice, the reported LD40 (lethal dose for 40% of the population) is 40 mg/kg, and the LD90 is 75 mg/kg when administered via intraperitoneal injection.[1]

Q5: What is a standard protocol for preparing and administering DCVC to mice?

A5: A common method involves dissolving DCVC in sterile, distilled water. The solution is then administered as a single intraperitoneal (IP) injection. The volume of the injection should be carefully calculated based on the animal's body weight (e.g., 10 ml/kg).[1]

Animal Monitoring and Welfare

Q6: What are the key clinical signs of DCVC-induced nephrotoxicity in rodents?

A6: Key clinical signs include:

• Weight loss

• Dehydration (indicated by skin tenting)

• Ruffled fur

• Hunched posture

• Lethargy or reduced activity

• Changes in urine output (oliguria or anuria)

Q7: What are appropriate humane endpoints for a DCVC nephrotoxicity study?

A7: Humane endpoints should be established prior to the study and may include:

• A significant loss of body weight (e.g., >20% of baseline).

• Inability to access food or water.

• Severe lethargy or unresponsiveness to gentle stimuli.

• Persistent signs of pain or distress.

• Moribund state (e.g., inability to remain upright, labored breathing).

Data Presentation

Table 1: Dose-Response Relationship of DCVC in Male Swiss-Webster Mice[1]

Dose (mg/kg, IP)	Expected Mortality	Key Pathological Findings
15	Low	Mild to moderate renal injury, timely tissue repair
30	Moderate	Significant renal injury, delayed but adequate tissue repair
40 (LD40)	~40%	Severe renal injury, robust but potentially insufficient tissue repair
75 (LD90)	~90%	Extensive renal injury, inhibited tissue repair, acute renal failure

Experimental Protocols

Protocol: DCVC Administration and Monitoring in Mice

This protocol is a general guideline and should be adapted and approved by the institution's Animal Care and Use Committee (IACUC).

1. Materials:

• S-(1,2-dichlorovinyl)-L-cysteine (DCVC)

• Sterile, distilled water for injection

• Sterile syringes (1 ml) and needles (25-27 gauge)

• 70% ethanol for disinfection

• Calibrated scale for animal weighing

• Personal Protective Equipment (PPE)

2. Animal Model:

• Male Swiss-Webster mice, 8-10 weeks old, acclimatized for at least one week.

3. DCVC Solution Preparation:

• On the day of injection, dissolve DCVC in sterile distilled water to the desired final concentrations (e.g., 1.5, 3.0, 4.0, and 7.5 mg/ml to achieve doses of 15, 30, 40, and 75 mg/kg with a 10 ml/kg injection volume).

• Ensure the solution is clear and free of particulates.

4. Administration Procedure (Intraperitoneal Injection):

• Weigh each mouse accurately immediately before dosing.

• Calculate the precise volume of DCVC solution to be injected.

• Restrain the mouse securely, tilting it slightly head-down to move the abdominal organs forward.

• Disinfect the injection site in the lower right quadrant of the abdomen with 70% ethanol.

• Insert the needle at a 15-30 degree angle, bevel up.

• Aspirate slightly to ensure the needle has not entered the bladder or intestines.

• Inject the solution slowly and smoothly.

• Return the mouse to its cage and monitor for immediate adverse reactions.

5. Post-Administration Monitoring:

• Monitor animals at least twice daily for the first 72 hours, and daily thereafter.

• Record body weight daily.

• Assess clinical signs using a scoring sheet (see example below).

• Provide supportive care as appropriate and not conflicting with study design (e.g., gel packs for hydration).

• Euthanize animals that meet the pre-defined humane endpoints.

Table 2: Example Clinical Scoring Checklist for DCVC Toxicity

Parameter	Score 0 (Normal)	Score 1 (Mild)	Score 2 (Moderate)	Score 3 (Severe)
Appearance	Fur smooth, well-groomed	Fur slightly ruffled	Fur ruffled and matted	Piloerection, soiled fur
Posture	Normal	Slight hunching when still	Consistent hunched posture	Arched back, reluctance to move
Activity	Active and alert	Slightly less active	Lethargic, slow response	Moribund, unresponsive
Dehydration	Skin retracts immediately	Skin retracts slowly	Skin tent remains for 1-2 sec	Skin tent remains >2 sec
Weight Loss	< 5%	5-10%	10-20%	> 20%

Action: A cumulative score of 4 or a score of 3 in any single category should trigger consultation with veterinary staff and consideration for euthanasia.

Mandatory Visualizations

Signaling Pathways

Caption: DCVC-induced JNK signaling pathway leading to apoptosis.

Caption: Role of PKC-α in DCVC-induced mitochondrial dysfunction.

Experimental Workflow

Caption: General experimental workflow for a DCVC in vivo toxicity study.

References

• 1. Renal injury and repair following S-1, 2 dichlorovinyl-L-cysteine administration to mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for Handling and Storing DCVC Safely

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the safe handling, storage, and experimental use of S-1,2-dichlorovinyl-L-cysteine (DCVC). The information is presented in a question-and-answer format to directly address specific issues and troubleshooting scenarios.

Frequently Asked Questions (FAQs) on Handling and Storage

Q1: How should I properly store DCVC powder and stock solutions?

A1: To ensure the stability and integrity of DCVC, it is critical to adhere to proper storage conditions. For long-term storage, DCVC powder should be kept in a tightly sealed container in a cool, dry, and well-ventilated area.

For experimental use, it is best practice to prepare a concentrated stock solution, aliquot it into single-use volumes, and store it at low temperatures to minimize degradation from repeated freeze-thaw cycles.

Storage Condition	Shelf Life
-20°C	Up to 1 year
-80°C	Up to 2 years

Q2: What is the recommended solvent for preparing DCVC stock solutions?

A2: The choice of solvent depends on the experimental requirements. Dimethyl sulfoxide (DMSO) is a common solvent for preparing high-concentration stock solutions of DCVC. For cell culture experiments, it is crucial to ensure the final concentration of DMSO is not toxic to the cells, typically below 0.5% (v/v), though this can be cell-line dependent.[1][2] Phosphate-buffered saline (PBS) can also be used for preparing lower concentration stock solutions.

Q3: What personal protective equipment (PPE) should be worn when handling DCVC?

A3: Due to its nephrotoxic properties, appropriate PPE is mandatory when handling DCVC. This includes:

• Gloves: Nitrile gloves are recommended to prevent skin contact.

• Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

• Eye Protection: Safety glasses or goggles are necessary to protect from splashes or aerosols.

All handling of DCVC powder and concentrated solutions should be performed in a certified chemical fume hood to avoid inhalation.

Troubleshooting Experimental Issues

Q1: My experimental results with DCVC are inconsistent between replicates. What could be the cause?

A1: High variability between replicates is a common issue in in vitro assays and can be attributed to several factors:

• Uneven Cell Seeding: Ensure a homogenous cell suspension by gently pipetting or swirling before and during plating.

• Pipetting Errors: Use calibrated pipettes and consistent technique for adding cells, DCVC, and assay reagents.

• Edge Effects: The outer wells of a microplate are prone to evaporation. It is good practice to fill these wells with sterile PBS or media without cells and not use them for data collection.[3]

Q2: I am not observing any cytotoxic effect of DCVC in my cell line. What should I check?

A2: If DCVC does not appear to be effective, consider the following:

• Cell Health: Ensure your cells are healthy, in the exponential growth phase, and have a high viability (ideally >95%).

• DCVC Concentration: Verify the calculations for your serial dilutions. It is possible the concentrations used are too low to elicit a response in your specific cell line.

• Compound Stability: Ensure the DCVC stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles, which can lead to degradation.

• Assay Interference: Some compounds can interfere with the readouts of certain cytotoxicity assays (e.g., MTT). Consider using an alternative assay to confirm your results.

Q3: How can I differentiate between DCVC-induced cytotoxicity and the toxic effects of the solvent (DMSO)?

A3: This is a critical control in any experiment using a solvent to dissolve a test compound.

• Vehicle Control: Always include a control group that is treated with the same final concentration of the solvent (e.g., DMSO) as the experimental groups. This allows you to measure the baseline level of cytotoxicity caused by the solvent alone.

• Solvent Toxicity Titration: If you are unsure about the tolerance of your cell line to the solvent, it is advisable to perform a preliminary experiment where you treat the cells with a range of solvent concentrations to determine the highest non-toxic concentration. Studies have shown that even low concentrations of DMSO (above 1%) can induce apoptosis in some cell lines.[1]

Experimental Protocols

Protocol 1: Assessing DCVC Cytotoxicity using MTT Assay

This protocol is adapted for determining the half-maximal inhibitory concentration (IC50) of DCVC in a renal cell line, such as HK-2 cells.

Materials:

• DCVC

• HK-2 cells (or other suitable renal cell line)

• Complete cell culture medium

• 96-well microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed HK-2 cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• DCVC Treatment: Prepare serial dilutions of DCVC in complete culture medium. A suggested starting range is 1 µM to 200 µM. Remove the old medium from the cells and add 100 µL of the DCVC-containing medium to the respective wells. Include untreated and vehicle (DMSO) controls.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the MTT-containing medium and add 100 µL of solubilization solution to each well. Mix thoroughly on an orbital shaker for 15 minutes to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot the results against the DCVC concentration to determine the IC50 value.

Protocol 2: Detecting DCVC-Induced Apoptosis using Annexin V Staining

This protocol describes the detection of apoptosis in cells treated with DCVC using an Annexin V-FITC apoptosis detection kit.

Materials:

• DCVC-treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the desired concentrations of DCVC for the appropriate duration.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of Annexin V-FITC and 5 µL of PI. Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Quantitative Data Summary

Cell Line	Compound	IC50 / Cytotoxic Concentration	Exposure Time	Reference
HK-2	Cisplatin	10.1 µM	24 hours	[4]
HK-2	Tenofovir	9.2 µM	48 hours	[5]
RPTEC/TERT1	DCVC (trans)	Nrf2 activation at 3 µM; Stress response at 30 µM	Not Specified	[6]
HTR-8/SVneo	DCVC	Significant cytotoxicity at ≥ 10 µM	Not Specified	[7]

Note: The cytotoxic concentration of DCVC can vary significantly depending on the cell line and experimental conditions.

DCVC-Induced Signaling Pathway

DCVC is known to induce nephrotoxicity primarily through a mechanism involving oxidative stress and subsequent apoptosis.[8] The bioactivation of DCVC in renal proximal tubule cells leads to the generation of reactive species, which triggers mitochondrial dysfunction. This is a key event in the intrinsic pathway of apoptosis.

The process can be summarized as follows:

• Bioactivation: DCVC is metabolized by the enzyme β-lyase in the kidneys to a reactive thiol.

• Oxidative Stress: This reactive metabolite leads to the production of reactive oxygen species (ROS), causing cellular damage.

• Mitochondrial Dysfunction: ROS accumulation damages the mitochondria, leading to the permeabilization of the mitochondrial outer membrane.

• Apoptosome Formation: The permeabilized mitochondrial membrane releases cytochrome c into the cytosol. Cytochrome c then binds to Apaf-1, forming the apoptosome.[9]

• Caspase Activation: The apoptosome activates the initiator caspase, Caspase-9. Activated Caspase-9, in turn, cleaves and activates the executioner caspases, such as Caspase-3 and Caspase-7.[1][10]

• Apoptosis Execution: The executioner caspases cleave a variety of cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis, including DNA fragmentation and cell death.

The process is also regulated by the Bcl-2 family of proteins, where pro-apoptotic members like Bax and Bak promote mitochondrial permeabilization, while anti-apoptotic members like Bcl-2 and Bcl-xL inhibit this process.[8][11]

Caption: DCVC-induced intrinsic apoptosis pathway.

Waste Disposal

Proper disposal of DCVC and contaminated materials is essential to prevent environmental contamination and ensure laboratory safety. As a halogenated organic compound, DCVC waste should be handled as hazardous chemical waste.

Q1: How should I dispose of unused DCVC powder and stock solutions?

A1: Unused DCVC powder and concentrated stock solutions should not be disposed of down the drain or in regular trash. They should be collected in a designated, properly labeled, and sealed hazardous waste container for collection by your institution's environmental health and safety department.

Q2: How should I handle liquid waste from my experiments containing DCVC?

A2: All liquid waste, including cell culture medium containing DCVC, should be collected in a clearly labeled hazardous waste container. Do not mix with other types of chemical waste unless you have confirmed they are compatible.

Q3: What is the procedure for disposing of contaminated labware?

A3: Disposable labware, such as pipette tips, tubes, and plates, that have come into contact with DCVC should be collected in a designated biohazard or chemical waste bag for incineration. Non-disposable labware should be decontaminated by rinsing with a suitable solvent (e.g., ethanol) and then washed thoroughly. The solvent rinse should be collected as hazardous waste.

Always consult your institution's specific guidelines for hazardous waste disposal.[12]

References

• 1. Caspases: pharmacological manipulation of cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. An in vitro method for nephrotoxicity evaluation using HK-2 human kidney epithelial cells combined with biomarkers of nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. The BCL2 family: from apoptosis mechanisms to new advances in targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Caspase activation during virus infection: more than just the kiss of death? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Caspase Functions in Cell Death and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]
• 11. otago.ac.nz [otago.ac.nz]
• 12. carlroth.com:443 [carlroth.com:443]

Technical Support Center: Ensuring Reproducibility in DCVC Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in ensuring the reproducibility of their Dendritic Cell Vaccine (DCVC) experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most critical sources of variability in DCVC manufacturing?

A1: The most significant sources of variability in DCVC manufacturing stem from the starting patient material (monocytes), the consistency of reagents such as cytokines and antigens, the specific protocols used for cell culture and maturation, and the cryopreservation process. Patient-related factors, in particular, can contribute to a large degree of the variability observed.

Q2: How can I minimize variability between different batches of DC vaccines?

A2: To minimize batch-to-batch variation, it is crucial to standardize all protocols, from monocyte isolation to final product cryopreservation. This includes using qualified reagents from a consistent supplier, adhering to strict cell culture conditions (e.g., incubation times, cytokine concentrations), and implementing a robust quality control (QC) testing plan at critical stages of the manufacturing process. Manufacturing a single large lot of DCs and cryopreserving aliquots for the entire study can also significantly reduce variability.

Q3: What are the key quality control assays I should perform?

A3: Key QC assays for DC vaccines include assessing cell viability and yield, analyzing the phenotype of the dendritic cells (DCs) by flow cytometry for maturation markers (e.g., CD83, CD86, HLA-DR), testing for sterility (absence of bacteria, fungi, and mycoplasma), and performing a potency assay to measure the vaccine's ability to stimulate an immune response, such as a mixed lymphocyte reaction (MLR) or a T-cell proliferation assay.[1][2]

Q4: Is it better to use fresh or cryopreserved DCs for vaccination?

A4: Cryopreserved DCs offer significant logistical advantages, allowing for the production of a large, single batch of vaccine that can be quality controlled and then used for multiple vaccinations over time. Studies have shown that with optimized cryopreservation protocols, there are no significant differences in the morphology, phenotype, and T-cell stimulatory capacity between freshly generated and cryopreserved DCs.[3] This approach can also reduce batch-to-batch variations.[3]

Troubleshooting Guides

Issue 1: Low Cell Viability

Q: My dendritic cell viability is consistently low after thawing. What are the possible causes and how can I troubleshoot this?

A: Low post-thaw viability is a common issue that can compromise your experimental results. Here are the primary causes and troubleshooting steps:

• Suboptimal Freezing Protocol:

  • Solution: Ensure a controlled and slow cooling rate of -1°C per minute. Use a validated cryopreservation medium containing a suitable cryoprotectant like DMSO. The addition of substances like trehalose to the freezing medium has been shown to improve the recovery of viable and functional DCs.[4]

• Poor Cell Health Before Freezing:

  • Solution: Only cryopreserve cells that are in a healthy state and in the logarithmic growth phase. Ensure high viability (>90%) before initiating the freezing process.

• Incorrect Thawing Procedure:

  • Solution: Thaw cells rapidly in a 37°C water bath until only a small ice crystal remains. Immediately and gently transfer the cells to pre-warmed culture medium to dilute the cryoprotectant, as prolonged exposure can be toxic.

• Mechanical Stress:

  • Solution: Handle cells gently throughout the process. Avoid vigorous pipetting or high-speed centrifugation, especially immediately after thawing when cells are more fragile.

Issue 2: Inconsistent DC Maturation

Q: I am observing inconsistent expression of maturation markers (e.g., CD83, CD86) on my mature DCs. What could be the reason?

A: Inconsistent maturation is a critical issue as it directly impacts the vaccine's potency. Here’s how to troubleshoot it:

• Variability in Maturation Cocktail:

  • Solution: Prepare and use a standardized maturation cocktail with consistent concentrations of all components (e.g., TNF-α, IL-1β, IL-6, and PGE2). Ensure all components are properly stored and have not expired. Different maturation cocktails can induce different DC phenotypes, so consistency is key.

• Low Purity of Immature DC Population:

  • Solution: Ensure a high purity of the monocyte population before differentiation. Contaminating cells can interfere with the differentiation and maturation process. Consider using methods like magnetic-activated cell sorting (MACS) for higher purity.

• Timing of Maturation Induction:

  • Solution: Adhere to a strict timeline for the addition of the maturation cocktail. The timing of maturation induction after the initial differentiation period is crucial for achieving a consistent phenotype.

• Donor-to-Donor Variability:

  • Solution: While difficult to eliminate, understanding the baseline characteristics of the starting material from different donors can help in interpreting results. Documenting the phenotype of immature DCs before maturation can provide insights into the starting population's influence on the final product.

Issue 3: Poor T-Cell Proliferation in Potency Assays

Q: My DC vaccine batches show variable or low T-cell proliferation in our mixed lymphocyte reaction (MLR) or T-cell co-culture assays. How can I improve the consistency?

A: A robust T-cell response is a key indicator of DC vaccine potency. Here are some troubleshooting steps:

• Suboptimal DC:T-Cell Ratio:

  • Solution: Optimize the ratio of dendritic cells to T-cells in your co-culture. A common starting point is a 1:10 ratio, but this may need to be titrated for your specific experimental setup.

• Poor Antigen Loading:

  • Solution: Ensure efficient loading of the antigen onto the DCs. For peptide antigens, ensure the correct concentration and incubation time. For tumor lysates, the quality and concentration of the lysate are critical. Unmodified freeze-thaw tumor lysates have been shown to sometimes inhibit DC maturation and function.[3]

• Inadequate DC Maturation:

  • Solution: As discussed in the previous section, ensure your DCs are fully mature. Immature or semi-mature DCs may not effectively activate T-cells and can even induce tolerance.

• Responder T-Cell Viability and Purity:

  • Solution: Ensure the T-cells used in the assay are of high viability and purity. Poor T-cell health will lead to a weak proliferative response regardless of the DC potency.

Data Presentation

Table 1: Comparison of Monocyte Isolation Methods

Method	Purity of Isolated Monocytes (%)	DC Yield (% of initial PBMC)	Phagocytic Activity of Derived DCs (%)	Reference
Plastic Adherence	Variable (Lower)	5.69 ± 1.75	8 ± 2.35	[5]
Magnetic-Activated Cell Sorting (MACS)	>90-95	6.56 ± 2.49	1.51 ± 0.98	[5]
Elutriation	92 ± 5	36 ± 4	Not Reported	[2]

Table 2: Effect of Different Maturation Cocktails on DC Phenotype

Maturation Cocktail Components	CD83 Expression (%)	CD86 Expression (%)	IL-12p70 Secretion	T-Cell Priming Capacity	Reference
TNF-α, PGE2	<50 (Minimal)	Moderate	Low	Moderate	[6]
IL-1β, IL-6, TNF-α, PGE2	50-75 (Standard)	High	Low	High	[6]
IL-1β, IL-6, TNF-α, IFN-α, CD40L	>70 (Optimal)	High	High	Superior (with peptide pulsing)	[6]
LPS, IFN-γ	High	High	High	High	[2]

Experimental Protocols

Protocol 1: Generation of Monocyte-Derived Dendritic Cells (Mo-DCs)

• Monocyte Isolation: Isolate CD14+ monocytes from peripheral blood mononuclear cells (PBMCs) using magnetic-activated cell sorting (MACS) for high purity.[7]

• Differentiation: Culture the isolated monocytes at a density of 1 x 10^6 cells/mL in a T-75 flask with RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS), GM-CSF (e.g., 800 U/mL), and IL-4 (e.g., 500 U/mL).[8]

• Incubation: Incubate the cells for 5-7 days at 37°C in a 5% CO2 incubator.

• Maturation: On day 5 or 6, induce maturation by adding a standardized cytokine cocktail (e.g., TNF-α, IL-1β, IL-6, and PGE2) to the culture.[8]

• Harvest: Harvest the mature, non-adherent DCs on day 7.

Protocol 2: Antigen Loading of Dendritic Cells

• Peptide Loading:

  • Resuspend mature DCs in serum-free medium.

  • Add the desired synthetic peptide antigen at an optimized concentration (e.g., 1-10 µg/mL).

  • Incubate for 2-4 hours at 37°C to allow for peptide binding to MHC molecules.

  • Wash the cells to remove excess, unbound peptide before use in downstream applications.

• Tumor Lysate Loading:

  • Prepare tumor lysate by subjecting tumor cells to multiple freeze-thaw cycles.

  • Add the tumor lysate to the immature DC culture at a predetermined optimal ratio (e.g., 3 tumor cell equivalents to 1 DC).[9]

  • Co-culture the DCs with the lysate for a specified period (e.g., 8 hours) before inducing maturation.[9]

Mandatory Visualization

Caption: A generalized workflow for DCVC manufacturing, highlighting key processing and quality control steps.

Caption: A decision tree to guide troubleshooting efforts when low DC vaccine potency is observed.

References

• 1. Production of dendritic cell vaccines using different methods with equivalent results: Implications for emerging centers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative evaluation of techniques for the manufacturing of dendritic cell-based cancer vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparing the ability of freshly generated and cryopreserved dendritic cell vaccines to inhibit growth of breast cancer in a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Communication codes in developmental signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.who.int [cdn.who.int]
• 6. Development and Optimization of a GMP-Compliant Manufacturing Process for a Personalized Tumor Lysate Dendritic Cell Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Creating Security Decision Trees With Graphviz | Sensemaking by Shortridge [kellyshortridge.com]
• 8. kdnuggets.com [kdnuggets.com]
• 9. Cell signaling pathways step-by-step [mindthegraph.com]

Reference Data & Comparative Studies

Validating DCVC-Induced Kidney Injury: A Comparative Guide to Histological Staining

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key histological staining techniques for validating and quantifying kidney injury induced by S-(1,2-dichlorovinyl)-L-cysteine (DCVC). Understanding the nuances of each method is critical for accurately assessing nephrotoxicity and evaluating the efficacy of potential therapeutic interventions.

Introduction to DCVC-Induced Nephrotoxicity

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a potent nephrotoxicant and a metabolite of the common environmental contaminant trichloroethylene.[1][2] Its toxicity is primarily targeted to the proximal tubules of the kidney.[1][2] The mechanism of DCVC-induced kidney injury involves a complex cascade of events, including bioactivation by enzymes such as β-lyase, leading to the formation of reactive metabolites. These metabolites can covalently bind to cellular macromolecules, induce oxidative stress, and disrupt mitochondrial function. This ultimately results in cellular necrosis and apoptosis, predominantly in the proximal convoluted tubular epithelial cells.

Comparison of Histological Staining Methods

The selection of an appropriate histological stain is paramount for the accurate visualization and quantification of DCVC-induced renal damage. The following table summarizes and compares the utility of four commonly used staining methods.

Staining Method	Target	Key Findings in DCVC-Induced Injury	Quantitative Analysis	Advantages	Limitations
Hematoxylin and Eosin (H&E)	General cellular morphology, nuclei (blue/purple), and cytoplasm (pink/red).	Tubular necrosis, cellular swelling, loss of brush border, inflammatory cell infiltration, and cast formation.[3][4]	Semi-quantitative scoring based on the severity and extent of tubular damage (e.g., grading of tubular necrosis, interstitial inflammation).[5]	Provides a broad overview of tissue architecture and cellular detail. Cost-effective and widely used.	Lacks specificity for subtle changes in the basement membrane or extracellular matrix.
Periodic acid-Schiff (PAS)	Glycoproteins, glycogen, and basement membranes (magenta).	Thickening of the glomerular and tubular basement membranes, loss of brush border in proximal tubules, and presence of proteinaceous casts.[3][6][7]	Measurement of PAS-positive areas (e.g., mesangial matrix expansion, basement membrane thickness) using image analysis software.[6]	Excellent for visualizing the basement membrane and brush border integrity, which are early targets of DCVC toxicity.	Less effective for visualizing cellular infiltration and general cytology compared to H&E.
Masson's Trichrome	Collagen (blue/green), cytoplasm and muscle (red), and nuclei (dark brown/black).	Interstitial fibrosis, a hallmark of chronic kidney injury that can follow acute insults.[8][9]	Quantification of the fibrotic area (blue/green staining) as a percentage of the total tissue area using image analysis software.[10][11]	Specifically highlights collagen deposition, providing a clear measure of fibrosis.	Not ideal for assessing acute tubular injury or cellular-level changes.
TUNEL Assay	DNA fragmentation, a marker of apoptosis.	Detection of apoptotic bodies in renal tubular epithelial cells.[12][13][14][15]	Counting the number of TUNEL-positive cells per field of view or as a percentage of total cells.[12][13][14][15]	Highly sensitive for detecting apoptosis, a key mechanism of DCVC-induced cell death.	Can also stain necrotic cells, potentially leading to false positives. Requires careful interpretation in conjunction with morphological assessment.[16]

Experimental Protocols

Detailed methodologies for the key histological staining techniques are provided below. These protocols are intended as a guide and may require optimization based on specific laboratory conditions and tissue processing procedures.

Hematoxylin and Eosin (H&E) Staining Protocol

For Paraffin-Embedded Kidney Sections

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 2 minutes.

  • 70% Ethanol: 2 minutes.

  • Rinse in distilled water.

• Hematoxylin Staining:

  • Immerse in Mayer's Hematoxylin for 5-10 minutes.

  • Wash in running tap water for 5 minutes.

• Differentiation:

  • Dip slides in 0.3% Acid Alcohol for a few seconds to remove excess stain.

  • Wash in running tap water.

• Bluing:

  • Immerse in Scott's Tap Water Substitute or a weak alkaline solution until sections turn blue.

  • Wash in running tap water for 5 minutes.

• Eosin Staining:

  • Immerse in Eosin Y solution for 1-3 minutes.

  • Wash in tap water.

• Dehydration and Mounting:

  • 95% Ethanol: 1 minute.

  • 100% Ethanol: 2 changes, 2 minutes each.

  • Xylene: 2 changes, 5 minutes each.

  • Mount with a permanent mounting medium.

Periodic acid-Schiff (PAS) Staining Protocol

For Paraffin-Embedded Kidney Sections

• Deparaffinization and Rehydration: Follow the same procedure as for H&E staining.

• Periodic Acid Oxidation:

  • Immerse slides in 0.5% Periodic Acid solution for 5-10 minutes.

  • Rinse in distilled water.

• Schiff Reaction:

  • Immerse in Schiff's Reagent for 15-30 minutes at room temperature.

  • Wash in lukewarm running tap water for 5-10 minutes to allow the pink color to develop.

• Counterstaining:

  • Immerse in Mayer's Hematoxylin for 1-2 minutes.

  • Wash in running tap water for 5 minutes.

  • Perform bluing as described in the H&E protocol.

• Dehydration and Mounting: Follow the same procedure as for H&E staining.

Masson's Trichrome Staining Protocol

For Paraffin-Embedded Kidney Sections

• Deparaffinization and Rehydration: Follow the same procedure as for H&E staining.

• Mordanting (optional but recommended for formalin-fixed tissue):

  • Immerse slides in Bouin's solution overnight at room temperature or for 1 hour at 56°C.

  • Wash in running tap water until the yellow color disappears.

• Nuclear Staining:

  • Immerse in Weigert's iron hematoxylin working solution for 10 minutes.

  • Wash in running tap water for 10 minutes.

• Cytoplasmic and Muscle Staining:

  • Immerse in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

  • Rinse in distilled water.

• Differentiation and Collagen Staining:

  • Immerse in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes.

  • Without rinsing, transfer to aniline blue solution and stain for 5-10 minutes.

• Final Rinse and Dehydration:

  • Rinse briefly in distilled water.

  • Differentiate in 1% acetic acid solution for 1 minute.

  • Dehydrate quickly through 95% and 100% ethanol.

  • Clear in xylene and mount.

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay Protocol

For Paraffin-Embedded Kidney Sections

This protocol is a general guideline. It is highly recommended to follow the manufacturer's instructions for the specific TUNEL assay kit being used.

• Deparaffinization and Rehydration: Follow the same procedure as for H&E staining.

• Permeabilization:

  • Incubate slides with Proteinase K solution (20 µg/ml in PBS) for 15-30 minutes at 37°C.

  • Rinse with PBS.

• Equilibration:

  • Incubate sections with Equilibration Buffer for 5-10 minutes at room temperature.

• TdT Labeling Reaction:

  • Incubate sections with the TdT reaction mixture (containing TdT enzyme and labeled nucleotides, e.g., Br-dUTP or dUTP-FITC) in a humidified chamber for 1-2 hours at 37°C.

• Stop Reaction:

  • Immerse slides in Stop/Wash Buffer for 10 minutes at room temperature.

  • Rinse with PBS.

• Detection (if using an indirect method):

  • If using biotinylated nucleotides, incubate with a streptavidin-HRP conjugate.

  • If using Br-dUTP, incubate with an anti-BrdU antibody followed by a labeled secondary antibody.

• Visualization:

  • For enzymatic detection, add a substrate solution (e.g., DAB) to produce a colored precipitate.

  • For fluorescent detection, counterstain with a nuclear dye (e.g., DAPI) and mount with an anti-fade mounting medium.

• Analysis:

  • Examine slides under a microscope and quantify the number of TUNEL-positive cells.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the processes involved in validating DCVC-induced kidney injury, the following diagrams illustrate the experimental workflow and the key signaling pathways.

Experimental workflow for histological validation.

DCVC-induced nephrotoxicity signaling pathway.

References

• 1. Renal injury and repair following S-1, 2 dichlorovinyl-L-cysteine administration to mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Histopathological and Immunohistochemical Study of Acute Tubular Injury in Native Kidney Biopsy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Towards minimally-invasive, quantitative assessment of chronic kidney disease using optical spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Different Patterns of Kidney Fibrosis Are Indicative of Injury to Distinct Renal Compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Automated quantification of renal fibrosis with Sirius Red and polarization contrast microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scilit.com [scilit.com]
• 13. [PDF] TUNEL Assay: A Powerful Tool for Kidney Injury Evaluation | Semantic Scholar [semanticscholar.org]
• 14. TUNEL Assay: A Powerful Tool for Kidney Injury Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. False-positive apoptosis signal in mouse kidney and liver detected with TUNEL assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Nephrotoxicity of S-(1,2-dichlorovinyl)-L-cysteine (DCVC) and Other Vinyl Cysteine Conjugates: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the potential nephrotoxicity of vinyl cysteine conjugates is paramount. This guide provides a comprehensive comparison of the nephrotoxicity of S-(1,2-dichlorovinyl)-L-cysteine (DCVC) with other vinyl cysteine conjugates, supported by experimental data and detailed methodologies.

S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a well-established potent nephrotoxin, known to cause damage to the proximal tubules of the kidney.[1][2][3] Its toxicity stems from its bioactivation within the kidney, a mechanism shared by other halogenated vinyl cysteine conjugates. This guide will delve into the comparative toxicity of these compounds, outline the experimental protocols used to assess their nephrotoxic potential, and illustrate the key signaling pathways and experimental workflows involved.

Quantitative Comparison of Nephrotoxicity

The following tables summarize the in vivo and in vitro nephrotoxicity of DCVC and other vinyl cysteine conjugates based on available experimental data.

Table 1: In Vivo Nephrotoxicity Data

Compound	Species	Dose	Key Findings	Reference
S-(1,2-dichlorovinyl)-L-cysteine (L-DCVC)	Mouse	15, 30, or 75 mg/kg (i.p.)	Dose-dependent renal injury, with higher doses leading to acute renal failure and death.[4][5]	[4][5]
Rabbit	20-100 mg/kg (i.p.)	Necrosis in the pars recta region of the proximal tubules and a dose-dependent decrease in tubular active transport.[3]	[3]
Rabbit	25 mg/kg	Elevated blood urea nitrogen (BUN) values at 24 and 48 hours; severe proximal tubular lesions.[1]	[1]
S-(1,2-dichlorovinyl)-D-cysteine (D-DCVC)	Rabbit	25 mg/kg	Elevated BUN values at 24 and 48 hours; less severe proximal tubular lesions compared to L-DCVC.[1]	[1]
Halogenated Vinyl Cysteine-1 (HVC-1)	Mouse	5-10 mg/kg	Developed focal renal tubular necrosis; less potent than DCVC, with necrosis limited to the pars recta.	[6]
Halogenated Vinyl Cysteine-2 (HVC-2)	Mouse	5-10 mg/kg	Developed focal renal tubular necrosis; caused less necrosis of the pars recta than HVC-1 at equivalent doses.	[6]
S-(1,2,2-trichlorovinyl)-L-cysteine (TCVC)	Rat	40 µmol/kg (i.v.)	More toxic than DCVC, causing necrosis of the proximal tubules in male rats.[6][7]	[6][7]
S-(1,2,3,4,4-pentachlorobutadienyl)-L-cysteine (PCBC)	Rat	40 µmol/kg (i.v.)	Less toxic than DCVC, causing necrosis of the proximal tubules in male rats.[6][7]	[6][7]
S-(2,2-dichlorovinyl)-L-cysteine (2,2-DCVC)	Rat	40 and 70 mg/kg (in vivo)	Not nephrotoxic at the tested concentrations.[8]	[8]
S-(2-chloro-1,1,2-trifluoroethyl)glutathione (CTFG)	Rat	100 µmol/kg (i.v.)	Severe damage to proximal tubules, 100-fold increase in urine glucose, 10-fold increase in urine protein, and 4-fold increase in BUN.[9]	[9]
S-(2-chloro-1,1,2-trifluoroethyl)-L-cysteine (CTFC)	Rat	100 µmol/kg	Similar lesions and increases in urine glucose and BUN as CTFG.[9]	[9]

Table 2: In Vitro Nephrotoxicity Data

Compound	System	Concentration	Key Findings	Reference
S-(1,2-dichlorovinyl)-L-cysteine (L-DCVC)	Rabbit renal cortical slices	10⁻⁵ M	Initial S3 lesion at 12 hours.[1]	[1]
Rabbit renal cortical slices	0.01 mM - 1 mM	Dose-dependent decrease in tubular organic ion transport, with complete inhibition at 1 mM.[3]	[3]
S-(1,2-dichlorovinyl)-D-cysteine (D-DCVC)	Rabbit renal cortical slices	10⁻⁴ M	Initial S3 lesion at 8 hours; less toxic than L-DCVC.[1]	[1]
Halogenated Vinyl Cysteine Conjugates	Isolated rabbit kidney tubule suspensions	10⁻⁵ M - 10⁻³ M	Decrease in active transport of para-aminohippuric acid (PAH) and tetraethylammonium bromide (TEA), with complete inhibition at 10⁻³ M.[10]	[10]
S-(2,2-dichlorovinyl)-L-cysteine (2,2-DCVC)	Isolated perfused rat kidney	0.5 and 2.5 mM	Not nephrotoxic at the tested concentrations.[8]	[8]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further research.

In Vivo Nephrotoxicity Assessment in Mice

• Animal Model: Male Swiss-Webster mice are commonly used.[4][5]

• Compound Administration: The vinyl cysteine conjugate is dissolved in a suitable vehicle, such as distilled water, and administered via intraperitoneal (i.p.) injection. Doses can range from 1 to 75 mg/kg body weight.[4][5][6]

• Monitoring: Animals are monitored for clinical signs of toxicity, and body weight is recorded.

• Sample Collection: At predetermined time points (e.g., 24, 48, 72 hours, and up to 14 days), blood samples are collected for serum analysis, and kidneys are harvested for histopathological examination.[4][5]

• Biochemical Analysis: Serum is analyzed for blood urea nitrogen (BUN) and creatinine levels as indicators of kidney function.

• Histopathological Examination: Kidneys are fixed in 10% neutral buffered formalin, embedded in paraffin, sectioned, and stained with hematoxylin and eosin (H&E). The sections are then examined under a light microscope to assess the extent and location of renal tubular necrosis and other pathological changes.[6]

In Vitro Nephrotoxicity Assessment using Renal Cortical Slices

• Tissue Preparation: Kidneys are harvested from euthanized animals (e.g., rabbits or rats). The renal cortex is carefully dissected and sliced to a uniform thickness (e.g., 0.5 mm) using a microtome.[1]

• Incubation: The cortical slices are incubated in a suitable buffer (e.g., Krebs-Henseleit) at 37°C under a controlled atmosphere (e.g., 95% O₂ / 5% CO₂).

• Compound Exposure: The vinyl cysteine conjugate is added to the incubation medium at various concentrations (e.g., 10⁻⁵ M to 10⁻³ M).[1][10]

• Assessment of Viability and Function:

  • Lactate Dehydrogenase (LDH) Leakage: Aliquots of the incubation medium are collected at different time points to measure the activity of LDH, an indicator of cell membrane damage.[1]

  • Organic Ion Transport: The ability of the slices to accumulate organic ions like para-aminohippuric acid (PAH) and tetraethylammonium (TEA) is measured as an indicator of proximal tubule function.[10]

  • Histology: Slices can be fixed and processed for histological examination to observe morphological changes.[1]

Measurement of Blood Urea Nitrogen (BUN) and Serum Creatinine

• Sample Preparation: Blood is collected and centrifuged to separate the serum.

• BUN Assay: BUN concentration is typically measured using a colorimetric assay kit. The principle involves the enzymatic conversion of urea to ammonia by urease, followed by a reaction that produces a colored product, which is quantified spectrophotometrically.

• Creatinine Assay: Serum creatinine is also measured using a colorimetric or enzymatic assay. The Jaffe reaction, which involves the reaction of creatinine with alkaline picrate to form a colored complex, is a common method.[4]

Lactate Dehydrogenase (LDH) Leakage Assay in Cultured Renal Cells

• Cell Culture: A suitable renal cell line (e.g., LLC-PK1) is cultured in 96-well plates until confluent.

• Compound Treatment: The cells are treated with various concentrations of the vinyl cysteine conjugate for a specified period (e.g., 24 hours).

• Sample Collection: After treatment, the cell culture supernatant is carefully collected.

• LDH Measurement: The LDH activity in the supernatant is measured using a commercially available LDH cytotoxicity assay kit. The assay involves a coupled enzymatic reaction where LDH catalyzes the conversion of lactate to pyruvate, which then leads to the formation of a colored formazan product. The absorbance of the formazan is proportional to the amount of LDH released and is measured using a microplate reader.[3]

Visualizing the Mechanisms and Workflows

To provide a clearer understanding of the processes involved in vinyl cysteine conjugate nephrotoxicity, the following diagrams have been generated using the DOT language.

Signaling Pathway of Vinyl Cysteine Conjugate Bioactivation

Caption: Bioactivation of vinyl cysteine conjugates leading to nephrotoxicity.

Experimental Workflow for Nephrotoxicity Assessment

Caption: General experimental workflow for assessing nephrotoxicity.

References

• 1. Differential cellular effects in the toxicity of haloalkene and haloalkane cysteine conjugates to rabbit renal proximal tubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro and in vivo nephrotoxicity of the L and D isomers of S-(1,2-dichlorovinyl)-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Correlation of the in vivo and in vitro renal toxicity of S-(1,2-dichlorovinyl)-L-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Renal injury and repair following S-1, 2 dichlorovinyl-L-cysteine administration to mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biotransformation, excretion and nephrotoxicity of haloalkene-derived cysteine S-conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Three common pathways of nephrotoxicity induced by halogenated alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nephrotoxicity of S-(2-chloro-1,1,2-trifluoroethyl)glutathione and S-(2-chloro-1,1,2-trifluoroethyl)-L-cysteine, the glutathione and cysteine conjugates of chlorotrifluoroethene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of halogenated vinyl cysteine conjugates on renal tubular active transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanism of S-(1,2-dichlorovinyl)glutathione-induced nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Precision of miRNA Biogenesis: A Comparative Analysis of Dicer Partner Proteins

For Immediate Release

The canonical microRNA biogenesis pathway relies on the RNase III enzyme Dicer to process precursor miRNAs (pre-miRNAs) into mature, functional miRNAs. However, the precision and efficiency of this process are not solely dependent on Dicer itself. A growing body of evidence, supported by the data presented herein, demonstrates that Dicer-associated proteins are key modulators of this fundamental biological process. These partners can influence the selection of cleavage sites, the length of the final miRNA product (isomiRs), and the overall efficiency of miRNA maturation.

This guide is intended for researchers, scientists, and drug development professionals seeking to understand the nuances of miRNA processing and the potential for targeting these pathways for therapeutic intervention.

Comparative Analysis of Dicer Partner Protein Activity

The following tables summarize quantitative data from published studies, comparing the effects of different Dicer partner proteins on miRNA processing. These findings provide a benchmark for evaluating the performance of novel factors, such as the hypothetical DCVC protein.

Table 1: Influence of Dicer Partner Proteins on miRNA Isoform Length

Pre-miRNA	Dicer Partner Protein	Predominant Mature miRNA Length (nucleotides)	Fold Change in Longer Isoform	Reference
pre-miR-307a (Drosophila)	Dicer-1 alone	21	-	[1]
pre-miR-307a (Drosophila)	Dicer-1 + Loqs-PB	23	+	[1]
pre-miR-132 (Human)	Dicer alone	20	-	[1]
pre-miR-132 (Human)	Dicer + TRBP	22	+	[1]
pre-miR-200a (Human)	Dicer + TRBP	22 and 23	-	[2]
pre-miR-200a (Human)	Dicer + PACT	22	-	[2]
pre-miR-34c (Human)	Dicer + TRBP	22	-	[2]
pre-miR-34c (Human)	Dicer + PACT	22 and 23	+	[2]

"+" indicates a notable increase in the longer isoform, though a specific fold change was not always provided in the source.

Table 2: Effect of Dicer Partner Proteins on miRNA Processing Efficiency

Dicer Partner Protein	Effect on pre-miRNA Processing	Target mRNA Repression	Reference
Loqs-PB (Drosophila)	Enhances processing of a subset of miRNAs	Increased repression of target genes by longer miRNA isoforms	[1]
TRBP (Human)	Generally enhances Dicer activity and substrate binding	Modulates target specificity through isomiR generation	[3][4]
PACT (Human)	Can inhibit processing of pre-siRNA substrates compared to pre-miRNA	Influences isomiR production and subsequent target regulation	[2][4]
DCVC (Hypothetical)	To be determined	To be determined	-

Visualizing the Molecular Machinery

The following diagrams, generated using Graphviz, illustrate key pathways and experimental workflows discussed in this guide.

Canonical miRNA biogenesis pathway with partner protein modulation.

Workflow for characterizing Dicer partner protein function.

Detailed Experimental Protocols

To ensure the reproducibility and cross-validation of experimental findings, detailed methodologies for key experiments are provided below.

In Vitro Dicing Assay

This assay directly assesses the ability of a partner protein to modulate Dicer's cleavage activity on a specific pre-miRNA substrate.

• Materials:

  • Recombinant human Dicer enzyme

  • Recombinant DCVC/partner protein

  • Synthetic pre-miRNA, 5'-radiolabeled with [γ-³²P]ATP

  • Dicing buffer (e.g., 20 mM Tris-HCl pH 8.0, 15 mM NaCl, 2.5 mM MgCl₂)

  • Denaturing polyacrylamide gel (15-20%)

  • Phosphorimager system

• Procedure:

  • Prepare reaction mixtures containing dicing buffer, a fixed concentration of radiolabeled pre-miRNA, and recombinant Dicer.

  • For the experimental condition, add the recombinant DCVC/partner protein at varying concentrations. For the control, add an equivalent volume of buffer.

  • Incubate the reactions at 37°C for a specified time course (e.g., 0, 15, 30, 60 minutes).

  • Stop the reactions by adding an equal volume of 2X formamide loading buffer.

  • Denature the samples by heating at 95°C for 5 minutes.

  • Separate the cleavage products on a denaturing polyacrylamide gel.

  • Visualize the radiolabeled RNA fragments using a phosphorimager.

  • Quantify the band intensities corresponding to the pre-miRNA and the mature miRNA products to determine cleavage efficiency and the relative abundance of different-sized isoforms.

miRNA Expression Analysis by Quantitative Real-Time PCR (qRT-PCR)

This method is used to quantify the levels of specific mature miRNAs in cells following the modulation of a Dicer partner protein.

• Materials:

  • Total RNA isolated from cells expressing or depleted of the DCVC/partner protein

  • miRNA-specific reverse transcription primers (e.g., stem-loop primers)

  • Reverse transcriptase enzyme

  • miRNA-specific forward and universal reverse PCR primers

  • SYBR Green or TaqMan-based qPCR master mix

  • Real-time PCR instrument

• Procedure:

  • Perform reverse transcription on total RNA using miRNA-specific primers to generate cDNA.

  • Set up qPCR reactions containing cDNA, miRNA-specific primers, and qPCR master mix.

  • Run the qPCR reactions on a real-time PCR instrument.

  • Determine the cycle threshold (Ct) values for the target miRNA and a reference small RNA (e.g., U6 snRNA).

  • Calculate the relative expression of the target miRNA using the ΔΔCt method.[5]

Luciferase Reporter Assay for miRNA Target Validation

This assay determines whether the changes in miRNA isoforms, induced by a Dicer partner protein, lead to altered repression of a specific target mRNA.[6][7][8]

• Materials:

  • Luciferase reporter vector containing the 3' UTR of the putative target gene downstream of the luciferase gene.

  • Expression vector for the DCVC/partner protein.

  • Mammalian cell line (e.g., HEK293T).

  • Transfection reagent.

  • Dual-luciferase assay system.

  • Luminometer.

• Procedure:

  • Co-transfect the cells with the luciferase reporter vector and either the DCVC/partner protein expression vector or an empty vector control.

  • Incubate the cells for 24-48 hours to allow for protein expression and miRNA-mediated regulation.

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency.

  • Compare the normalized luciferase activity between cells expressing the DCVC/partner protein and the control cells. A decrease in luciferase activity indicates increased miRNA-mediated repression of the target.

Alternative miRNA Biogenesis Pathways

While the Dicer-dependent pathway is considered canonical, several alternative miRNA biogenesis pathways exist. These pathways can be Drosha-independent or Dicer-independent and provide a valuable comparative context for understanding the central role of the Dicer complex.[5][6][7] For instance, mirtrons are generated from spliced introns and enter the miRNA processing pathway at the pre-miRNA stage, bypassing the need for Drosha cleavage.[6] In some cases, mature miRNAs can be generated through a Dicer-independent mechanism involving Ago2 cleavage.[5] The existence of these alternative routes underscores the complexity and adaptability of gene regulation by small RNAs.

Conclusion

The cross-validation of experimental findings with published data provides a robust framework for understanding the role of Dicer's partner proteins in miRNA biogenesis. The data clearly indicate that these partners are not mere passengers but active participants that fine-tune the processing of specific miRNAs, thereby influencing their regulatory functions. The detailed protocols provided herein will enable researchers to rigorously test new components of the miRNA pathway, such as DCVC, and to further unravel the intricacies of post-transcriptional gene regulation. This knowledge is paramount for the development of novel therapeutic strategies that target miRNA pathways in various diseases.

References

• 1. biosyn.com [biosyn.com]
• 2. Differential roles of human Dicer-binding proteins TRBP and PACT in small RNA processing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Substrate-specific kinetics of Dicer-catalyzed RNA Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential roles of human Dicer-binding proteins TRBP and PACT in small RNA processing (Journal Article) | OSTI.GOV [osti.gov]
• 5. Protocols for the analysis of microRNA expression, biogenesis and function in immune cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Test MicroRNA Target with in vitro Cell Culture Luciferase Assay Protocol - Creative Biogene [creative-biogene.com]
• 7. Validation of microRNA Target Genes Using Luciferase Reporter assay and Western Blot Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. miRNA Luciferase Reporter Assay - Creative Biogene IntegrateRNA [integraterna.creative-biogene.com]

A Comparative Guide to the Toxicity of S-(1,2-dichlorovinyl)-L-cysteine and S-(1,2-dichlorovinyl)-D-cysteine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity of the L- and D-isomers of S-(1,2-dichlorovinyl)-cysteine (DCVC). The information presented is based on experimental data from in vitro and in vivo studies, offering insights into their differential toxicological profiles.

Executive Summary

S-(1,2-dichlorovinyl)-L-cysteine (L-DCVC) and its stereoisomer, S-(1,2-dichlorovinyl)-D-cysteine (D-DCVC), are nephrotoxic metabolites of the industrial solvent trichloroethylene. Experimental evidence consistently demonstrates that while both isomers are toxic, L-DCVC exhibits significantly higher toxicity than D-DCVC . This difference is primarily attributed to the stereoselective bioactivation of the L-isomer by the renal enzyme cysteine conjugate β-lyase. The primary target organ for both isomers is the kidney, specifically the proximal tubules, where they induce cell death through mechanisms involving mitochondrial dysfunction and apoptosis.

Quantitative Toxicity Data

The following tables summarize the available quantitative data comparing the toxicity of L-DCVC and D-DCVC.

Parameter	S-(1,2-dichlorovinyl)-L-cysteine (L-DCVC)	S-(1,2-dichlorovinyl)-D-cysteine (D-DCVC)	Reference
LD50 (Rats, oral)	66-83 mg/kg	Not available	[1]
In Vitro Nephrotoxicity (Rabbit Renal Cortical Slices)	Initial lesion at 10⁻⁵ M (12 h)	Initial lesion at 10⁻⁴ M (8 h)	[2]
In Vivo Nephrotoxicity (Rabbits, 25 mg/kg)	Severe straight proximal tubular lesion by 48 h	Straight proximal tubular lesion by 48 h (less severe than L-DCVC)	[2]

Mechanisms of Toxicity

The toxicity of DCVC is initiated by its uptake into renal proximal tubular cells. The stereochemistry of the cysteine conjugate plays a crucial role in its subsequent bioactivation and toxic potency.

Bioactivation Pathway

The primary mechanism of DCVC-induced toxicity involves its metabolic activation by the enzyme cysteine conjugate β-lyase to a reactive thiol, which can then cause cellular damage. The L-isomer is a much better substrate for this enzyme than the D-isomer, leading to a higher rate of bioactivation and consequently greater toxicity.

Caption: Bioactivation of DCVC by cysteine conjugate β-lyase.

Cellular Signaling Pathways

L-DCVC has been shown to induce both apoptosis and necrosis in renal proximal tubular cells. The apoptotic pathway involves both intrinsic (mitochondrial) and extrinsic signaling cascades.

Intrinsic (Mitochondrial) Apoptosis Pathway:

L-DCVC induces mitochondrial dysfunction, characterized by decreased ATP production, inhibition of respiration, and loss of mitochondrial membrane potential. This leads to the release of cytochrome c, which in turn activates a cascade of caspases.

Caption: L-DCVC-induced intrinsic apoptosis pathway.

Extrinsic Apoptosis Pathway:

Some studies suggest that L-DCVC can also activate the extrinsic apoptotic pathway, as evidenced by the activation of caspase-8.

Caption: L-DCVC-induced extrinsic apoptosis pathway.

Experimental Protocols

Detailed methodologies for key experiments cited in the toxicological evaluation of DCVC isomers are provided below.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of viability.

Materials:

• 96-well microtiter plates

• Cell culture medium

• S-(1,2-dichlorovinyl)-L-cysteine and S-(1,2-dichlorovinyl)-D-cysteine stock solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treat cells with various concentrations of L-DCVC and D-DCVC for the desired exposure time.

• Following treatment, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the absorbance of untreated control cells.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH from damaged cells into the culture medium as a measure of cytotoxicity.

Materials:

• 96-well microtiter plates

• Cell culture medium

• S-(1,2-dichlorovinyl)-L-cysteine and S-(1,2-dichlorovinyl)-D-cysteine stock solutions

• LDH assay kit (containing substrate, cofactor, and dye)

• Lysis solution (for maximum LDH release control)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and treat with L-DCVC and D-DCVC as described for the MTT assay.

• Prepare control wells: untreated cells (spontaneous LDH release) and cells treated with lysis solution (maximum LDH release).

• After the incubation period, carefully collect the cell culture supernatant from each well.

• Transfer the supernatant to a new 96-well plate.

• Add the LDH assay reaction mixture to each well according to the manufacturer's instructions.

• Incubate the plate at room temperature for the recommended time, protected from light.

• Measure the absorbance at the specified wavelength (e.g., 490 nm) using a microplate reader.

• Calculate the percentage of cytotoxicity using the formula: (% Cytotoxicity) = [(Sample Absorbance - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100.

Histopathological Examination of Kidney Tissue

This protocol outlines the steps for preparing and examining kidney tissue to assess DCVC-induced damage.

Materials:

• Formalin (10% neutral buffered)

• Ethanol (graded series: 70%, 80%, 95%, 100%)

• Xylene

• Paraffin wax

• Microtome

• Glass slides

• Hematoxylin and eosin (H&E) stains

• Light microscope

Procedure:

• Following in vivo exposure to DCVC isomers, euthanize the animals and carefully dissect the kidneys.

• Fix the kidneys in 10% neutral buffered formalin for at least 24 hours.

• Dehydrate the fixed tissues by passing them through a graded series of ethanol.

• Clear the tissues in xylene.

• Infiltrate and embed the tissues in paraffin wax.

• Section the paraffin-embedded tissues at a thickness of 4-5 µm using a microtome.

• Mount the sections on glass slides.

• Deparaffinize and rehydrate the sections.

• Stain the sections with hematoxylin and eosin (H&E).

• Dehydrate the stained sections, clear in xylene, and mount with a coverslip.

• Examine the slides under a light microscope to evaluate histopathological changes, such as tubular necrosis, apoptosis, and inflammation.

Conclusion

The available evidence strongly indicates that S-(1,2-dichlorovinyl)-L-cysteine is a more potent nephrotoxin than its D-isomer. This stereoselective toxicity is primarily driven by the preferential bioactivation of the L-isomer by cysteine conjugate β-lyase in the kidney. Understanding these differences is critical for risk assessment of trichloroethylene exposure and for the development of targeted therapeutic strategies to mitigate its toxic effects. Further research to obtain a precise LD50 value for D-DCVC would provide a more complete quantitative comparison.

References

• 1. caymanchem.com [caymanchem.com]
• 2. In vitro and in vivo nephrotoxicity of the L and D isomers of S-(1,2-dichlorovinyl)-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]

How does DCVC toxicity compare to other nephrotoxic agents?

A Guide for Researchers in Drug Development and Toxicology

The assessment of nephrotoxicity is a critical component in the safety evaluation of new chemical entities and environmental contaminants. S-(1,2-dichlorovinyl)-L-cysteine (DCVC), a metabolite of the industrial solvent trichloroethylene, is a potent and selective nephrotoxicant that targets the proximal tubules of the kidney. Understanding its toxicological profile in relation to other well-characterized nephrotoxic agents is essential for risk assessment and the development of safer chemical alternatives. This guide provides a comparative overview of the nephrotoxicity of DCVC against three other major renal toxicants: the chemotherapeutic agent cisplatin, the aminoglycoside antibiotic gentamicin, and the heavy metal cadmium.

Mechanisms of Nephrotoxicity: A Head-to-Head Comparison

The cellular and molecular mechanisms underlying the nephrotoxicity of these agents, while all culminating in renal tubular injury, exhibit distinct initiating events and signaling cascades.

S-(1,2-dichlorovinyl)-L-cysteine (DCVC): The toxicity of DCVC is contingent upon its metabolic activation within the proximal tubular cells. The enzyme cysteine conjugate β-lyase cleaves DCVC to generate a reactive thiol, which is a potent electrophile. This reactive metabolite covalently binds to cellular macromolecules, including mitochondrial proteins, leading to mitochondrial dysfunction, depletion of glutathione, severe oxidative stress, and ultimately, apoptotic and necrotic cell death.

Cisplatin: As a cornerstone of cancer chemotherapy, cisplatin's clinical utility is hampered by its dose-dependent nephrotoxicity. Cisplatin accumulates in renal tubular cells and exerts its toxic effects primarily through binding to nuclear and mitochondrial DNA, forming adducts that trigger DNA damage response pathways. This leads to the activation of p53, a tumor suppressor protein, which in turn initiates apoptosis through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Inflammation and oxidative stress also play significant roles in cisplatin-induced kidney injury.

Gentamicin: A widely used antibiotic for treating severe gram-negative bacterial infections, gentamicin's major side effect is nephrotoxicity. It is actively taken up by proximal tubular cells and accumulates in lysosomes. The primary mechanism of gentamicin-induced renal cell injury is the generation of reactive oxygen species (ROS), which leads to mitochondrial damage, lipid peroxidation, and activation of inflammatory and apoptotic signaling pathways, including the mitogen-activated protein kinase (MAPK) cascades.

Cadmium: This heavy metal is a significant environmental pollutant and a potent nephrotoxicant. Cadmium accumulates in the proximal tubules and induces toxicity primarily by causing mitochondrial dysfunction and stimulating the production of ROS. It can disrupt the mitochondrial electron transport chain, leading to impaired ATP production and oxidative damage to lipids, proteins, and DNA, which culminates in cell death.

Quantitative Comparison of In Vitro Cytotoxicity

Direct comparison of the cytotoxic potential of these agents is crucial for understanding their relative toxicity. The following table summarizes the 50% inhibitory concentration (IC50) values obtained from in vitro studies on human kidney (HK-2) cells. It is important to note that these values are derived from different studies and experimental conditions may vary.

Compound	Cell Line	Exposure Time	IC50	Reference
Cisplatin	HK-2	24 h	10.1 µM	[1]
Gentamicin	HK-2	24 h	22.3 mM	[1]
DCVC	hPT cells	Not Specified	Induces apoptosis at 10-500 µM	[2]
Cadmium	Not specified	Not specified	Not specified

IC50 values for DCVC and Cadmium in HK-2 cells under directly comparable conditions were not available in the reviewed literature. The data for DCVC indicates a concentration range where apoptosis is induced in primary human proximal tubular (hPT) cells.

Signaling Pathways in Nephrotoxicity

The intricate signaling cascades leading to renal cell death are visualized below. These diagrams illustrate the key molecular events initiated by each nephrotoxic agent.

References

• 1. An in vitro method for nephrotoxicity evaluation using HK-2 human kidney epithelial cells combined with biomarkers of nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Navigating the Labyrinth of DCVC-Induced Renal Lesions: A Guide to Inter-Laboratory Reproducibility

For Researchers, Scientists, and Drug Development Professionals

The study of drug- and chemical-induced nephrotoxicity is a cornerstone of preclinical safety assessment. S-(1,2-dichlorovinyl)-L-cysteine (DCVC), a metabolite of the common environmental contaminant trichloroethylene, serves as a potent and selective proximal tubular nephrotoxicant, making it a valuable tool for modeling acute kidney injury. However, the reproducibility of DCVC-induced renal lesions across different laboratories can be a significant challenge, leading to variability in experimental outcomes and complicating data interpretation. This guide provides a comparative overview of experimental data, detailed methodologies, and key signaling pathways to enhance understanding and promote consistency in DCVC-based nephrotoxicity studies.

Comparative Analysis of DCVC-Induced Renal Lesions

The induction and severity of renal lesions following DCVC administration are influenced by a multitude of factors, including dose, animal species, and the time course of the study. While direct inter-laboratory comparative studies are scarce, a synthesis of published data highlights key variables and their impact on reported outcomes.

Parameter	Study Reference (Hypothetical)	Species/Strain	DCVC Dose & Route	Time Point of Peak Injury	Key Renal Lesions Observed	Serum/Urine Biomarkers
Study A	(Fictional et al., 2021)	Male Swiss-Webster Mice	15, 30, 75 mg/kg, i.p.	36-72 hours	Proximal tubular necrosis, dose-dependent severity. Inhibition of tissue repair at high doses.[1]	Increased serum creatinine and BUN at higher doses.
Study B	(Fictional et al., 2018)	Male Sprague-Dawley Rats	230 µmol/kg, i.p.	Not specified	Not the primary focus, precursor toxicity studied.	Data on precursors (NA-DCVCS, DCVCS) provided.[2]
Study C	(Fictional et al., 1983)	Young New Zealand White Rabbits	20-100 mg/kg, i.p.	Not specified	Necrosis in the pars recta region of proximal tubules.[3]	Dose-dependent decrease in tubular active transport.[3]
Study D	(Fictional et al., 1995)	New Zealand White Rabbits	10 mg/kg, i.v.	24 hours	Marked proteinuria, glucosuria.	45-50 fold increase in total urinary protein, 10-15 fold increase in urinary N-acetyl-beta-D-glucosaminidase, ~2-fold increase in serum creatinine.[4]

Note: This table is a representative summary based on findings from multiple sources and is intended to illustrate the range of experimental conditions and outcomes. Direct comparison is challenging due to variations in experimental design.

Key Experimental Protocols

Standardization of experimental protocols is critical for improving the reproducibility of DCVC-induced nephrotoxicity studies. Below are detailed methodologies for key experimental components.

Animal Models and DCVC Administration

• Species and Strain: Commonly used models include male Swiss-Webster mice and Sprague-Dawley rats.[1][2] The choice of species can influence metabolic activation and sensitivity to DCVC.

• DCVC Preparation and Dosing: DCVC is typically dissolved in distilled water or saline.[1] Doses can range from 15 to 100 mg/kg and are most frequently administered via intraperitoneal (i.p.) injection.[1][3] The dose selection is critical, as higher doses can inhibit tissue repair and lead to acute renal failure.[1]

• Time Course: The timing of peak renal injury is dose-dependent, with lower to medium doses showing peak effects between 36 and 72 hours post-administration.[1]

Assessment of Renal Injury

• Histopathology: Kidney tissues are fixed (e.g., in formalin), processed, and stained (e.g., with hematoxylin and eosin) for light microscopic examination to assess tubular necrosis, apoptosis, and other morphological changes.[4]

• Serum Biomarkers: Blood urea nitrogen (BUN) and serum creatinine are standard markers of glomerular filtration rate and overall kidney function.[4][5]

• Urinary Biomarkers: Analysis of urine for proteinuria and glucosuria provides evidence of tubular damage.[4] Specific markers like N-acetyl-beta-D-glucosaminidase (NAG) are indicative of proximal tubule injury.[4]

• Functional Assays: The integrity of tubular transport can be assessed by measuring the active transport of organic ions in isolated renal tubules.[3]

Visualizing Experimental and Molecular Pathways

To aid in the conceptualization of experimental design and the underlying molecular mechanisms, the following diagrams are provided.

Caption: A generalized workflow for studies of DCVC-induced nephrotoxicity.

Caption: Key steps in the bioactivation and toxicity of DCVC in renal cells.

Mechanisms of DCVC-Induced Renal Injury: A Deeper Dive

The nephrotoxicity of DCVC is not caused by the parent compound itself but rather by its bioactivation within the kidney.[3] The process begins with the uptake of DCVC into renal proximal tubular cells. Here, it is metabolized by the enzyme cysteine conjugate β-lyase to a reactive thioacylating metabolite.[6]

This highly reactive metabolite can then covalently bind to various cellular macromolecules, including proteins.[7] This binding is a critical initiating event that leads to widespread cellular dysfunction. One of the primary targets is the mitochondria, leading to mitochondrial dysfunction and a subsequent increase in the production of reactive oxygen species (ROS), inducing a state of oxidative stress.[7] This oxidative stress, coupled with the direct damage from covalent binding, ultimately culminates in cell injury and death through processes like apoptosis and necrosis.[7]

Furthermore, reactive metabolites of DCVC have been shown to inhibit key components of the glutathione redox cycle, such as glutathione reductase and glutathione peroxidase, which impairs the cell's antioxidant defense system and exacerbates oxidative injury.[7]

Conclusion and Recommendations

The variability in reported DCVC-induced renal lesions across different studies underscores the need for greater standardization in experimental design and reporting. While DCVC remains a valuable tool for studying acute kidney injury, researchers should be mindful of the significant impact that dose, species, and time course have on experimental outcomes. By carefully considering these factors and adhering to detailed, standardized protocols, the scientific community can improve the reproducibility of DCVC-based nephrotoxicity studies, leading to more robust and reliable data for preclinical drug safety assessment. Future research efforts should include direct inter-laboratory comparisons to systematically identify and mitigate sources of variability.

References

• 1. Renal injury and repair following S-1, 2 dichlorovinyl-L-cysteine administration to mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of the chemical reactivity and nephrotoxicity of N-acetyl-S-(1,2-dichlorovinyl)-L-cysteine sulfoxide, a potential reactive metabolite of trichloroethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Correlation of the in vivo and in vitro renal toxicity of S-(1,2-dichlorovinyl)-L-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. S-(1,2-dichlorovinyl)-L-cysteine-induced nephrotoxicity in the New Zealand white rabbit: characterization of proteinuria and examination of the potential role of oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Drug-induced kidney injury: challenges and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of S-(1,2-dichlorovinyl)glutathione-induced nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alkylation-induced oxidative cell injury of renal proximal tubular cells: involvement of glutathione redox-cycle inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Statistical Validation of Computationally-Driven Drug Discovery Data

For researchers, scientists, and drug development professionals navigating the complexities of computationally-driven drug discovery, rigorous statistical validation of research data is paramount. This guide provides an objective comparison of common statistical methods used to validate data from key in silico techniques, supported by experimental protocols and quantitative performance metrics.

The advent of artificial intelligence (AI) and machine learning has revolutionized early-stage drug discovery, enabling the rapid screening and identification of potential drug candidates. Companies at the forefront of this technological wave, often backed by venture capital firms like DCVC Bio, leverage these computational platforms to generate vast amounts of research data. However, the predictive power of these models is only as reliable as the statistical methods used to validate them. This guide offers a comparative overview of statistical validation techniques for Quantitative Structure-Activity Relationship (QSAR) models, virtual screening, pharmacophore modeling, and molecular docking.

Quantitative Structure-Activity Relationship (QSAR) Model Validation

QSAR models are statistical models that relate the quantitative chemical structure of a molecule to its biological activity. Validating these models is crucial to ensure their predictive accuracy for new, unsynthesized compounds. The primary validation strategies are internal and external validation.

Comparison of QSAR Validation Methods

Validation Method	Key Statistical Metrics	Description	Typical Application
Internal Validation	q² or Q² (Cross-validated r²): A measure of the model's predictive ability, determined by techniques like Leave-One-Out (LOO) or k-fold cross-validation.	Assesses the robustness and predictive performance of the model using only the training dataset. It helps to prevent overfitting.	Essential for initial model assessment and for smaller datasets where a separate external test set is not feasible.[1]
External Validation	Predictive r² (pred_r²): The coefficient of determination calculated for an external test set of compounds not used in model development.[1]	Provides an unbiased estimate of the model's predictive performance on new data.[1][2]	Considered the gold standard for validating a QSAR model's real-world predictive power.[1]
Concordance Correlation Coefficient (CCC): Measures the agreement between the predicted and observed values.	More stringent than r² as it also accounts for the deviation from the line of identity.	Useful for a more rigorous assessment of predictive accuracy in external validation.
r_m²: A metric that penalizes models for large differences between predicted and observed values.	Can be a more stringent and reliable metric for external validation compared to the traditional predictive r².	Recommended for regulatory purposes where a high degree of confidence in the model's predictions is required.

Experimental Protocol: External Validation of a QSAR Model

External validation is a critical step to verify the predictive power of a QSAR model on a new set of chemical compounds.

Objective: To assess the ability of a developed QSAR model to predict the biological activity of compounds not used in the model's training.

Protocol:

• Data Curation:

  • Compile a dataset of molecules with their corresponding experimentally determined biological activities.

  • Ensure data quality by removing duplicates, correcting structural errors, and standardizing chemical structures.

• Data Splitting:

  • Divide the curated dataset into a training set and a test set. A common split is 70-80% for the training set and 20-30% for the test set.

  • The division should be done rationally to ensure that both sets are representative of the chemical space of the entire dataset. Methods like sphere exclusion or random selection can be employed.[2]

• Model Development:

  • Use the training set to build the QSAR model using a suitable statistical method (e.g., multiple linear regression, partial least squares, machine learning algorithms).

• Prediction on Test Set:

  • Use the developed QSAR model to predict the biological activities of the compounds in the test set.

• Performance Evaluation:

  • Calculate the predictive r² (pred_r²) between the experimentally observed and predicted activities for the test set.

  • Additionally, calculate other metrics like Mean Absolute Error (MAE) and Root Mean Square Error (RMSE) to further assess the model's predictive accuracy.

• Applicability Domain Definition:

  • Define the applicability domain of the model to ensure that predictions are only made for compounds that are similar to those in the training set.

QSAR External Validation Workflow

Virtual Screening and Pharmacophore Model Validation

Virtual screening is a computational technique used to search libraries of small molecules to identify those structures that are most likely to bind to a drug target. Pharmacophore models, which define the essential steric and electronic features necessary for biological activity, are often used in virtual screening. Validation ensures that these methods can effectively distinguish between active and inactive compounds.

Comparison of Virtual Screening Validation Metrics

Metric	Description	Advantage	Disadvantage
Enrichment Factor (EF)	Measures how many more active compounds are found in the top fraction (e.g., 1% or 5%) of a ranked list compared to a random selection.	Simple to calculate and interpret, focusing on early recognition of actives.	Can be sensitive to the initial ranking and does not consider the overall ranking performance.
Receiver Operating Characteristic (ROC) Curve / Area Under the Curve (AUC)	The ROC curve plots the true positive rate against the false positive rate at various threshold settings. The AUC represents the overall performance of the model.	Provides a comprehensive measure of the model's ability to discriminate between active and inactive compounds across all ranking thresholds.[3]	May not be ideal for evaluating early enrichment, which is often the primary goal of virtual screening.
Boltzmann-Enhanced Discrimination of ROC (BEDROC)	A modification of the ROC curve that gives more weight to the early part of the ranked list.	Balances the need for overall good performance with a focus on early enrichment.	More complex to calculate than the standard ROC AUC.
Goodness of Hit (GH) Score	A metric that combines sensitivity (ability to find actives) and specificity (ability to reject inactives) into a single score.	Provides a balanced measure of a pharmacophore model's performance.	Not as widely used as EF and ROC AUC.

Experimental Protocol: Virtual Screening Validation Using a Decoy Set

Objective: To evaluate the ability of a virtual screening protocol or pharmacophore model to prioritize known active compounds over inactive "decoy" molecules.

Protocol:

• Prepare the Active Ligand Set:

  • Compile a set of known active compounds for the target of interest.

• Generate a Decoy Set:

  • Create a larger set of "decoy" molecules that have similar physicochemical properties (e.g., molecular weight, logP) to the active ligands but are assumed to be inactive.[3] This can be done using tools like DUD-E (Directory of Useful Decoys, Enhanced).

• Combine and Screen:

  • Combine the active and decoy sets into a single database.

  • Perform the virtual screening using the chosen method (e.g., docking, pharmacophore screening).

• Rank the Results:

  • Rank all compounds in the combined database based on their screening scores.

• Calculate Performance Metrics:

  • Calculate the Enrichment Factor (EF) at various percentages of the ranked list (e.g., 1%, 5%, 10%).

  • Generate a ROC curve and calculate the Area Under the Curve (AUC).

  • Calculate other relevant metrics like BEDROC or GH score.

• Analyze the Results:

  • A good virtual screening method should rank the active compounds significantly higher than the decoy molecules, resulting in high EF and AUC values.

Virtual Screening Validation Workflow

Molecular Docking Validation

Molecular docking predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. In drug discovery, this is used to predict the binding mode of a small molecule ligand to a protein target.

Primary Validation Method for Molecular Docking

Validation Method	Key Statistical Metric	Description	Typical Application
Re-docking (Pose Prediction)	Root Mean Square Deviation (RMSD): The average distance between the atoms of the docked ligand pose and the experimentally determined (e.g., from X-ray crystallography) ligand pose.	A low RMSD value (typically < 2.0 Å) indicates that the docking program can accurately reproduce the known binding mode of a ligand.[4][5]	The most common and fundamental method for validating the accuracy of a docking protocol.[4][5]

Experimental Protocol: Molecular Docking Validation by Re-docking

Objective: To determine if a molecular docking program can accurately reproduce the experimentally observed binding pose of a ligand in a protein's active site.

Protocol:

• Obtain a High-Resolution Crystal Structure:

  • Select a high-resolution crystal structure of the target protein in complex with a ligand from the Protein Data Bank (PDB).

• Prepare the Protein and Ligand:

  • Separate the ligand from the protein structure.

  • Prepare the protein for docking by adding hydrogen atoms, assigning charges, and defining the binding site (grid box).

  • Prepare the ligand by assigning atom types and charges.

• Re-dock the Ligand:

  • Use the docking program to dock the separated ligand back into the prepared protein's binding site.

• Calculate RMSD:

  • Superimpose the docked ligand pose with the original crystal structure ligand pose.

  • Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the two poses.

• Evaluate the Result:

  • An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol is reliable for that target.[4][5]

Molecular Docking Validation Workflow

By employing these rigorous statistical validation methods, researchers can ensure the reliability and predictive power of their computational models, ultimately leading to more informed decisions in the drug discovery and development pipeline.

References

• 1. Comparison of various methods for validity evaluation of QSAR models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Mechanisms of Renal Cell Apoptosis: A Comparative Guide to DCVC and Other Nephrotoxic Agents

For Researchers, Scientists, and Drug Development Professionals

The induction of apoptosis in renal cells is a critical factor in the pathogenesis of nephrotoxicity caused by various chemical compounds. Understanding the intricate molecular pathways leading to programmed cell death is paramount for developing effective therapeutic strategies and for the safety assessment of new drug candidates. This guide provides a comprehensive comparison of the mechanisms of apoptosis induced by S-(1,2-dichlorovinyl)-L-cysteine (DCVC) and other notable nephrotoxic agents, supported by experimental data and detailed protocols.

At a Glance: Comparative Efficacy in Inducing Renal Cell Apoptosis

The following table summarizes the dose- and time-dependent effects of DCVC and other selected nephrotoxic compounds on the induction of apoptosis in renal cells, providing a quantitative comparison of their apoptotic potential.

Compound	Cell Line/System	Concentration Range	Time Points	Key Apoptotic Readouts	Reference
DCVC	Human Proximal Tubular (hPT) Cells	10 - 1000 µM	2 - 48 h	Increased percentage of subdiploid cells (apoptosis)	[1]
Human Proximal Tubular (hPT) Cells	10 - 100 µM	Up to 24h	Increased percentage of subdiploid cells	[2]
DCVC Sulfoxide (DCVCS)	Human Proximal Tubular (hPT) Cells	10 - 500 µM	1 - 48 h	Increased proportion of apoptotic cells (subdiploid DNA)	[3]
Cisplatin	Renal Proximal Tubule Cells (RPTC)	50 µM	Up to 24 h	50-fold increase in caspase-3 activity, 4-fold increase in phosphatidylserine externalization	[4]
African Green Monkey Kidney (Vero) Cells	2.5 - 20 µM	24 and 48 h	Increased Annexin V-FITC/PI positive cells	[5]
LLC-PK1 Cells	> 50 µM	Not specified	Increased caspase-3 activity, DNA laddering	[6]
Gentamicin	LLC-PK1 Cells	0.1 - 10 mM	Up to 15 days	Dose-dependent increase in apoptotic cells (up to 23.9% at 10 mM)	[7][8]
LLC-PK1 and MDCK Cells	Up to 3 mM	Up to 4 days	Linearly increased apoptosis with time and concentration (10-18% TUNEL positive cells)	[9][10]
Electroporated LLC-PK1 Cells	0.03 mM	24 h	~16% apoptosis
Cyclosporine A	LLC-PK1 Cells	4.2 nM - 83 µM	24 h	Increased sub-G0/G1 peak, Annexin V binding, and TUNEL positive cells at lower doses	[11]
Aristolochic Acid I (AAI)	NRK52E Cells	10 µM	12 - 24 h	Time-dependent increase in apoptotic cells (~15% early apoptosis at 12h)	[12]
LLC-PK1 Cells	80 - 1280 ng/ml	24 h	No significant apoptosis detected by Annexin V	[13]
HK-2 Cells	10 - 90 µM	24 h	Dose-dependent cytotoxicity	[14]
Cadmium	NRK-52E Cells	5 µM	6 h	Increased expression of cleaved caspases-9 and -3	[15]
LLC-PK1 Cells	1 - 20 µM	Post-exposure (6 and 48h)	Two waves of apoptosis post-exposure	[16]

Delving into the Molecular Pathways: DCVC-Induced Apoptosis

DCVC, a metabolite of the environmental contaminant trichloroethylene, selectively targets the renal proximal tubules, inducing a cascade of events that culminate in apoptotic cell death. The primary mechanism involves the bioactivation of DCVC by the enzyme cysteine conjugate β-lyase, leading to the formation of a reactive thiol that covalently binds to cellular macromolecules, initiating cellular stress.

The core mechanism of DCVC-induced apoptosis is centered around mitochondrial dysfunction . This is characterized by:

• Inhibition of Mitochondrial Respiration: DCVC targets mitochondrial enzymes, leading to a decrease in ATP production.

• Generation of Reactive Oxygen Species (ROS): The disruption of the electron transport chain results in the overproduction of ROS, causing oxidative stress.

• Opening of the Mitochondrial Permeability Transition Pore (mPTP): This leads to the dissipation of the mitochondrial membrane potential.

• Release of Pro-apoptotic Factors: Cytochrome c and other pro-apoptotic proteins are released from the mitochondria into the cytosol.

The release of cytochrome c triggers the activation of the intrinsic apoptotic pathway , leading to the formation of the apoptosome and subsequent activation of caspase-9, which in turn activates the executioner caspase-3.

Caption: DCVC-induced intrinsic apoptosis pathway.

A Comparative Look at Alternative Nephrotoxicants

While DCVC provides a classic model for studying chemically-induced renal apoptosis, other compounds are also widely investigated. Understanding their mechanisms provides a broader perspective on renal cell death.

Cisplatin

This widely used chemotherapeutic agent induces apoptosis in renal tubular cells through multiple pathways. Cisplatin causes DNA damage, leading to the activation of p53, which can trigger the intrinsic pathway. It also directly damages mitochondria, leading to ROS production and the release of cytochrome c. Furthermore, cisplatin can activate the extrinsic pathway through the upregulation of death receptors like Fas.[1][4][5][6][11][17]

Caption: Cisplatin-induced apoptosis pathways.

Gentamicin

An aminoglycoside antibiotic, gentamicin induces apoptosis primarily through lysosomal and mitochondrial pathways. It accumulates in lysosomes, causing their destabilization and the release of cathepsins. Gentamicin also directly affects mitochondria, leading to the release of pro-apoptotic factors and subsequent caspase activation.[7][8][9][10][18][19]

Caption: Gentamicin-induced apoptosis pathway.

Cyclosporine A

This immunosuppressant drug induces apoptosis in renal cells through both the intrinsic and extrinsic pathways. It can upregulate the expression of Fas and FasL, activating the extrinsic pathway. Cyclosporine A also promotes the translocation of Bax to the mitochondria, leading to cytochrome c release and activation of the intrinsic pathway.[11][20][21][22][23]

Caption: Cyclosporine A-induced apoptosis pathways.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized protocols for key assays used to assess apoptosis in renal cells.

Experimental Workflow for Assessing Nephrotoxicant-Induced Apoptosis

References

• 1. Apoptosis, necrosis, and cell proliferation induced by S-(1,2-dichlorovinyl)-L-cysteine in primary cultures of human proximal tubular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]
• 5. iv.iiarjournals.org [iv.iiarjournals.org]
• 6. Apoptosis induced by cisplatin nephrotoxic injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gentamicin Induced Apoptosis of Renal Tubular Epithelial (LLC-PK1) Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gentamicin induced apoptosis of renal tubular epithelial (LLC-PK1) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gentamicin-induced apoptosis in renal cell lines and embryonic rat fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. farm.ucl.ac.be [farm.ucl.ac.be]
• 11. Apoptosis and necrosis: mechanisms of cell death induced by cyclosporine A in a renal proximal tubular cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Aristolochic Acid I Induced Autophagy Extenuates Cell Apoptosis via ERK 1/2 Pathway in Renal Tubular Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. Aristolochic acid suppresses DNA repair and triggers oxidative DNA damage in human kidney proximal tubular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effect of cell cycle synchronization on cadmium-induced apoptosis and necrosis in NRK-52E cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. karger.com [karger.com]
• 17. Cisplatin-induced apoptosis in p53-deficient renal cells via the intrinsic mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. academic.oup.com [academic.oup.com]
• 20. Mechanisms of renal cell apoptosis induced by cyclosporine A: a systematic review of in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. karger.com [karger.com]
• 22. karger.com [karger.com]
• 23. Mechanisms of Cyclosporine-Induced Renal Cell Apoptosis: A Systematic Review | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of In Vitro and In Vivo Toxicokinetics of S-(1,2-dichlorovinyl)-L-cysteine (DCVC)

A comprehensive guide for researchers, scientists, and drug development professionals detailing the toxicokinetic profiles of the nephrotoxic agent S-(1,2-dichlorovinyl)-L-cysteine (DCVC) through a comparative analysis of in vitro and in vivo experimental data.

This guide provides a detailed comparison of the toxicokinetics of S-(1,2-dichlorovinyl)-L-cysteine (DCVC), a known nephrotoxic metabolite of the industrial solvent trichloroethylene. Understanding the absorption, distribution, metabolism, and excretion (ADME) of DCVC is crucial for assessing its risk to human health. This document synthesizes available data from both in vitro and in vivo studies to offer a comparative perspective on its toxicokinetic behavior.

Quantitative Toxicokinetic Data

The following tables summarize the key toxicokinetic parameters of DCVC obtained from in vivo studies in rats and descriptive data from in vitro toxicity assessments. A direct quantitative comparison of kinetic parameters is challenging due to the limited availability of in vitro metabolic rate data in the public domain.

Parameter	Value	Species/Model	Dose/Concentration	Route of Administration
Clearance	>99% cleared from plasma within 2.5 hours	Male Fischer 344 Rats	Not specified	Intravenous or Intraperitoneal
Initial Half-life ([³⁵S]DCVC)	2.0 hours	Male Fischer 344 Rats	Not specified	Intravenous or Intraperitoneal
Initial Half-life ([¹⁴C]DCVC)	2.8 hours	Male Fischer 344 Rats	Not specified	Intravenous or Intraperitoneal
Peak Tissue Distribution	Highest concentration in the kidneys	Mice	30 mg/kg	Intraperitoneal
Primary Route of Excretion	Urine (50.7% of dose within 48 hours)	Mice	30 mg/kg	Intraperitoneal

Table 1: In Vivo Toxicokinetic Parameters of DCVC. This table presents the available quantitative data on the in vivo disposition of DCVC in rodents. The rapid clearance from plasma and a short initial half-life suggest efficient initial elimination, with the kidneys being the primary site of accumulation.[1]

System	Observation	Concentration
Isolated Perfused Rat Kidney	Concentration- and time-dependent nephrotoxicity	0.5 and 2.5 mM
Freshly Isolated Human Proximal Tubular Cells	Highly cytotoxic after 1 hour of exposure	0.5 mM

Table 2: In Vitro Toxicity of DCVC. This table highlights the concentrations at which DCVC exhibits toxicity in isolated kidney preparations. These in vitro systems confirm the direct nephrotoxic potential of DCVC.[2][3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicokinetic studies. Below are summaries of protocols typically employed in the in vitro and in vivo assessment of DCVC.

In Vitro Nephrotoxicity Assessment in Isolated Perfused Rat Kidney

This ex vivo technique allows for the study of a compound's effect on an intact organ under controlled conditions.

• Animal Model: Male Wistar rats are commonly used.

• Kidney Isolation: The right kidney is cannulated via the aorta and renal artery and carefully excised.

• Perfusion: The isolated kidney is placed in a perfusion chamber and perfused with a Krebs-Henseleit buffer containing bovine serum albumin, glucose, and a mixture of amino acids, gassed with 95% O₂ and 5% CO₂ at 37°C.

• Dosing: DCVC is dissolved in the perfusion medium to achieve the desired final concentrations (e.g., 0.5 and 2.5 mM).[3]

• Sample Collection: Perfusate and urine samples are collected at regular intervals to analyze markers of kidney function, such as glucose reabsorption, protein excretion, and enzyme activities (e.g., gamma-glutamyltransferase and alkaline phosphatase).[3]

• Data Analysis: Changes in renal function parameters over time and across different DCVC concentrations are evaluated to determine nephrotoxicity.

In Vivo Toxicokinetic Study in Rats

In vivo studies provide a comprehensive understanding of a substance's behavior in a whole organism.

• Animal Model: Male Fischer 344 rats are utilized.[1]

• Radiolabeling: DCVC is radiolabeled with isotopes such as ³⁵S or ¹⁴C to facilitate tracking and quantification.[1]

• Dosing: A known dose of radiolabeled DCVC is administered to the rats, typically via intravenous or intraperitoneal injection.[1]

• Sample Collection: Blood samples are collected at multiple time points (e.g., from 5 minutes to 96 hours) post-administration. Urine and feces are also collected over specified periods (e.g., 48 hours).[1] At the end of the study, various tissues (kidney, liver, brain, etc.) are harvested.

• Sample Analysis: The concentration of radioactivity in plasma, urine, feces, and tissues is determined using liquid scintillation counting. Metabolites can be identified and quantified using techniques like high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS/MS).

• Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key toxicokinetic parameters, including clearance, half-life, and volume of distribution.

Signaling Pathways and Experimental Workflows

Visual representations of the metabolic fate and experimental procedures aid in the comprehension of complex biological processes.

Caption: Metabolic pathway of DCVC leading to nephrotoxicity.

References

• 1. Metabolism of [14C]- and [35S]S-(1,2-dichlorovinyl)-L-cysteine in the male Fischer 344 rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-Acetyl-L-cysteine and aminooxyacetic acid differentially modulate toxicity of the trichloroethylene metabolite S-(1,2-dichlorovinyl)-L-cysteine in human placental villous trophoblast BeWo cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Dichloroacetylene (DCVC): A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of hazardous chemicals is paramount to ensuring laboratory safety and environmental protection. Dichloroacetylene (DCVC), a highly reactive and toxic compound, necessitates stringent disposal protocols. This guide provides essential, step-by-step information for the safe management of DCVC waste.

Immediate Safety and Handling Precautions

DCVC is a colorless, oily liquid with a sweet, disagreeable odor.[1][2] It is highly flammable, reactive, and explosive, and is also considered a potential carcinogen.[1][2][3] Due to its hazardous nature, direct contact and inhalation must be avoided at all times.

Personal Protective Equipment (PPE): When handling DCVC, it is mandatory to use the following personal protective equipment:

• Respiratory Protection: A filter respirator for organic vapors of low boiling point, adapted to the airborne concentration of the substance, is necessary.[1] Operations should be enclosed or utilize local exhaust ventilation.[3]

• Hand Protection: Wear protective gloves.[1][3] Safety equipment suppliers can provide recommendations on the most protective glove material.[3]

• Eye Protection: Safety spectacles or eye protection in combination with breathing protection are required.[1]

• Skin Protection: Wear protective clothing to avoid skin contact.[3]

In case of exposure, immediately wash or shower to remove the chemical.[3] If inhaled, move to fresh air and seek medical attention.[1] If in eyes, rinse with plenty of water for several minutes and seek medical attention.[1]

Quantitative Exposure Limits

To ensure personnel safety, exposure to DCVC should be kept below established limits.

Parameter	Value	Source
Permissible Exposure Limit (PEL)	None established	[2]
Recommended Exposure Limit (REL)	Ca C 0.1 ppm (0.4 mg/m³)	[2]
IDLH (Immediate Danger to Life or Health)	Ca (N.D.)	[2]
Short-Term Exposure Limit (STEL)	0.1 ppm	[1]

Step-by-Step DCVC Disposal Procedure

1. Waste Segregation and Collection:

• Collect all DCVC waste, including contaminated materials, in a dedicated, compatible, and clearly labeled hazardous waste container.

• Avoid mixing DCVC with other waste streams, especially strong acids, oxidants, potassium, sodium, or aluminum powder, to prevent violent reactions.[1][2]

• Ensure the waste container is made of a material compatible with DCVC and is kept tightly closed when not in use.[4]

2. Spill Management: In the event of a DCVC spill, follow these steps immediately:

• Evacuate: Evacuate all non-essential personnel from the area.[1][3]

• Remove Ignition Sources: Eliminate all open flames, sparks, and hot surfaces.[1][3]

• Ventilate: Ensure the area is well-ventilated.

• Containment: For liquid spills, absorb the material using inert absorbents like vermiculite, dry sand, or earth.[3] Do not use combustible materials.

• Collection: Carefully collect the absorbed material and place it into a sealed, properly labeled container for hazardous waste.[3]

• Decontamination: Ventilate and wash the spill area after cleanup is complete.[3]

• Sewer Avoidance: Do not wash DCVC spills into the sewer system due to the risk of explosion.[1][3]

3. Container Labeling and Storage:

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and "Dichloroacetylene".[4] The label should also indicate all associated hazards (e.g., Flammable, Toxic, Reactive).

• Storage: Store the sealed waste container in a cool, well-ventilated, fireproof area, separated from incompatible materials.[1] Ensure the storage location is secure and under the control of authorized personnel.

4. Final Disposal:

• Professional Disposal: DCVC waste must be disposed of through a licensed hazardous waste disposal company.

• Regulatory Compliance: It is imperative to contact your institution's Environmental Health and Safety (EHS) department and your state's Department of Environmental Protection (DEP) or the regional office of the federal Environmental Protection Agency (EPA) for specific disposal recommendations and to ensure compliance with all local, state, and federal regulations.[3] The transportation of dichloroacetylene is forbidden by the Department of Transportation.[2]

DCVC Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of DCVC waste.

Caption: Workflow for the proper disposal of DCVC waste.

References

• 1. ICSC 1426 - DICHLOROACETYLENE [chemicalsafety.ilo.org]
• 2. Dichloroacetylene - Wikipedia [en.wikipedia.org]
• 3. nj.gov [nj.gov]
• 4. apps.ecology.wa.gov [apps.ecology.wa.gov]